1-(2-Phenylethenyl)-1H-pyrazole

• CAS: 153997-23-0

Core Science & Biosynthesis

1-(2-Phenylethenyl)-1H-pyrazole chemical structure and properties

Structure, Synthesis, and Functional Properties of a Conjugated N-Styryl Heterocycle

Executive Summary

1-(2-Phenylethenyl)-1H-pyrazole (also designated as 1-styrylpyrazole) represents a distinct class of

-substituted heterocycles where the pyrazole nitrogen is directly conjugated to a styryl ( -linker) system. Unlike -styryl isomers, the -vinyl linkage imparts unique electronic lability, enabling photo-induced isomerization and specific reactivity patterns in cross-coupling protocols. This guide analyzes the structural determinants, validated synthetic pathways, and the pharmacophoric utility of this scaffold in drug discovery.[1][2]

Chemical Structure & Electronic Properties[3][4]

Structural Architecture

The molecule consists of a 1H-pyrazole ring substituted at the

position with a 2-phenylethenyl group. The connectivity creates an extended conjugated system linking the electron-rich pyrazole (a -excessive heterocycle) with the phenyl ring via an ethenyl bridge.

• IUPAC Name: 1-[(E)-2-phenylethenyl]pyrazole[3]

• Molecular Formula:

  [4]

• Molecular Weight: 170.21 g/mol [4]

• Key Feature: The

  enamine-like character of the linkage makes the vinyl group susceptible to hydrolysis under strong acidic conditions, yet stable enough for metabolic stability in neutral physiological environments.

Stereoisomerism ( )

The ethenyl linker introduces geometric isomerism. The

-isomer (trans) is thermodynamically favored due to minimized steric repulsion between the pyrazole C5-proton and the phenyl ortho-protons. However, irradiation (UV light) can drive photo-isomerization to the -isomer, a property exploited in molecular switching applications.

DOT Diagram 1: Isomerization & Conjugation

Figure 1: Photo-isomerization pathway between the stable (E)-isomer and the metastable (Z)-isomer.

Synthetic Protocols

Two primary methodologies are validated for the synthesis of 1-styrylpyrazoles: Hydroamination of Alkynes (Atom-Economic) and Cross-Coupling (Robust).

Method A: Base-Catalyzed Hydroamination (Preferred)

This method involves the direct addition of 1H-pyrazole to phenylacetylene. It is atom-economic and avoids halide waste.

• Reagents: 1H-Pyrazole, Phenylacetylene, Base (

  or ), Solvent (DMSO or DMF).

• Mechanism: Nucleophilic attack of the pyrazolate anion onto the terminal alkyne.

• Regioselectivity: Favoring the anti-Markovnikov product (linear,

  -styryl) under specific catalytic conditions, though Markovnikov products (branched) are possible byproducts.

Protocol:

• Charge: A reaction vessel is charged with 1H-pyrazole (1.0 equiv),

  (0.5 equiv), and dry DMSO (0.5 M concentration).

• Addition: Phenylacetylene (1.2 equiv) is added dropwise under

  atmosphere.

• Reaction: Heat the mixture to 100°C for 12 hours.

• Workup: Dilute with water, extract with ethyl acetate. Wash organic layer with brine to remove DMSO.

• Purification: Silica gel column chromatography (Hexane/EtOAc gradient). The

  -isomer typically elutes later than the -isomer or branched byproducts due to planar packing interactions.

Method B: Ullmann-Type Cross-Coupling

Used when specific substitution patterns on the styryl ring are required and the corresponding alkyne is unavailable.

• Reagents: 1H-Pyrazole,

  -Bromostyrene, (Catalyst), Ligand (e.g., DMEDA), .

• Conditions: Reflux in 1,4-dioxane or toluene.

DOT Diagram 2: Synthetic Workflow

Figure 2: Convergent synthetic strategies for accessing the N-styrylpyrazole scaffold.

Physicochemical & Spectroscopic Data

For the unsubstituted (E)-1-(2-phenylethenyl)-1H-pyrazole:

Property	Value / Characteristic	Notes
Physical State	Crystalline Solid	Colorless to pale yellow needles.
Melting Point	50–55 °C	Dependent on purity and isomer ratio.
NMR (Vinyl)	7.0–7.8 ppm (doublets)	Coupling constant Hz confirms -geometry.
UV-Vis Absorption	nm	Attributed to transition of the conjugated system.
Fluorescence	Weak to Moderate	Enhancement observed in rigid matrices or restricted rotation.
Solubility	Lipophilic	Soluble in DCM, DMSO, MeOH; Insoluble in water.

Self-Validating NMR Check: To confirm the synthesis of the

-styryl species versus the -styryl isomer, observe the pyrazole protons. In 1-substituted pyrazoles, the H3 and H5 protons are chemically non-equivalent and appear as distinct doublets (or doublet of doublets). The vinylic protons will show a large trans-coupling constant ( Hz).

Biological & Pharmacological Applications[1][2][3][7][8][9][10]

The 1-styrylpyrazole moiety is a "privileged scaffold" in medicinal chemistry, often serving as a bioisostere for stilbenes or other diaryl-ethenes.

Therapeutic Targets

• MAO-B Inhibition: Styryl-diazoles are investigated as reversible inhibitors of Monoamine Oxidase B, a target for Parkinson's disease. The planar structure fits the active site cleft.

• Antioxidant Activity: The conjugated double bond can act as a radical scavenger, similar to the mechanism seen in resveratrol derivatives.

• Imaging Agents: Due to their intrinsic fluorescence and affinity for amyloid plaques (in some derivatives), they are explored as probes for neurodegenerative diseases.

Structure-Activity Relationship (SAR) Logic

• N1-Linkage: Essential for orienting the phenyl ring relative to the pyrazole H-bond acceptor sites (N2).

• Double Bond: The rigid ethenyl spacer prevents free rotation, locking the pharmacophores in a bioactive conformation. Reduction to the ethyl spacer often results in loss of potency, confirming the importance of the rigid distance and conjugation.

References

• PubChem. 1-[(E)-2-phenylethenyl]pyrazole | C11H10N2.[4] National Library of Medicine. [Link]

• Gomes, P. M. O., et al. (2020).[5] Styrylpyrazoles: Properties, Synthesis and Transformations. Molecules, 25(24), 5886.[5] [Link]

• Yi, F., et al. (2019).[6] Silver-Mediated [3 + 2] Cycloaddition for Pyrazole Synthesis. Organic Letters, 21, 3158-3161.[6] [Link]

• NIST Chemistry WebBook. 1H-Pyrazole Properties and Spectral Data. National Institute of Standards and Technology. [Link]

• ResearchGate. Styrylpyrazoles: Properties, Synthesis and Transformations (Review). [Link]

Sources

• 1. rroij.com [rroij.com]
• 2. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1H-Pyrazole, 3-nitro-1-[(E)-2-phenylethenyl]- | C11H9N3O2 | CID 91734931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-[(E)-2-phenylethenyl]pyrazole | C11H10N2 | CID 12100780 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Styrylpyrazoles: Properties, Synthesis and Transformations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pyrazole synthesis [organic-chemistry.org]

An In-depth Technical Guide to 1-Styrylpyrazoles

A Note on CAS Number 956240-77-0:

Initial searches for a specific chemical entity corresponding to CAS number 956240-77-0 did not yield a definitive, publicly documented structure. Therefore, this guide will focus on the broader, yet chemically significant class of 1-styrylpyrazoles . The information presented herein is based on established literature for this family of compounds and provides a foundational understanding for researchers and drug development professionals.

Introduction to Styrylpyrazoles

Styrylpyrazoles are a fascinating class of heterocyclic compounds characterized by a pyrazole ring functionalized with a styryl (2-arylvinyl) group. The pyrazole nucleus, a five-membered aromatic ring with two adjacent nitrogen atoms, is a well-known "privileged scaffold" in medicinal chemistry.[1][2] This is due to its presence in numerous biologically active compounds and approved drugs, such as the anti-inflammatory celecoxib and the erectile dysfunction medication sildenafil.[2]

The introduction of a styryl moiety to the pyrazole core, particularly at the 1-position, gives rise to 1-styrylpyrazoles. This structural combination often imparts unique photophysical, electronic, and biological properties.[2] Research has shown that styrylpyrazole derivatives exhibit a wide array of pharmacological activities, including anti-inflammatory, antibacterial, antifungal, antioxidant, and anticancer properties.[1][3] Their potential as versatile building blocks in organic synthesis and materials science further underscores their importance.[1]

This guide will provide a comprehensive overview of the synthesis, characterization, and potential applications of 1-styrylpyrazoles, offering valuable insights for scientists engaged in the exploration of novel chemical entities for drug discovery and development.

Molecular Structure and Physicochemical Properties

The general structure of a 1-styrylpyrazole consists of a pyrazole ring where one of the nitrogen atoms is substituted with a styryl group. The styryl group itself can be substituted on the phenyl ring, leading to a large diversity of derivatives.

Caption: General chemical structure of a 1-styrylpyrazole.

Key Physicochemical Properties:

Property	Description
Molecular Formula	C₁₁H₁₀N₂ (for the unsubstituted parent compound)[4]
Molecular Weight	170.21 g/mol (for the unsubstituted parent compound)[4]
Aromaticity	The pyrazole ring is aromatic, which contributes to the thermal and chemical stability of the molecule.
Isomerism	The double bond in the styryl group can exist as either the E or Z isomer, leading to potential geometric isomerism.
Solubility	Generally, 1-styrylpyrazoles are soluble in common organic solvents. Their aqueous solubility is typically low but can be modified by introducing polar functional groups.
Hydrogen Bonding	The pyrazole ring contains a pyridine-like nitrogen atom that can act as a hydrogen bond acceptor.[4]

Synthesis of 1-Styrylpyrazoles

The synthesis of 1-styrylpyrazoles can be achieved through several synthetic routes. One of the most common methods involves the N-functionalization of a pre-formed pyrazole ring.

General Synthetic Workflow: N-Vinylation of Pyrazole

A prevalent method for synthesizing 1-styrylpyrazoles is the direct N-vinylation of pyrazole with a substituted acetylene or a vinyl halide. The reaction of pyrazole with phenylacetylene, for instance, can yield 1-styrylpyrazole.

Caption: A generalized workflow for the synthesis of 1-styrylpyrazole via N-vinylation.

Step-by-Step Experimental Protocol: Synthesis of 1-Styrylpyrazole from Pyrazole and Phenylacetylene

This protocol is a representative example and may require optimization for specific substrates.

• Reaction Setup: To a solution of pyrazole (1.0 eq) in a suitable solvent such as dimethyl sulfoxide (DMSO), add a base, for example, potassium hydroxide (KOH) (2.0 eq).

• Addition of Alkyne: While stirring the mixture, add phenylacetylene (1.1 eq) dropwise at room temperature.

• Reaction Progression: Heat the reaction mixture to a temperature between 80-120 °C and monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and pour it into cold water.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate. Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Solvent Removal: Remove the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the pure 1-styrylpyrazole.

Spectroscopic Characterization

The structural elucidation of 1-styrylpyrazoles relies on standard spectroscopic techniques.

Technique	Expected Features
¹H NMR	- Protons on the pyrazole ring typically appear as distinct signals in the aromatic region. - The vinyl protons of the styryl group will appear as doublets, with the coupling constant providing information about the stereochemistry (E or Z) of the double bond. - Protons of the phenyl ring will also be present in the aromatic region.
¹³C NMR	- Carbon signals corresponding to the pyrazole ring, the vinyl group, and the phenyl ring will be observed.
Infrared (IR)	- Characteristic C=C stretching vibrations for the aromatic rings and the vinyl group. - C-H stretching and bending vibrations for the aromatic and vinyl protons.
Mass Spectrometry (MS)	- The molecular ion peak corresponding to the mass of the synthesized 1-styrylpyrazole.

Applications and Biological Activities

Styrylpyrazoles, including the 1-styryl isomers, have shown promise in a variety of therapeutic areas. Their biological activity is often attributed to their ability to mimic the structure of natural compounds and interact with biological targets.

Potential Therapeutic Applications

• Anti-inflammatory Activity: Some styrylpyrazole derivatives have been reported to exhibit anti-inflammatory properties.[1]

• Antimicrobial and Antifungal Activity: The pyrazole and styryl moieties are present in many compounds with known antibacterial and antifungal effects.[1]

• Antioxidant Properties: The presence of the phenolic-like pyrazole ring and the conjugated styryl system can contribute to antioxidant activity.[3]

• Anticancer Activity: Numerous styryl-containing compounds have demonstrated cytotoxic effects against various cancer cell lines.[1][3] The mechanism of action can vary, but often involves the induction of apoptosis or the inhibition of key signaling pathways involved in cell proliferation.

Illustrative Signaling Pathway: Inhibition of a Pro-Survival Pathway

While a specific pathway for an uncharacterized 1-styrylpyrazole cannot be definitively stated, a hypothetical mechanism for a potential anticancer effect could involve the inhibition of a pro-survival signaling pathway, such as the PI3K/Akt pathway, which is often dysregulated in cancer.

Caption: A diagram illustrating the hypothetical inhibition of the PI3K/Akt signaling pathway by a 1-styrylpyrazole derivative.

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 1-styrylpyrazoles.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

• Ventilation: Work in a well-ventilated area, preferably in a fume hood.

• Handling: Avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

For specific safety information, it is always recommended to consult the Safety Data Sheet (SDS) for the particular compound being used.

References

• Styrylpyrazoles: Properties, Synthesis and Transformations. Molecules. 2021;26(20):6283.

• Styrylpyrazoles: Properties, Synthesis and Transformations. National Center for Biotechnology Information.

• Recent Advances in Synthesis and Properties of Pyrazoles. Molecules. 2022;27(17):5563.

• 1-[(E)-2-phenylethenyl]pyrazole. PubChem.

• (PDF) Styrylpyrazoles: Properties, Synthesis and Transformations. ResearchGate.

Sources

• 1. Styrylpyrazoles: Properties, Synthesis and Transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. researchgate.net [researchgate.net]
• 4. 1-[(E)-2-phenylethenyl]pyrazole | C11H10N2 | CID 12100780 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Pharmacophore of the Future: 1-Styrylpyrazole Derivatives in Medicinal Chemistry

Executive Summary

The styrylpyrazole scaffold represents a convergence of two privileged structures in medicinal chemistry: the pyrazole ring (found in Celecoxib, Rimonabant) and the styryl moiety (reminiscent of resveratrol, curcumin, and combretastatins). While often categorized broadly, the specific subclass of 1-substituted-styrylpyrazoles (and their isomeric 3/5-styryl counterparts with N1-functionalization) has emerged as a potent template for neuroprotective and antineoplastic agents.

This technical guide dissects the structure-activity relationships (SAR), synthesis protocols, and biological mechanisms of these derivatives, with a specific focus on their dual-role capability in inhibiting Monoamine Oxidase B (MAO-B) for Parkinson’s therapy and Tubulin polymerization for oncology.

Structural Chemistry & SAR Analysis[1][2]

The biological efficacy of styrylpyrazoles hinges on the electronic conjugation between the pyrazole core and the styryl side chain. This conjugation mimics the stilbene backbone, allowing the molecule to act as a rigid hydrophobic spacer that fits into narrow enzymatic clefts (e.g., the MAO-B active site).

The Core Scaffold

The generic structure involves a pyrazole ring substituted at the N1 position and bearing a styryl group (usually at C3 or C5, though N1-styryl variants exist).

• N1-Position ( The "Rudder"): Substitution here determines pharmacokinetic properties and isoform selectivity.

  • Thiocarbamoyl / Acetyl groups: Crucial for H-bonding in the MAO-B entrance cavity.

  • Phenyl groups: Enhance lipophilicity for blood-brain barrier (BBB) penetration.

• The Styryl Linker (The "Anchor"): The ethenyl bridge (

  ) provides rigidity.

  • E-isomer: Generally more active than the Z-isomer due to planar topology fitting into the substrate cavity of MAO-B or the colchicine binding site of tubulin.

• Aryl Substituents:

  • Electron-Donating Groups (OMe, OH): Increase antioxidant capacity (neuroprotection).

  • Halogens (Cl, F): Improve metabolic stability and binding affinity.

Visualization: Structure-Activity Relationship (SAR)

Caption: SAR map highlighting the dual-targeting capability of the styrylpyrazole scaffold based on N1 and distal aryl modifications.

Therapeutic Profiles & Mechanisms[2]

A. Neuroprotection: Selective MAO-B Inhibition

1-Thiocarbamoyl-3-styrylpyrazoles have demonstrated high selectivity for MAO-B over MAO-A. This is critical for treating Parkinson's disease, as it prevents dopamine degradation without triggering the "cheese effect" (hypertensive crisis associated with MAO-A inhibition).

• Mechanism: The styryl tail occupies the substrate cavity (hydrophobic cage) of MAO-B, while the N1-thiocarbamoyl moiety forms hydrogen bonds with the entrance loop residues (e.g., Ile199).

• Key Data: Derivatives with a para-methoxy or para-chloro group on the styryl ring show IC

  values in the nanomolar range ( ).

B. Oncology: Tubulin Polymerization Inhibition

Certain 1-phenyl-3-styrylpyrazoles function as microtubule destabilizing agents .

• Mechanism: They bind to the colchicine site of

  -tubulin. This binding prevents the polymerization of tubulin dimers into microtubules, leading to G2/M cell cycle arrest and subsequent apoptosis.

• Synergy: The presence of a 3,4,5-trimethoxyphenyl group (mimicking Combretastatin A-4) on the styryl side chain significantly enhances cytotoxicity against MCF-7 and HeLa cell lines.

C. Antimicrobial Activity

1,5-Diphenyl-3-styryl-2-pyrazolines have shown efficacy against Gram-positive bacteria (S. aureus) and fungi (C. albicans).[1][2]

• Target: Inhibition of DNA Gyrase , an enzyme essential for bacterial DNA replication.

Quantitative Data Summary

Derivative Class	Target	Key Substituent (R)	IC50 / MIC	Activity Type
1-Thiocarbamoyl-3-styryl	hMAO-B	4-OCH	0.012 µM	Selective Inhibition
1-Phenyl-3-styryl	Tubulin	3,4,5-tri-OCH	1.2 µM	Polymerization Inhibition
1-Acetyl-3-styryl	EGFR Kinase	4-F	0.06 µM	Kinase Inhibition
1,5-Diphenyl-3-styryl	S. aureus	4-NO	3.5 µg/mL	Antibacterial

Experimental Protocols

Protocol A: Synthesis of 1-Phenyl-3-Styrylpyrazoles

Rationale: This protocol utilizes a Claisen-Schmidt condensation followed by a cyclocondensation. It is preferred for its high yield and regioselectivity.

Reagents:

• Acetophenone derivative

• Benzaldehyde derivative (Styryl precursor)

• Phenylhydrazine[3][4]

• Ethanol (EtOH), NaOH, Glacial Acetic Acid.

Step-by-Step Workflow:

• Chalcone Formation (Claisen-Schmidt):

  • Dissolve acetophenone (10 mmol) and substituted benzaldehyde (10 mmol) in EtOH (20 mL).

  • Add 10% NaOH solution (5 mL) dropwise at 0°C.

  • Stir at room temperature (RT) for 12 hours.

  • Pour into ice water; acidify with HCl. Filter the yellow precipitate (Chalcone).

  • Validation: Check melting point and TLC (Hexane:EtOAc 8:2).

• Pyrazoline Cyclization:

  • Reflux the Chalcone (5 mmol) with Phenylhydrazine (10 mmol) in Glacial Acetic Acid (15 mL) for 6-8 hours.

  • Mechanism:[3][5][6] Michael addition of hydrazine followed by intramolecular dehydration.

• Oxidation to Pyrazole (Optional if Pyrazoline is not the target):

  • If the aromatic pyrazole is required, treat the pyrazoline with Iodobenzene diacetate (IBD) or DDQ in dichloromethane.

• Purification:

  • Recrystallize from ethanol.

  • Yield Expectation: 75-85%.

Protocol B: Fluorometric MAO-B Inhibition Assay

Rationale: This assay uses Kynuramine as a substrate. MAO-B oxidizes Kynuramine to 4-hydroxyquinoline, which is fluorescent.

Materials:

• Recombinant human MAO-B (Sigma).

• Kynuramine hydrobromide.

• Phosphate buffer (pH 7.4).

• Test compound (Styrylpyrazole) in DMSO.

Workflow:

• Incubation: Mix 10 µL of test compound (varying concentrations) with recombinant MAO-B enzyme in phosphate buffer. Incubate at 37°C for 15 minutes.

• Substrate Addition: Add Kynuramine (final conc. 50 µM).

• Reaction: Incubate at 37°C for 30 minutes.

• Termination: Add 2N NaOH to stop the reaction.

• Measurement: Read fluorescence at Excitation 310 nm / Emission 400 nm .

• Calculation: Plot % Inhibition vs. Log[Concentration] to determine IC

  .

Synthesis & Mechanism Visualization

Caption: Step-wise synthesis pathway from chalcone precursors to the active pyrazole scaffold.

References

• Gomes, P. M. O., et al. (2020). Styrylpyrazoles: Properties, Synthesis and Transformations.[7][8] Molecules.[9][1][3][4][5][6][7][10][11][12][13][14] [Link][5][15]

• Tripathi, A. C., et al. (2018). 1,3,5-Trisubstituted Pyrazolines as Potent MAO-B Inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]

• Levai, A., & Jeko, J. (2007). Synthesis of Styrylpyrazoles via Cross-Coupling Reactions. Arkivoc. [Link]

• Insuasty, B., et al. (2010). Synthesis of novel 1-substituted-3-aryl-5-styryl-2-pyrazolines and their antitumor activity. European Journal of Medicinal Chemistry. [Link]

• Carradori, S., et al. (2016). Selective MAO-B inhibitors: a lesson from natural products. Molecular Diversity. [Link]

Sources

• 1. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Novel styrylpyrazole-glucosides and their dioxolo-bridged doppelgangers: synthesis and cytotoxicity - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. probiologists.com [probiologists.com]
• 7. Styrylpyrazoles: Properties, Synthesis and Transformations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Styrylpyrazoles: Properties, Synthesis and Transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. MAO-B inhibitors (rasagiline, selegiline, safinamide) | Parkinson's UK [parkinsons.org.uk]
• 11. Synthesis and antimicrobial activity evaluation of pyrazole derivatives containing imidazothiadiazole moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Stereoselective Activity of 1-Propargyl-4-styrylpiperidine-like Analogues That Can Discriminate between Monoamine Oxidase Isoforms A and B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Modulating monoaminergic systems: A study on 3,5-dimethyl-1-phenyl-4-(phenylselenyl)-1H-pyrazole in lipopolysaccharide-induced depressive-like symptoms in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

1-[(E)-2-phenylethenyl]pyrazole PubChem CID 12100780 data

Topic: 1-[(E)-2-phenylethenyl]pyrazole (PubChem CID 12100780) Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

A Guide to the Synthesis, Characterization, and Application of the (E)-1-Styrylpyrazole Scaffold[1]

Executive Summary

The compound 1-[(E)-2-phenylethenyl]pyrazole (also known as (E)-1-styrylpyrazole) represents a privileged scaffold in heterocyclic chemistry, characterized by a pyrazole ring N-linked to a styrene moiety.[1] Unlike its C-styryl analogs (3- or 5-styrylpyrazoles), the N-styryl configuration offers unique electronic conjugation pathways that facilitate Intramolecular Charge Transfer (ICT).[1] This property makes the scaffold highly valuable in the development of fluoroionophores (optical sensors), particularly for heavy metal detection, and as a building block for bioactive agents.

This guide provides a rigorous technical analysis of the compound, focusing on stereoselective synthesis, spectroscopic validation, and its emerging role in materials science.

Chemical Identity & Physicochemical Properties[2][3][4][5][6][7][8][9][10]

Property	Data
IUPAC Name	1-[(E)-2-phenylethenyl]pyrazole
Common Synonyms	(E)-1-Styrylpyrazole; 1-[(E)-Styryl]-1H-pyrazole
PubChem CID	12100780
Molecular Formula	C₁₁H₁₀N₂
Molecular Weight	170.21 g/mol
InChI Key	INVOCYBNCFNAMD-JXMROGBWSA-N
Stereochemistry	Trans (E) configuration at the vinylic double bond
Physical State	Solid (Crystalline)
Solubility	Soluble in DMSO, DMF, CHCl₃, DCM; limited solubility in water

Stereoselective Synthesis Protocols

Synthesizing 1-styrylpyrazole requires strict control over the stereochemistry of the exocyclic double bond. While simple addition of pyrazole to phenylacetylene often yields the thermodynamically less stable (Z)-isomer or mixtures, transition-metal catalyzed cross-coupling is the preferred route for high-fidelity (E)-isomer synthesis.[1]

Protocol A: Copper-Catalyzed Cross-Coupling (Recommended)

This method utilizes a Chan-Lam or Ullmann-type coupling strategy, reacting pyrazole with a pre-formed styryl partner.[1] This preserves the trans geometry of the starting material.

• Reagents: 1H-Pyrazole, (E)-Styrylboronic acid (or (E)-β-Bromostyrene).[1]

• Catalyst: Cu(OAc)₂ or CuI with a ligand (e.g., 1,10-phenanthroline or DMEDA).

• Conditions: Aerobic, mild heat (Room Temp to 80°C), weak base (e.g., Cs₂CO₃).

Step-by-Step Methodology:

• Charge: In a reaction vial, combine 1H-pyrazole (1.0 equiv), (E)-styrylboronic acid (1.2 equiv), and Cu(OAc)₂ (0.1 equiv).

• Solvent: Add dry Methanol or Acetonitrile.

• Activation: Add pyridine (2.0 equiv) or TEA to act as the base/ligand.

• Reaction: Stir under an air atmosphere (balloon) at room temperature for 12–24 hours. The oxidative coupling mechanism requires O₂ to reoxidize Cu(I) to Cu(II).

• Work-up: Filter through a celite pad to remove copper salts. Concentrate the filtrate and purify via silica gel flash chromatography (Hexane/EtOAc gradient).

Protocol B: Stereoselective Addition to Alkynes (Alternative)

Direct N-vinylation using phenylacetylene is atom-economical but challenging.[1]

• Lithium-Catalyzed: Typically yields the (Z)-isomer (kinetic control).[1]

• Ruthenium-Catalyzed: Specific Ru-complexes (e.g., [Ru(dppe)]) can direct the addition to the (E)-isomer via anti-Markovnikov addition logic.[1]

Synthesis Pathway Visualization

Caption: Synthesis pathways comparing the stereoretentive Cross-Coupling (Top) vs. the variable Alkyne Addition (Bottom).

Structural Characterization & Validation

Validating the (E)-configuration is critical, as the (Z)-isomer possesses significantly different photophysical properties.

Nuclear Magnetic Resonance (NMR)

The definitive signature of the (E)-isomer is the coupling constant (

) of the vinylic protons.

• 1H NMR (CDCl₃, 400 MHz):

  • Vinylic Protons: You will observe two doublets corresponding to the

    linker.[1]

  • Chemical Shift: Typically

    6.5 – 7.5 ppm region.

  • Coupling Constant (

    ):

    • (E)-Isomer:

      (Large coupling indicates trans).[1]

    • (Z)-Isomer:

      (Smaller coupling indicates cis).[1]

  • Pyrazole Protons: Characteristic signals for H-3, H-4, H-5 (often H-4 is upfield relative to H-3/H-5).[1]

UV-Vis & Fluorescence

1-Styrylpyrazoles exhibit Intramolecular Charge Transfer (ICT) .[1]

• Absorption: Strong absorption in the UV region (

  ).

• Emission: Many derivatives show blue fluorescence. The (E)-isomer is generally more fluorescent than the (Z)-isomer due to the planar, conjugated nature of the trans system allowing for better

  -electron delocalization.[1]

Reactivity & Applications

Photoisomerization Mechanism

Like stilbene, 1-styrylpyrazole undergoes reversible photoisomerization upon irradiation.

• E

  Z: Irradiation with UV light causes the molecule to twist into the non-planar (Z) state.

• Z

  E: Thermal relaxation or irradiation at a different wavelength restores the stable (E) form. This property is exploited in molecular switches .

Fluoroionophores (Sensing)

The pyrazole nitrogen (N2) acts as a Lewis base, capable of coordinating metal cations (e.g., Hg²⁺, Zn²⁺).

• Mechanism: Binding of a metal ion alters the electron density of the pyrazole ring, disrupting or enhancing the ICT process.

• Result: A measurable shift in fluorescence intensity (Turn-On or Turn-Off sensing).[1]

Functional Logic Diagram

Caption: Logical relationship between the stable (E)-isomer, its photoisomerization, and its metal-sensing capability.

Safety & Handling (SDS Summary)

• Hazards: As with many pyrazole derivatives, treat as a potential irritant.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

• Storage: Store in a cool, dry place away from light to prevent unwanted photoisomerization.

References

• PubChem. 1-[(E)-2-phenylethenyl]pyrazole (CID 12100780).[1][2][3] National Library of Medicine. Available at: [Link]

• Gomes, P. M. O., et al. (2020).[4] Styrylpyrazoles: Properties, Synthesis and Transformations.[4][5] Molecules, 25(24), 5886.[4] Available at: [Link]

• Kantam, M. L., et al. (2010). N-Cross-Coupling Reaction of Pyrazoles with Styrylboronic Acid.[1] (Cited within Molecules review as Ref 53). Describes the specific CuFAP catalyzed synthesis of (E)-1-styrylpyrazoles.

• Hernández, J. O., et al. (2019). Synthesis, Photophysical Properties, and Metal-Ion Recognition Studies of Fluoroionophores Based on 1-(2-Pyridyl)-4-Styrylpyrazoles. ACS Omega. Available at: [Link]

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. 1-[(E)-2-phenylethenyl]pyrazole | C11H10N2 | CID 12100780 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-[(E)-2-phenylethenyl]pyrazole | C11H10N2 | CID 12100780 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Styrylpyrazoles: Properties, Synthesis and Transformations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Styrylpyrazoles: Properties, Synthesis and Transformations - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Core Differences Between 1-Styrylpyrazole and 3-Styrylpyrazole Isomers

Abstract

The pyrazole nucleus is a cornerstone in medicinal chemistry and materials science, valued for its broad spectrum of biological activities and unique photophysical properties.[1][2] When functionalized with a styryl (2-arylvinyl) group, the resulting styrylpyrazoles exhibit enhanced and often novel characteristics. However, the constitutional isomerism arising from the styryl group's attachment point—either at the N1 position (1-styrylpyrazole) or a carbon atom such as C3 (3-styrylpyrazole)—creates two distinct molecular entities with significant differences in structure, reactivity, and function. This guide provides a comprehensive analysis of the fundamental distinctions between these isomers, offering researchers and drug development professionals critical insights into their synthesis, characterization, and application. We will explore the nuanced differences in their electronic and structural profiles, detail regioselective synthetic strategies, and provide robust analytical protocols for their unambiguous differentiation, underscoring the necessity of isomeric purity for targeted applications.

Introduction to Pyrazole Isomerism

The pyrazole ring is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. In its unsubstituted form, it exhibits annular tautomerism, where the N-H proton rapidly moves between the two nitrogen atoms, making the N1 and N2 positions equivalent on average.[3] However, when a substituent is introduced, this degeneracy is broken.

If the substituent attaches to a nitrogen atom, it is designated as an N-substituted pyrazole. If it attaches to a carbon atom, it is a C-substituted pyrazole. The styrylpyrazoles discussed herein are constitutional isomers, molecules with the same chemical formula but different connectivity.

• 1-Styrylpyrazole: The styryl group is covalently bonded to the nitrogen atom at position 1 of the pyrazole ring. This isomer is an example of an N-alkenylation product.

• 3-Styrylpyrazole: The styryl group is bonded to the carbon atom at position 3. Due to tautomerism in the parent NH-pyrazole, this is often referred to as 3(5)-styrylpyrazole, as the substituent can be at position 3 or 5 depending on the location of the N-H proton.[3] For clarity in N-substituted systems, we will refer to it as the 3-styryl isomer.

This seemingly simple positional change profoundly impacts the molecule's overall properties, from its three-dimensional shape and electron distribution to its synthetic accessibility and biological interactions.

Divergent Synthetic Pathways: Achieving Regioselective Control

The ability to selectively synthesize one isomer over the other is paramount for any targeted application. The strategies for creating 1-styryl- and 3-styrylpyrazoles are fundamentally different, exploiting distinct chemical principles.

Synthesis of 1-Styrylpyrazoles (N-Alkenylation)

The most direct route to 1-styrylpyrazoles involves the N-alkenylation of a pre-formed pyrazole ring. This approach leverages the nucleophilicity of the pyrazole N-H group.

• Mechanism: The reaction typically proceeds via a transition-metal-catalyzed coupling, such as a copper- or palladium-catalyzed reaction between a pyrazole and a vinyl halide or related vinylating agent.[4] The choice of catalyst, ligand, and base is critical for achieving high yields and preventing side reactions.

Protocol 1: Copper-Catalyzed N-Alkenylation for 1-Styrylpyrazole

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add pyrazole (1.0 eq.), (2-bromostyrene) (1.1 eq.), copper(I) iodide (CuI) (0.1 eq.), a suitable ligand such as L-proline (0.2 eq.), and potassium carbonate (K₂CO₃) (2.0 eq.).

• Solvent: Add anhydrous dimethyl sulfoxide (DMSO).

• Reaction: Heat the mixture at 110 °C for 12-24 hours, monitoring progress by TLC or LC-MS.

• Workup: After cooling to room temperature, dilute the reaction mixture with water and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

• Characterization: Confirm the structure of the isolated 1-styrylpyrazole using ¹H NMR, ¹³C NMR, and HRMS.

Synthesis of 3(5)-Styrylpyrazoles (Ring Formation)

In contrast, 3-styrylpyrazoles are typically constructed by building the pyrazole ring from acyclic precursors that already contain the styryl moiety. The most common method is the Knorr pyrazole synthesis and its variations.[5]

• Mechanism: This involves the condensation of a β-diketone, or a related 1,3-dielectrophile, with a hydrazine derivative.[6] To install the styryl group at the C3 position, a styryl-containing 1,3-dicarbonyl compound is required as the starting material.

Protocol 2: Knorr-Type Synthesis for 3-Styrylpyrazole

• Precursor Synthesis: Synthesize the required (E)-1-aryl-4-phenylbut-3-en-1-one (a styryl chalcone analogue) via a Claisen-Schmidt condensation between an appropriate acetophenone and cinnamaldehyde.

• Reaction Setup: In a round-bottom flask, dissolve the styryl-containing 1,3-dicarbonyl precursor (1.0 eq.) in a suitable solvent like ethanol or glacial acetic acid.

• Hydrazine Addition: Add hydrazine hydrate (or a substituted hydrazine) (1.1 eq.). If using a hydrazine salt, a base may be required.

• Cyclization: Reflux the mixture for 4-8 hours. The reaction progress can be monitored by TLC.

• Workup: Upon completion, cool the reaction mixture. The product often precipitates and can be collected by filtration. If not, the solvent is removed under reduced pressure, and the residue is taken up in an organic solvent and washed with water.

• Purification: Dry the organic layer, concentrate, and purify the crude product by recrystallization or column chromatography.

• Characterization: Confirm the structure of the 3-styrylpyrazole using ¹H NMR, ¹³C NMR, and HRMS.

The choice of synthetic route is the first and most critical determinant of which isomer is produced.

Caption: Divergent regioselective synthetic routes to styrylpyrazole isomers.

Structural and Spectroscopic Differentiation

The isomeric placement of the styryl group creates distinct electronic and steric environments that are readily detectable by spectroscopic methods, particularly Nuclear Magnetic Resonance (NMR).

Electronic and Conformational Differences

• 1-Styrylpyrazole: The styryl group is directly attached to a nitrogen atom. The vinyl group's π-system can conjugate with the lone pair of the adjacent N2 atom and the pyrazole ring's π-system. However, steric hindrance between the styryl group and the proton at C5 can lead to a non-planar conformation, potentially disrupting optimal conjugation.

• 3-Styrylpyrazole: The styryl group is attached to a carbon atom (C3). Here, the styryl group's π-system is directly in conjugation with the C3=N2 double bond of the pyrazole ring, forming a more extended, often planar, conjugated system. This difference in conjugation directly impacts the UV-Vis absorption spectra, with 3-styrylpyrazoles generally exhibiting a bathochromic (red) shift in their λmax compared to their 1-styryl counterparts.[4]

Unambiguous NMR Characterization

NMR spectroscopy is the most powerful tool for distinguishing between these isomers. The chemical shifts of the pyrazole ring protons and carbons are highly sensitive to the substituent's position.

• ¹H NMR:

  • H5 Proton: In a 1-styrylpyrazole , the proton at the C5 position is spatially close to the N1-styryl group. This proximity results in a significant downfield shift due to anisotropic effects from the styryl's phenyl ring.

  • H4 Proton: The chemical shift of the H4 proton is also informative. Its electronic environment is distinctly different in the two isomers.

  • Vinylic Protons: The coupling constant (J-value) of the vinylic protons of the styryl group is typically around 16 Hz, confirming an E (trans) configuration, which is the thermodynamically more stable form.[7]

• ¹³C NMR:

  • The chemical shifts of the pyrazole ring carbons, particularly C3 and C5, are diagnostic. In a 1-styrylpyrazole , C5 is typically shifted further downfield compared to C3. In a 3-styrylpyrazole , the C3 carbon, being directly attached to the electron-withdrawing styryl group, experiences a different electronic environment compared to C5.

Table 1: Representative NMR Chemical Shift Comparison (in CDCl₃)

Position	1-Styrylpyrazole (Predicted)	3-Styrylpyrazole (Predicted)	Key Differentiator
H3 (pyrazole)	~7.6 ppm	— (Substituted)	Presence/Absence of signal
H4 (pyrazole)	~6.4 ppm	~6.7 ppm	Relative Shift
H5 (pyrazole)	~7.9 ppm	~7.5 ppm	H5 is significantly downfield in 1-isomer
C3 (pyrazole)	~140 ppm	~152 ppm	C3 is downfield in 3-isomer (attachment)
C4 (pyrazole)	~107 ppm	~105 ppm	Similar, but subtly different
C5 (pyrazole)	~130 ppm	~129 ppm	C5 is downfield in 1-isomer (N-subst.)

Note: Exact values are highly dependent on the substitution of the styryl's phenyl ring.

Advanced 2D NMR for Definitive Assignment

For absolute structural confirmation, 2D NMR experiments are indispensable.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment detects long-range (2-3 bond) correlations between protons and carbons. It is the gold standard for assigning substitution patterns.

  • In a 1-styrylpyrazole , a clear correlation will be observed between the vinylic protons of the styryl group and the pyrazole ring carbons C5 and N1 (via ¹⁵N HMBC if applicable), but critically, not to C3.

  • In a 3-styrylpyrazole , the vinylic protons will show a 3-bond correlation to the C3 carbon of the pyrazole ring, providing irrefutable evidence of the C-C linkage.[8][9]

• NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment reveals through-space proximity between protons.

  • In a 1-styrylpyrazole , a NOESY correlation is expected between the pyrazole H5 proton and the ortho-protons of the styryl's phenyl ring, confirming their spatial closeness.[8][10] This correlation will be absent in the 3-styryl isomer.

Caption: Workflow for unambiguous isomer identification using NMR spectroscopy.

Impact on Biological Activity and Applications

The structural and electronic differences between 1- and 3-styrylpyrazoles directly translate into distinct pharmacological and material properties. The overall topology of a molecule—how its functional groups are arranged in 3D space—is critical for its interaction with biological targets like enzymes or receptors.[11]

• Medicinal Chemistry: In drug design, the position of the styryl group dictates the orientation of the molecule within a protein's binding pocket. A 1-styrylpyrazole presents a different vector and set of hydrogen bonding/hydrophobic interaction opportunities compared to a 3-styrylpyrazole. For example, aryl pyrazole derivatives have been developed as glucocorticoid receptor agonists, where stereochemistry and substitution pattern dramatically influence both potency and the balance between desired anti-inflammatory effects (transrepression) and undesired side effects (transactivation).[10] The si isomers of one scaffold were found to be, on average, 70% more active than the re isomers, highlighting the sensitivity of biological systems to molecular geometry.[10]

Table 2: Comparative Biological Activity Profile (Illustrative Examples)

Isomer Type	Target	Activity Metric (IC₅₀/EC₅₀)	Significance	Reference
3,5-bis(styryl)pyrazoles	Plasmodium falciparum	IC₅₀ = 0.45 µM (Resistant)	More potent than curcumin control	[1]
1-Aryl-3-styrylpyrazoles	Kinase Panel	IC₅₀ = 0.33 µM (A498 renal cancer)	Potent anti-proliferative activity	[2]
Aryl Pyrazole Glucocorticoid Agonists	Glucocorticoid Receptor	si isomers ~70% more active	Isomerism dictates anti-inflammatory response	[10]

• Materials Science: The extent of π-conjugation influences the photophysical properties of these molecules.[1] 3-Styrylpyrazoles, with their more extended conjugation, are often better candidates for applications as fluorescent probes, organic dyes, or materials for nonlinear optics compared to their 1-styryl counterparts.[1][4]

Conclusion

The distinction between 1-styrylpyrazole and 3-styrylpyrazole isomers is far from trivial. It represents a fundamental difference in chemical identity that governs their synthesis, structure, reactivity, and ultimate function. For scientists in drug discovery and materials development, the ability to selectively synthesize and unambiguously characterize the correct isomer is a prerequisite for success. As this guide has detailed, regioselective synthetic strategies provide access to either isomer, while a systematic application of 1D and 2D NMR techniques offers definitive structural proof. Understanding these core differences empowers researchers to harness the specific properties of each isomer, paving the way for the development of more precise and effective chemical tools and therapeutics.

References

• Silva, A. M., & Pinto, D. C. (2020). Styrylpyrazoles: Properties, Synthesis and Transformations. Molecules, 25(24), 5913. Available at: [Link]

• (2025, October 15). Styrylpyrazoles: Properties, Synthesis and Transformations. ResearchGate. Available at: [Link]

• Tireli, M., et al. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. Molecules, 27(18), 5869. Available at: [Link]

• Sharma, A., et al. (2021). Synthesis, Characterization of Some New 1,3,5-Trisubstituted Pyrazole Derivatives for Their Antifungal Potential. Journal of Pharmaceutical Research International, 33(57B), 211-223. Available at: [Link]

• Teixeira, C., et al. (2020). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules, 25(1), 26. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyrazoles. Available at: [Link]

• Patel, N. B., & Agravat, S. N. (2011). SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Connect Journals. Available at: [Link]

• Kumar, D., & Singh, J. (2022). Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. Oriental Journal of Chemistry, 38(3). Available at: [Link]

• Hesse, M., Meier, H., & Zeeh, B. (2008). Spectroscopic Methods in Organic Chemistry. In 5 Combination of 1H and 13C NMR Spectroscopy. Thieme.

• Sawant, S. D., et al. (2018). Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: Synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles. The Royal Society of Chemistry. Available at: [Link]

• Ferguson, M. J., et al. (2022). Stereoisomers of an Aryl Pyrazole Glucocorticoid Receptor Agonist Scaffold Elicit Differing Anti-inflammatory Responses. ACS Medicinal Chemistry Letters, 13(9), 1485-1492. Available at: [Link]

• Ouedraogo, J. C. W., et al. (2010). Styrylpyrylium Salts: H1 and C13 NMR High-Resolution Spectroscopy (1D and 2D). International Journal of Spectroscopy. Available at: [Link]

• Thieme Chemistry. (2020). Regioselective Synthesis of 3,5-Disubstituted Pyrazoles. Synform. Available at: [Link]

• Perevalov, V.P., et al. (1990). Spectral peculiarities of isomeric trans-styrylpyrazoles. Chemistry of Heterocyclic Compounds, 26, 887–890.

• Kumar, D., & Poonam. (2021). Recent highlights in the synthesis and biological significance of pyrazole derivatives. Results in Chemistry, 3, 100204. Available at: [Link]

• Kumar, A., & Aggarwal, R. (2005). Regioselective Synthesis of 1-Aryl-3,4-substituted/annulated-5-(methylthio)pyrazoles and 1-Aryl-3-(methylthio)-4,5-substituted/annulated Pyrazoles. The Journal of Organic Chemistry, 70(23), 9253-9260. Available at: [Link]

• Vaickelioniene, R., et al. (2023). Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity relationships. RSC Medicinal Chemistry, 14(4), 743-755. Available at: [Link]

• de Oliveira, G. G., et al. (2024). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Molbank, 2024(4), M1956. Available at: [Link]

• Ribeiro, F. W. S., et al. (2013). Theoretical and Experimental Spectroscopic Analysis of Cyano-Substituted Styrylpyridine Compounds. Molecules, 18(2), 2238-2255. Available at: [Link]

• Elguero, J., & Yranzo, G. I. (1991). 1H and 13C NMR study of perdeuterated pyrazoles. Magnetic Resonance in Chemistry, 29(S1), S61-S63.

• Teixeira, C., et al. (2022). Structure and Chemistry of 3(5)-Substituted Pyrazoles. Encyclopedia.pub. Available at: [Link]

• Shawali, A. S., & Abdallah, M. A. (2011). Reactivity of 3-substituted pyrazole-5-diazonium salts towards 3-azolyl enamines. Synthesis of novel 3-azolylpyrazolo[5,1-c][1][2][12]triazines. Journal of the Chinese Chemical Society, 58(5), 631-637.

• Bîcu, E., et al. (2024). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. Molecules, 29(23), 5283. Available at: [Link]

• Zhang, H., et al. (n.d.). A Facile Synthesis of 3-Styryltropono[c] Pyrazole Derivatives.
• (n.d.). Stereochemistry and biological activity of drugs. University of Calgary.

• Cacic, M., et al. (2009). Investigating Biological Activity Spectrum for Novel Styrylquinazoline Analogues. Molecules, 14(10), 4324-4336. Available at: [Link]

• Al-Majd, A. A., et al. (2022). DFT calculations of 1H- and 13C-NMR chemical shifts of 3-methyl-1-phenyl-4-(phenyldiazenyl). Scientific Reports, 12(1), 17743. Available at: [Link]

Sources

• 1. Styrylpyrazoles: Properties, Synthesis and Transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications – Oriental Journal of Chemistry [orientjchem.org]
• 7. researchgate.net [researchgate.net]
• 8. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity relationships - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00972F [pubs.rsc.org]
• 10. Stereoisomers of an Aryl Pyrazole Glucocorticoid Receptor Agonist Scaffold Elicit Differing Anti-inflammatory Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 11. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 12. journaljpri.com [journaljpri.com]

The 1-Styrylpyrazole Scaffold: A Technical Guide to a New Frontier in Metal-Organic Frameworks

Foreword: The Imperative for Innovation in MOF Ligand Design

The field of Metal-Organic Frameworks (MOFs) has been propelled by the elegant simplicity of its core concept: the self-assembly of metal nodes and organic linkers into crystalline, porous materials.[1] The versatility of this approach has led to an explosion of novel structures with applications ranging from gas storage and separation to catalysis and drug delivery.[1][2] However, the true potential of MOFs lies in the rational design of the organic linker, which ultimately dictates the framework's topology, porosity, and functionality.[3][4] While carboxylate-based linkers have dominated the landscape, N-heterocyclic ligands, particularly pyrazoles, are gaining significant traction due to the exceptional stability they impart to the resulting frameworks.[2][5][6][7] This guide delves into a promising, yet underexplored, subclass of pyrazole-based linkers: the 1-styrylpyrazoles. The introduction of the styryl moiety at the N1 position of the pyrazole ring offers a unique combination of structural rigidity, potential for electronic conjugation, and a platform for post-synthetic modification, heralding a new wave of functional MOFs.

I. The 1-Styrylpyrazole Ligand: A Strategic Design Choice

The selection of a 1-styrylpyrazole scaffold is a deliberate one, driven by the pursuit of enhanced functionality and stability in MOF design. The pyrazole ring itself is a robust coordinating agent, forming strong M-N bonds that contribute to the overall chemical and thermal stability of the framework.[2][5] The styryl group, a vinylbenzene moiety, introduces several key features:

• Extended Conjugation and Photoluminescence: The π-system of the styryl group can extend the conjugation of the pyrazole ring, creating a chromophore that may impart interesting photoluminescent properties to the resulting MOF.[8][9][10] This opens up possibilities for applications in chemical sensing, bio-imaging, and solid-state lighting.

• Structural Rigidity and Pore Engineering: The rigid nature of the styryl group can influence the overall topology of the MOF, potentially leading to the formation of well-defined, permanent porosity. The steric bulk of the styryl substituent can also be tuned to control the pore size and shape of the framework.

• Post-Synthetic Modification Handle: The vinyl group of the styryl moiety and the aromatic ring provide reactive sites for post-synthetic modification, allowing for the introduction of additional functional groups to tailor the MOF's properties for specific applications.[11]

II. Ligand Synthesis: A Step-by-Step Protocol for 1-(4-vinylphenyl)-1H-pyrazole-4-carboxylic acid

To illustrate the practical application of the 1-styrylpyrazole scaffold, we will detail the synthesis of a representative ligand: 1-(4-vinylphenyl)-1H-pyrazole-4-carboxylic acid. This ligand incorporates a carboxylic acid group for coordination to the metal center and a terminal vinyl group on the styryl moiety for potential post-synthetic modification.

Experimental Protocol: Synthesis of 1-(4-vinylphenyl)-1H-pyrazole-4-carboxylic acid

Step 1: Synthesis of 4-vinylphenylhydrazine

• To a solution of 4-vinylaniline (1 eq.) in concentrated hydrochloric acid at 0°C, add a solution of sodium nitrite (1.1 eq.) in water dropwise, maintaining the temperature below 5°C.

• Stir the resulting diazonium salt solution for 30 minutes at 0°C.

• In a separate flask, prepare a solution of tin(II) chloride dihydrate (3 eq.) in concentrated hydrochloric acid and cool to 0°C.

• Slowly add the diazonium salt solution to the tin(II) chloride solution, keeping the temperature below 10°C.

• After the addition is complete, stir the reaction mixture for 2 hours at room temperature.

• Basify the solution with a concentrated sodium hydroxide solution until a pH of >10 is reached, and extract the product with diethyl ether.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 4-vinylphenylhydrazine as a crude product, which can be used in the next step without further purification.

Step 2: Synthesis of Ethyl 1-(4-vinylphenyl)-1H-pyrazole-4-carboxylate

• To a solution of 4-vinylphenylhydrazine (1 eq.) in ethanol, add ethyl 2-formyl-3-oxopropanoate (1.1 eq.).

• Reflux the reaction mixture for 12 hours.

• Cool the reaction to room temperature and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate) to yield ethyl 1-(4-vinylphenyl)-1H-pyrazole-4-carboxylate.

Step 3: Hydrolysis to 1-(4-vinylphenyl)-1H-pyrazole-4-carboxylic acid

• Dissolve ethyl 1-(4-vinylphenyl)-1H-pyrazole-4-carboxylate (1 eq.) in a mixture of tetrahydrofuran and water.

• Add lithium hydroxide (2 eq.) and stir the reaction mixture at room temperature for 24 hours.

• Acidify the reaction mixture with 1M hydrochloric acid to a pH of ~2.

• Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the final product, 1-(4-vinylphenyl)-1H-pyrazole-4-carboxylic acid.

Diagram of the Synthesis Pathway:

Caption: Self-assembly of a 1-styrylpyrazole-based MOF.

IV. Characterization of 1-Styrylpyrazole-Based MOFs: A Comprehensive Approach

A thorough characterization is essential to elucidate the structure, properties, and performance of the newly synthesized MOF. A multi-technique approach is recommended to gain a complete understanding of the material.

Technique	Purpose	Expected Outcome for a 1-Styrylpyrazole MOF
Single-Crystal X-ray Diffraction (SCXRD)	To determine the precise crystal structure, including bond lengths, bond angles, and the overall framework topology.	A well-defined 3D framework with coordinated zinc nodes and 1-styrylpyrazole linkers. The styryl groups may exhibit specific packing arrangements within the pores or between layers.
Powder X-ray Diffraction (PXRD)	To confirm the phase purity of the bulk material and to compare the experimental pattern with the simulated pattern from SCXRD data.	A sharp, well-defined diffraction pattern matching the simulated pattern, indicating a highly crystalline and pure product.
Thermogravimetric Analysis (TGA)	To assess the thermal stability of the MOF and to identify the temperature at which the framework starts to decompose.	A stable framework up to a high temperature (e.g., >350°C), characteristic of robust pyrazolate-based MOFs. Weight loss at lower temperatures would correspond to the removal of guest solvent molecules.
Fourier-Transform Infrared (FTIR) Spectroscopy	To identify the functional groups present in the MOF and to confirm the coordination of the carboxylate group to the metal center. [3][12]	Disappearance of the C=O stretching vibration of the carboxylic acid and the appearance of asymmetric and symmetric stretching vibrations of the coordinated carboxylate group. Characteristic peaks for the pyrazole and styryl groups should also be present.
Gas Adsorption Analysis (e.g., N2 at 77 K)	To determine the porosity of the MOF, including the Brunauer-Emmett-Teller (BET) surface area, pore volume, and pore size distribution. [2][13]	A Type I isotherm, characteristic of microporous materials, with a significant N2 uptake at low relative pressures, indicating permanent porosity.
Photoluminescence (PL) Spectroscopy	To investigate the luminescent properties of the MOF, including the excitation and emission wavelengths, quantum yield, and lifetime. [8][9][14]	Potential for blue or green emission upon UV excitation, originating from the extended π-conjugation of the 1-styrylpyrazole linker. The emission may be sensitive to the presence of guest molecules, suggesting potential sensing applications.

V. Potential Applications and Future Directions

The unique structural and electronic features of 1-styrylpyrazole-based MOFs open up a wide range of potential applications:

• Luminescent Sensing: The intrinsic photoluminescence of these MOFs could be harnessed for the selective detection of small molecules, metal ions, or biomolecules. [8][10][11]The analyte could interact with the framework, leading to a measurable change in the luminescence intensity or wavelength (quenching or enhancement).

• Heterogeneous Catalysis: The porous structure and the potential for incorporating catalytically active sites (either at the metal nodes or on the linker) make these materials promising candidates for heterogeneous catalysis. [2][15]The styryl group could also participate in photochemical reactions.

• Drug Delivery: The tunable porosity and the potential for functionalization make these MOFs suitable for the encapsulation and controlled release of therapeutic agents. The biocompatibility of zinc-based MOFs is an added advantage in this context.

• Gas Storage and Separation: Like other pyrazolate-based MOFs, these materials are expected to exhibit good stability and porosity, making them relevant for the storage of gases like hydrogen and methane, and for the separation of gas mixtures. [16] The exploration of 1-styrylpyrazole scaffolds in MOF chemistry is still in its infancy. Future research should focus on:

• Expanding the Library of Ligands: Synthesizing a wider variety of 1-styrylpyrazole-based linkers with different functional groups and steric profiles to fine-tune the properties of the resulting MOFs.

• Exploring Different Metal Nodes: Investigating the coordination of 1-styrylpyrazole ligands with a range of metal ions beyond zinc to access different framework topologies and properties.

• Post-Synthetic Modification: Developing and optimizing post-synthetic modification strategies to introduce new functionalities and enhance the performance of these MOFs in specific applications.

• Computational Modeling: Employing computational methods to predict the structures and properties of new 1-styrylpyrazole-based MOFs and to understand the host-guest interactions at a molecular level.

VI. Conclusion

The 1-styrylpyrazole scaffold represents a compelling building block for the next generation of functional metal-organic frameworks. The strategic combination of the robust pyrazole coordinating unit with the electronically and structurally versatile styryl group offers a powerful platform for the design of MOFs with tailored properties. This guide has provided a comprehensive overview of the rationale behind this approach, detailed synthetic protocols for both the ligand and a representative MOF, a thorough characterization plan, and a forward-looking perspective on potential applications. As researchers continue to push the boundaries of MOF design, the 1-styrylpyrazole scaffold is poised to emerge as a key player in the development of advanced materials for a sustainable future.

References

• A Robust Pyrazolate Metal–Organic Framework for Efficient Catalysis of Dehydrogenative C–O Cross Coupling Reaction. Journal of the American Chemical Society. [Link]

• Pyrazole-based Organoarsine ligand for synthesizing metal-organic frameworks: Synthesis, structures, and characterization. American Chemical Society. [Link]

• Metal-organic frameworks based on pyrazolates for the selective and efficient capture of formaldehyde. ResearchGate. [Link]

• Metal-organic frameworks based on pyrazolates for the selective and efficient capture of formaldehyde. Annex 92. [Link]

• Synthesis of Hofmann-based metal–organic frameworks incorporating a bis-pyrazole linker for various gas separations. Journal of Materials Chemistry A. [Link]

• Synthesis, characterization and applications of highly stable pyrazolate-based metal-organic frameworks. Insubria. [Link]

• Photoluminescent metal–organic frameworks and their application for sensing biomolecules. Journal of Materials Chemistry A. [Link]

• Metal pyrazolate frameworks: crystal engineering access to stable functional materials. ResearchGate. [Link]

• A highly stable Zn9-pyrazolate metal–organic framework with metallosalen ligands as a carbon dioxide cycloaddition catalyst. Inorganic Chemistry Frontiers. [Link]

• Luminescent metal–organic frameworks and their potential applications. ResearchGate. [Link]

• Metal pyrazolate frameworks: crystal engineering access to stable functional materials. Chem Soc Rev. [Link]

• Luminescent Metal-Organic Frameworks. OSTI.GOV. [Link]

• Porosity Tunable Metal-Organic Framework (MOF)-Based Composites for Energy Storage Applications: Recent Progress. MDPI. [Link]

• MOF Synthesis Methods: A Comprehensive Guide to Structure-Property Control. Novomof. [Link]

• Development of metal-organic frameworks based on N-heterocyclic ligands. Infoscience. [Link]

• Simplifying the Synthesis of Metal–Organic Frameworks. Accounts of Materials Research. [Link]

• Metal Organic Frameworks: Synthesis and Application. MDPI. [Link]

• Importance of pyrazole carboxylic acid in MOFs preparation. MOCEDES. [Link]

• Design and sensing applications of metal−organic framework composites. ResearchGate. [Link]

• Functional Roles of Guest Molecules in MOF-Catalyzed Organic Reactions. Novomof. [Link]

• Metal-Organic Frameworks: Functional Luminescent and Photonic Materials. MDPI. [Link]

• Properties of Aliphatic Ligand-Based Metal–Organic Frameworks. MDPI. [Link]

Sources

• 1. Metal Organic Frameworks: Synthesis and Application [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Pyrazole-based Organoarsine ligand for synthesizing metal-organic frameworks: Synthesis, structures, and characterization - American Chemical Society [acs.digitellinc.com]
• 4. mof.alfa-chemistry.com [mof.alfa-chemistry.com]
• 5. irinsubria.uninsubria.it [irinsubria.uninsubria.it]
• 6. researchgate.net [researchgate.net]
• 7. Metal pyrazolate frameworks: crystal engineering access to stable functional materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Photoluminescent metal–organic frameworks and their application for sensing biomolecules - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 9. osti.gov [osti.gov]
• 10. Photochem | Special Issue : Metal-Organic Frameworks: Functional Luminescent and Photonic Materials [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Functional Roles of Guest Molecules in MOF-Catalyzed Organic Reactions [eureka.patsnap.com]
• 16. Synthesis of Hofmann-based metal–organic frameworks incorporating a bis-pyrazole linker for various gas separations - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]

Electronic properties of N-styrylpyrazole conjugated systems

An In-depth Technical Guide to the Electronic Properties of N-Styrylpyrazole Conjugated Systems

Introduction to N-Styrylpyrazole Conjugated Systems

The field of functional organic molecules is driven by the pursuit of novel scaffolds that offer tunable electronic and photophysical properties. Among these, N-styrylpyrazole conjugated systems have emerged as a significant class of compounds, attracting considerable interest from researchers in medicinal chemistry, materials science, and drug development.[1][2] This guide provides a comprehensive technical overview of the core electronic properties of these systems, focusing on the interplay between their molecular structure and their observed photophysical and electrochemical behaviors.

The Pyrazole Scaffold: A Privileged Core in Diverse Applications

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, is a well-established "privileged scaffold" in medicinal chemistry.[3] Its presence in numerous approved drugs highlights its favorable pharmacological profile.[1][2] The pyrazole nucleus is aromatic and possesses both a pyridine-type nitrogen (an electron acceptor) and a pyrrole-type nitrogen (an electron donor), which can be leveraged to modulate the electronic characteristics of the molecule.[3]

The Styryl Moiety: Extending Conjugation and Tuning Properties

The styryl group, a vinylbenzene moiety, is a classic component used to extend the π-conjugated system of a chromophore. This extension of conjugation typically leads to a bathochromic (red) shift in the absorption and emission spectra of the molecule. The electronic nature of the styryl group can be readily modified by introducing electron-donating or electron-withdrawing substituents on the phenyl ring, providing a straightforward handle for tuning the electronic properties of the entire molecule.

N-Styrylpyrazoles: A Synergy of Properties and Potential

The combination of the pyrazole scaffold with a styryl substituent gives rise to a class of molecules with a rich array of tunable electronic properties. These N-styrylpyrazole systems often exhibit strong fluorescence, with their emission characteristics being highly sensitive to the substitution pattern on both the pyrazole and the styryl moieties.[3][4] This sensitivity stems from the potential for intramolecular charge transfer (ICT) upon photoexcitation, a key phenomenon that will be explored in detail in this guide. The inherent biological activity of the pyrazole core, coupled with the tunable photophysical properties imparted by the styryl group, makes these compounds compelling candidates for applications ranging from fluorescent probes to novel therapeutic agents.[1][2]

Synthetic Strategies for N-Styrylpyrazole Systems

The synthesis of N-styrylpyrazoles can be broadly categorized by the point of attachment of the styryl group to the pyrazole ring. The most common strategies involve the formation of C-styrylpyrazoles (where the styryl group is attached to a carbon atom of the pyrazole) and N-styrylpyrazoles (where the styryl group is attached to a nitrogen atom).

Overview of Synthetic Approaches

A variety of synthetic methodologies have been developed to access N-styrylpyrazole derivatives. For C-styrylpyrazoles, classic condensation reactions and modern cross-coupling techniques are frequently employed. For N-styrylpyrazoles, methods involving the addition of pyrazoles to alkynes or cross-coupling reactions are common.

Synthesis of C-Styrylpyrazoles

The Wittig reaction is a powerful and widely used method for the formation of alkenes, including styryl groups.[5][6] In the context of N-styrylpyrazoles, this typically involves the reaction of a 4-formylpyrazole with a benzyl-substituted phosphonium ylide.[1] The choice of base and solvent can influence the stereoselectivity of the reaction, though often the more thermodynamically stable (E)-isomer is the major product.[5]

The Mizoroki-Heck reaction is a palladium-catalyzed cross-coupling of an unsaturated halide (or triflate) with an alkene.[7][8] This method can be used to synthesize 4-styrylpyrazoles by coupling a 4-halopyrazole with styrene or a substituted styrene.[1] Alternatively, a 4-vinylpyrazole can be coupled with an aryl halide.[3]

Experimental Protocol: Two-Step Synthesis of 1-(2-Pyridyl)-4-Styrylpyrazoles

This protocol describes a representative two-step synthesis of 1-(2-pyridyl)-4-styrylpyrazoles, which has been shown to produce compounds with interesting photophysical properties. The synthesis involves an initial Wittig olefination to generate a 4-vinylpyrazole intermediate, followed by a Mizoroki-Heck coupling to introduce the styryl moiety.[3]

Step 1: Wittig Olefination to form 4-Vinylpyrazole Intermediate

• Preparation of the Ylide: In a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), suspend methyltriphenylphosphonium bromide (1.2 equivalents) in anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C in an ice bath.

• Deprotonation: Slowly add a strong base, such as n-butyllithium (n-BuLi) (1.1 equivalents), to the suspension. Allow the reaction to stir at 0 °C for 30 minutes, during which the color should change, indicating the formation of the ylide.

• Reaction with Aldehyde: Dissolve the starting 4-formylpyrazole (1.0 equivalent) in anhydrous THF and add it dropwise to the ylide solution at 0 °C.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl). Extract the aqueous layer with an organic solvent such as ethyl acetate. Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the 4-vinylpyrazole intermediate.

Step 2: Mizoroki-Heck Coupling to form 4-Styrylpyrazole

• Reaction Setup: In a sealable reaction vessel, combine the 4-vinylpyrazole intermediate (1.0 equivalent), the desired aryl halide (e.g., iodobenzene or a substituted derivative) (1.2 equivalents), a palladium catalyst such as palladium(II) acetate (Pd(OAc)₂) (typically 5-10 mol%), and a phosphine ligand like tri(o-tolyl)phosphine (P(o-tol)₃) (typically 10-20 mol%).

• Solvent and Base: Add a suitable solvent, such as anhydrous dimethylformamide (DMF) or acetonitrile (ACN), and a base, typically a tertiary amine like triethylamine (Et₃N) (2.0-3.0 equivalents).

• Reaction Conditions: Seal the vessel and heat the reaction mixture to 80-120 °C for 12-48 hours. The reaction should be stirred vigorously.

• Work-up and Purification: After cooling to room temperature, dilute the reaction mixture with water and extract with an organic solvent. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography to yield the final (E)-4-styrylpyrazole product.

Figure 1: General synthetic workflow for 4-styrylpyrazoles.

Unraveling the Electronic and Optical Properties

The electronic and optical properties of N-styrylpyrazole conjugated systems are governed by the extent of their π-conjugated network and the nature of the substituents attached to the pyrazole and styryl rings. A key phenomenon underpinning their often-vibrant photophysical behavior is Intramolecular Charge Transfer (ICT).

The Role of π-Conjugation and Intramolecular Charge Transfer (ICT)

In a typical N-styrylpyrazole designed for strong fluorescence, the molecule possesses an electron-donating group (D) and an electron-accepting group (A) connected by a π-conjugated bridge. Upon absorption of a photon, an electron is promoted from the Highest Occupied Molecular Orbital (HOMO) to the Lowest Unoccupied Molecular Orbital (LUMO). In these "push-pull" systems, the HOMO is often localized on the donor portion of the molecule, while the LUMO is localized on the acceptor portion. This photoinduced electron redistribution from the donor to the acceptor is known as Intramolecular Charge Transfer (ICT).[9][10][11][12]

The efficiency and energy of the ICT process are highly sensitive to the electronic nature of the D and A groups and the polarity of the surrounding solvent. More polar solvents can stabilize the charge-separated excited state, often leading to a red-shift (bathochromic shift) in the fluorescence emission spectrum. This phenomenon is known as solvatochromism.

Figure 2: Intramolecular Charge Transfer (ICT) process.

Spectroscopic Characterization

• Principle and Experimental Rationale: UV-Vis absorption spectroscopy measures the absorption of light by a molecule as a function of wavelength. This technique is fundamental for characterizing conjugated systems as it provides information about the electronic transitions between molecular orbitals. The wavelength of maximum absorption (λ_max) corresponds to the energy required to promote an electron from the HOMO to the LUMO. For N-styrylpyrazoles, the position and intensity of the absorption bands are indicative of the extent of π-conjugation.

• Interpreting the Spectra of N-Styrylpyrazoles: The spectra of N-styrylpyrazoles typically show intense absorption bands in the UV or near-visible region, corresponding to π-π* transitions. The introduction of the styryl group extends the conjugation of the pyrazole core, leading to a bathochromic shift compared to the unsubstituted pyrazole. Further modulation of λ_max can be achieved by adding electron-donating or -withdrawing groups.

• Experimental Protocol: UV-Vis Spectroscopy

  • Sample Preparation: Prepare a dilute solution of the N-styrylpyrazole compound in a suitable spectroscopic-grade solvent (e.g., ethanol, acetonitrile, or dichloromethane). The concentration should be adjusted to give a maximum absorbance in the range of 0.1 to 1.0 to ensure linearity (adherence to the Beer-Lambert law).

  • Blank Measurement: Fill a quartz cuvette with the pure solvent and record a baseline spectrum. This will be subtracted from the sample spectrum to correct for solvent absorption.

  • Sample Measurement: Rinse the cuvette with the sample solution and then fill it. Place the cuvette in the spectrophotometer and record the absorption spectrum over the desired wavelength range (e.g., 200-800 nm).

  • Data Analysis: Identify the wavelength of maximum absorbance (λ_max) and the corresponding molar absorptivity (ε), if the concentration is known accurately.

• Fundamentals of Fluorescence and Quantum Yield: Fluorescence is the emission of light from a molecule after it has absorbed light. It is a rapid process that occurs from the lowest vibrational level of the first excited singlet state (S₁). The fluorescence quantum yield (Φ_F) is a critical parameter that quantifies the efficiency of the fluorescence process. It is defined as the ratio of the number of photons emitted to the number of photons absorbed.[13][14][15]

• Structure-Fluorescence Relationships in N-Styrylpyrazoles: Many N-styrylpyrazole derivatives are highly fluorescent, often with strong blue-light emission.[3][4] The quantum yield is highly dependent on the molecular structure. Electron-donating groups on the styryl moiety and electron-withdrawing groups on the pyrazole can enhance ICT and, in some cases, lead to higher quantum yields. However, excessive charge separation or the presence of heavy atoms can promote non-radiative decay pathways, leading to fluorescence quenching.

• Experimental Protocol: Relative Fluorescence Quantum Yield Measurement [13][15]

  • Standard Selection: Choose a well-characterized fluorescence standard with a known quantum yield and an emission range that overlaps with the sample. The standard should be soluble in the same solvent as the sample.

  • Solution Preparation: Prepare a series of dilute solutions of both the standard and the sample in the same spectroscopic-grade solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

  • Absorbance Measurement: Record the UV-Vis absorption spectra for all prepared solutions.

  • Fluorescence Measurement: Record the fluorescence emission spectra of all solutions, using the same excitation wavelength for both the sample and the standard. The excitation wavelength should be one at which both the sample and standard have significant absorbance.

  • Data Analysis: Integrate the area under the emission curves for both the sample and the standard. The quantum yield of the sample (Φ_F,sample) can be calculated using the following equation: Φ_F,sample = Φ_F,std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²) where Φ_F is the quantum yield, I is the integrated emission intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent. The subscripts "sample" and "std" refer to the sample and the standard, respectively.

Electrochemical Analysis

Cyclic voltammetry (CV) is an electrochemical technique used to study the redox properties of a compound.[16][17][18] It provides information about the oxidation and reduction potentials, which can be used to estimate the energies of the HOMO and LUMO levels. The onset oxidation potential (E_ox) is related to the HOMO energy, while the onset reduction potential (E_red) is related to the LUMO energy. This information is crucial for designing molecules for applications in organic electronics, such as organic light-emitting diodes (OLEDs), where the alignment of energy levels is critical for efficient device performance.

• Experimental Protocol: Cyclic Voltammetry [19][20]

  • Solution Preparation: Dissolve the N-styrylpyrazole sample in a suitable solvent (e.g., dichloromethane or acetonitrile) containing a supporting electrolyte, such as tetrabutylammonium hexafluorophosphate (TBAPF₆), to ensure conductivity. The solution should be deoxygenated by bubbling with an inert gas (e.g., argon) for several minutes.

  • Electrochemical Cell Setup: Use a three-electrode cell consisting of a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/AgCl or a saturated calomel electrode), and a counter electrode (e.g., a platinum wire).

  • Measurement: Immerse the electrodes in the solution and apply a potential sweep using a potentiostat. The potential is scanned linearly to a set vertex potential and then reversed.

  • Data Analysis: The resulting plot of current versus potential is called a cyclic voltammogram. From this plot, the onset oxidation and reduction potentials can be determined. These values are often referenced to the ferrocene/ferrocenium (Fc/Fc⁺) redox couple, which is added as an internal standard. The HOMO and LUMO energy levels can then be estimated using empirical equations.

Data Summary and Comparison

The following tables summarize the photophysical and electrochemical data for a series of representative 1-(2-pyridyl)-4-styrylpyrazoles, illustrating the effect of substituents on their electronic properties.

Table of Photophysical Properties of Representative N-Styrylpyrazoles

The data below is for a series of 1-(2-pyridyl)-3-aryl-4-styrylpyrazoles, demonstrating how the electronic nature of the substituent at the 3-position of the pyrazole ring influences the absorption and emission properties.[3]

Compound ID	3-Aryl Substituent	Solvent	λ_abs (nm)	λ_em (nm)	Quantum Yield (Φ_F)
3a	4-Nitrophenyl	Ethanol	315	370	0.03
3b	Phenyl	Ethanol	310	365	0.66
3c	4-Methoxyphenyl	Ethanol	312	368	0.58

Data extracted from Hernández et al., ACS Omega 2019, 4, 16689–16700.[3] The strong electron-withdrawing nitro group in compound 3a leads to a significantly lower quantum yield, likely due to the promotion of non-radiative decay pathways. In contrast, the phenyl and methoxyphenyl-substituted compounds (3b and 3c ) exhibit high quantum yields, making them promising candidates for fluorescent applications.

Applications Driven by Electronic Properties

The tunable electronic properties of N-styrylpyrazole conjugated systems make them suitable for a range of applications.

Fluorescent Probes and Sensors

The sensitivity of the fluorescence of N-styrylpyrazoles to their local environment makes them excellent candidates for fluorescent probes and sensors. For example, their ability to chelate metal ions can lead to changes in their fluorescence intensity ("turn-on" or "turn-off" sensing), allowing for the detection of specific cations.[3] The 1-(2-pyridyl)-4-styrylpyrazole scaffold, in particular, has been shown to be a selective "turn-off" fluorescent probe for Hg²⁺ ions.[3]

Organic Electronics and Materials Science

The high fluorescence quantum yields and tunable emission colors of N-styrylpyrazoles make them attractive for use in organic light-emitting diodes (OLEDs).[21][22][23][24] In an OLED, an organic emissive layer is sandwiched between two electrodes. When a voltage is applied, electrons and holes are injected into the organic layer, where they recombine to form excitons, which then decay radiatively to produce light. The color of the emitted light is determined by the energy gap of the emissive material. By tuning the structure of the N-styrylpyrazole, the emission color can be precisely controlled. While the broader class of styryl derivatives has seen application in OLEDs, the specific use of N-styrylpyrazoles is an active area of research.[21]

Medicinal Chemistry and Drug Development

The intrinsic biological activity of the pyrazole core, combined with the extended conjugation of the styryl moiety, has led to the investigation of N-styrylpyrazoles as potential therapeutic agents. They have been reported to possess a wide range of pharmacological activities, including anti-inflammatory, antimicrobial, and antioxidant properties.[1][2] The development of styrylpyrazoles as inhibitors of cyclin-dependent kinases (CDKs) for cancer therapy is also an area of active investigation.[25]

Conclusion and Future Outlook

N-styrylpyrazole conjugated systems represent a versatile and highly tunable class of organic functional molecules. The synergy between the privileged pyrazole scaffold and the π-extending styryl moiety gives rise to a rich landscape of electronic and photophysical properties, dominated by intramolecular charge transfer phenomena. The ability to readily modify their structure through a variety of synthetic methods allows for precise control over their absorption, emission, and redox characteristics.

The demonstrated applications in fluorescent sensing and their potential in organic electronics and medicinal chemistry underscore the significant promise of this molecular framework. Future research will likely focus on the development of novel N-styrylpyrazole derivatives with enhanced properties, such as near-infrared emission for biological imaging, improved charge transport for more efficient OLEDs, and greater potency and selectivity for therapeutic applications. The continued exploration of the structure-property relationships within this class of compounds will undoubtedly lead to the discovery of new and innovative technologies.

References

• Gomes, P. M. O., Ouro, P. M. S., Silva, A. M. S., & Silva, V. L. M. (2020). Styrylpyrazoles: Properties, Synthesis and Transformations. Molecules, 25(24), 5886. [Link]

• Zhang, J., Wang, Y., & Xia, A. (2006). INTRAMOLECULAR CHARGE TRANSFER AND PHOTOISOMERIZATION OF THE DCM STYRENE DYE: A THEORETICAL STUDY. Journal of Theoretical and Computational Chemistry, 05(04), 829-840. [Link]

• Squeo, B. M., & Vasile, E. (2018). Using Cyclic Voltammetry, UV-Vis-NIR, and EPR Spectroelectrochemistry to Analyze Organic Compounds. Journal of Visualized Experiments, (137), 57923. [Link]

• Thomas, K. R. J., Velusamy, M., Lin, J. T., Chuen, C.-H., & Tao, Y.-T. (2014). Novel twisted intramolecular charge transfer (TICT) extended fluorescent styryl derivatives containing quinoline electron releasing moiety. Tetrahedron, 70(46), 8886-8895. [Link]

• Würth, C., Grabolle, M., Pauli, J., Spieles, M., & Resch-Genger, U. (2013). Relative and absolute determination of fluorescence quantum yields of transparent samples. Nature Protocols, 8(8), 1535-1550. [Link]

• Gorski, A., & Krawczyk, S. (2021). White Light from Dual Intramolecular Charge-Transfer Emission in a Silylene-Bridged Styrylcarbazole and Pyrene Dyad. The Journal of Physical Chemistry C, 125(23), 12956-12965. [Link]

• Hernández, J. O., Cobo, J., & Portilla, J. (2019). Synthesis, Photophysical Properties, and Metal-Ion Recognition Studies of Fluoroionophores Based on 1-(2-Pyridyl)-4-Styrylpyrazoles. ACS Omega, 4(13), 16689-16700. [Link]

• Al-Ammar, A., & Al-Attar, H. (2018). Measurement method for photoluminescent quantum yields of fluorescent organic dyes in polymethyl methacrylate for luminescent solar concentrators. PLoS ONE, 13(3), e0192533. [Link]

• Mahanta, S., De, S., & Guchhait, N. (2013). Study on intramolecular charge transfer fluorescence properties of trans-4-[4 -(N,N -dimethylamino)styryl]pyridine: Effect of solvent and pH. Journal of Luminescence, 143, 64-72. [Link]

• Wang, L., & Han, K. (2013). Simple and Accurate Quantification of Quantum Yield at the Single-Molecule/Particle Level. Analytical Chemistry, 85(4), 2211-2214. [Link]

• Hernández, J. O., Cobo, J., & Portilla, J. (2019). Synthesis, Photophysical Properties, and Metal-Ion Recognition Studies of Fluoroionophores Based on 1-(2-Pyridyl)-4-Styrylpyrazoles. ACS Omega, 4(13), 16689-16700. [Link]

• Das, S., & Mandal, A. K. (2022). Photoexcited Intramolecular Charge Transfer in Dye Sensitizers. The Journal of Physical Chemistry A, 126(25), 4101-4113. [Link]

• MSU Chemistry Department. (n.d.). Experiment 5: Cyclic Voltammetry. [Link]

• Soria-Castro, S. M., et al. (2024). Synthesis and Characterization of New Bases Derived from Nitrophenylpyrazoles, Coordination to Palladium and Antifungal Activity. Molecules, 29(12), 2849. [Link]

• Chemistry LibreTexts. (2025, March 22). Lab 1: Cyclic Voltammetry. [Link]

• Stedmon, C. A., & Bro, R. (2015). Fluorescence quantum yields of natural organic matter and organic compounds. Frontiers in Marine Science, 2. [Link]

• Nanoscience Instruments. (n.d.). Electrochemical Measurements: Cyclic Voltammetry. [Link]

• University of California, Irvine - Department of Chemistry. (n.d.). A Guide to Recording Fluorescence Quantum Yields. [Link]

• Usami, Y., Ichikawa, H., & Harusawa, S. (2011). HECK-MIZOROKI REACTION OF 4-IODO-1H-PYRAZOLES. HETEROCYCLES, 83(4), 827. [Link]

• Soria-Castro, S. M., et al. (2025, November 22). Synthesis and Characterization of New Bases Derived from Nitrophenylpyrazoles, Coordination to Palladium and Antifungal Activity and Catalytic Activity in Mizoroki–Heck Reactions. ResearchGate. [Link]

• Hernández, J. O., Cobo, J., & Portilla, J. (2019). Synthesis, Photophysical Properties, and Metal-Ion Recognition Studies of Fluoroionophores Based on 1-(2-Pyridyl)-4-Styrylpyrazoles. ACS Omega, 4(13), 16689-16700. [Link]

• De la Moya, S., & Fernández, R. (2012). INTRAMOLECULAR MIZOROKI-HECK REACTION IN THE SYNTHESIS OF HETEROCYCLES: STRATEGIES FOR THE GENERATION OF TERTIARY AND QUATERNARY. Arkivoc, 2013(1), 340-363. [Link]

• Wipf, P. (2007, February 12). The Wittig Reaction. University of Pittsburgh. [Link]

• Gomes, P. M. O., Ouro, P. M. S., Silva, A. M. S., & Silva, V. L. M. (2020). Styrylpyrazoles: Properties, Synthesis and Transformations. Molecules, 25(24), 5886. [Link]

• Hrubá, K., et al. (2021). Synthesis of 4-styrylpyrazoles and Evaluation of their Inhibitory Effects on Cyclin-dependent Kinases. Current Organic Chemistry, 25(13), 1546-1565. [Link]

• Organic Chemistry Portal. (n.d.). Wittig Reaction. [Link]

• Alam, M. J., et al. (2024). Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. Results in Chemistry, 7, 101438. [Link]

• Morin, M. A., Rohe, S., Elgindy, C., & Sherburn, M. S. (2020). Preparation of a Z-Iodoalkene through Stork-Zhao-Wittig Olefination, Stereo-retentive Lithium-iodine Exchange and. Organic Syntheses, 97, 217-234. [Link]

• Leistner, J., et al. (2021). Substituent effects in N-acetylated phenylazopyrazole photoswitches. Beilstein Journal of Organic Chemistry, 17, 1046-1055. [Link]

• Ashenhurst, J. (2018, February 6). Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. [Link]

• Burgeois, M. J., et al. (1978). Addition of pyrazole 20 to alkynes to produce (Z)-1-styrylpyrazoles 21–23. ResearchGate. [Link]

• Skorka, L., et al. (2023). Organic LEDs Based on Bis(8-hydroxyquinoline) Zinc Derivatives with a Styryl Group. Materials, 16(21), 7050. [Link]

• Singh, J., & Singh, R. (2016). Organic Light Emitting Diodes (OLED). ResearchGate. [Link]

• Universal Display Corporation. (n.d.). Organic Light Emitting Diodes (OLEDs). [Link]

• Patel, R. B., et al. (2018). Synthesis, characterization and photophysical properties of novel thiazole substituted pyridine derivatives. Journal of Molecular Structure, 1171, 88-96. [Link]

• Singh, V., et al. (2014). Organic Light Emitting Diodes: Devices and applications. Journal of Materials and Environmental Science, 5(3), 649-664. [Link]

• Leistner, J., et al. (2025, April 25). Substituent effects in N-acetylated phenylazopyrazole photoswitches. Beilstein Journals. [Link]

Sources

• 1. Styrylpyrazoles: Properties, Synthesis and Transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Styrylpyrazoles: Properties, Synthesis and Transformations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis, Photophysical Properties, and Metal-Ion Recognition Studies of Fluoroionophores Based on 1-(2-Pyridyl)-4-Styrylpyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Wittig Reaction [organic-chemistry.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 8. researchgate.net [researchgate.net]
• 9. worldscientific.com [worldscientific.com]
• 10. Novel twisted intramolecular charge transfer (TICT) extended fluorescent styryl derivatives containing quinoline electron releasing moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. publicatio.bibl.u-szeged.hu [publicatio.bibl.u-szeged.hu]
• 13. Relative and absolute determination of fluorescence quantum yields of transparent samples | Springer Nature Experiments [experiments.springernature.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. chem.uci.edu [chem.uci.edu]
• 16. ossila.com [ossila.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. nanoscience.com [nanoscience.com]
• 19. Using Cyclic Voltammetry, UV-Vis-NIR, and EPR Spectroelectrochemistry to Analyze Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 20. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 21. mdpi.com [mdpi.com]
• 22. researchgate.net [researchgate.net]
• 23. Organic Light Emitting Diodes (OLEDs) - Universal Display Corporation [oled.com]
• 24. ossila.com [ossila.com]
• 25. Synthesis of 4-styrylpyrazoles and Evaluation of their Inhibitory Effects on Cyclin-dependent Kinases - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Strategic Synthesis of 1-Styrylpyrazoles via Copper-Catalyzed N-Vinylation

Executive Summary

This application note details the robust synthesis of 1-styrylpyrazole (N-styrylpyrazole) derivatives. While often colloquially referred to as "N-alkylation," the introduction of a styryl group is chemically defined as N-vinylation . This distinction is critical for selecting the correct catalytic system.

Direct nucleophilic substitution (

) of pyrazoles onto styryl halides is mechanistically prohibited due to the hybridization of the vinyl electrophile. Therefore, this guide focuses on Copper-Catalyzed Cross-Coupling (Modified Ullmann) as the gold standard for reproducibility, stereochemical retention, and scalability in drug discovery.

Key Applications

• Pharmacophore Development: 1-Styrylpyrazoles are privileged scaffolds in anti-inflammatory (COX-2 inhibition), antioxidant, and anticancer therapeutics.

• Material Science: Precursors for fluorescent ligands and optical brighteners.

Mechanistic Insight & Method Selection

The Challenge of N-Styrylation

Synthesizing 1-styrylpyrazole presents two primary challenges:

• Regioselectivity: In asymmetric pyrazoles, distinguishing between the

  and tautomers.

• Stereochemistry: Controlling the E (trans) vs. Z (cis) geometry of the exocyclic double bond.

Method A: Copper-Catalyzed Cross-Coupling (Recommended)

This method utilizes a styryl halide (bromide or iodide) and a copper catalyst.

• Mechanism: The reaction proceeds via a Cu(I)/Cu(III) catalytic cycle involving oxidative addition of the styryl halide, ligand exchange with the pyrazole, and reductive elimination to form the C-N bond.

• Advantage: Stereoretention. If you start with (E)-styryl bromide, you obtain (E)-1-styrylpyrazole.

Method B: Hydroamination of Alkynes (Alternative)

Direct addition of pyrazole to phenylacetylene.

• Advantage: 100% Atom economy (Green Chemistry).

• Disadvantage: Often yields thermodynamic mixtures of E/Z isomers or favors the Z-isomer (anti-Markovnikov), which may not be the bioactive target.

Visualizing the Catalytic Pathway

The following diagram illustrates the mechanistic pathway for the recommended Copper-Catalyzed Cross-Coupling (Method A), highlighting the critical steps where optimization often fails.

Figure 1: The Cu(I)/Cu(III) catalytic cycle for N-vinylation. Note that the oxidative addition step requires a stable Cu-Ligand complex to prevent catalyst aggregation.

Detailed Experimental Protocol

Protocol A: Cu-Catalyzed Coupling (Standard)

Target: Synthesis of (E)-1-styrylpyrazole from pyrazole and (E)-styryl bromide.

Reagents & Materials

Reagent	Equiv.[1][2][3][4][5][6]	Role	Notes
Pyrazole	1.0	Nucleophile	Recrystallize if yellow/impure.
(E)-Styryl Bromide	1.1	Electrophile	Commercial or synthesized via Wittig.
CuI (Copper Iodide)	0.1 (10 mol%)	Catalyst	Must be off-white/tan. Green = oxidized (bad).
DMEDA	0.2 (20 mol%)	Ligand	N,N'-Dimethylethylenediamine. Stabilizes Cu.
K₂CO₃	2.0	Base	Anhydrous, granular preferred.
Acetonitrile (MeCN)	Solvent	Medium	Anhydrous (water <50 ppm).

Step-by-Step Procedure

• Catalyst Pre-complexation:

  • In a flame-dried Schlenk tube equipped with a magnetic stir bar, add CuI (19 mg, 0.1 mmol) and K₂CO₃ (276 mg, 2.0 mmol).

  • Evacuate and backfill with Argon (3 cycles).

  • Add anhydrous MeCN (3.0 mL) and DMEDA (22 µL, 0.2 mmol) via syringe.

  • Observation: The solution should turn a blue/green homogeneous color as the complex forms. Stir for 5-10 mins at RT.

• Substrate Addition:

  • Add Pyrazole (68 mg, 1.0 mmol) and (E)-styryl bromide (201 mg, 1.1 mmol) to the reaction mixture under Argon flow.

  • Note: If substrates are solids, add them quickly or dissolve in minimal MeCN before addition.

• Reaction:

  • Seal the tube and heat to 80–90°C in an oil bath.

  • Stir vigorously for 12–16 hours.

  • Monitoring: Check by TLC (Hexane/EtOAc 4:1). The styryl bromide spot (high R_f) should disappear.

• Work-up:

  • Cool to room temperature.[1]

  • Dilute with Ethyl Acetate (20 mL) and filter through a small pad of Celite to remove inorganic salts.

  • Wash the filtrate with water (2 x 10 mL) and brine (1 x 10 mL).

  • Dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify via Flash Column Chromatography (Silica Gel, Hexane/EtOAc gradient 95:5 to 80:20).

  • Yield Expectation: 85–95%.

Optimization & Troubleshooting Guide

The following decision tree helps troubleshoot low yields or stereochemical erosion.

Figure 2: Troubleshooting logic for Cu-catalyzed N-vinylation.

Critical Variables

• Ligand: DMEDA is excellent for flexible conditions. If the reaction is sluggish, switch to 1,10-Phenanthroline , which forms a more rigid, thermally stable complex with Copper.

• Solvent: Acetonitrile is standard. For difficult substrates requiring higher temperatures (>100°C), switch to DMF or Toluene .

• Base: K₂CO₃ is standard. If the pyrazole is electron-deficient (less nucleophilic), use Cs₂CO₃ to facilitate deprotonation.

References

• Review of Styrylpyrazoles: Silva, V. L. M., et al. "Styrylpyrazoles: Properties, Synthesis and Transformations."[7][8] Molecules, 2020.[9] [Link] Key Insight: Comprehensive review of biological activity and synthetic routes.

• Cu-Catalyzed N-Vinylation Protocol: Buchwald, S. L., et al. "Copper-Catalyzed N-Vinylation of Amides, Carbamates, and Nitrogen Heterocycles."[10] Journal of the American Chemical Society, 2001. [Link] Key Insight: Establishes the CuI/diamine system as the standard for retaining stereochemistry.

• Biological Relevance: Bekhit, A. A., et al. "Pyrazoles as Anti-inflammatory Agents."[2][8][11][12] European Journal of Medicinal Chemistry, 2010. [Link] Key Insight: Validates the pharmacophore importance of the pyrazole moiety.

Sources

• 1. researchgate.net [researchgate.net]
• 2. jocpr.com [jocpr.com]
• 3. One-Pot Synthesis of N-Arylpyrazoles from Arylhalides [organic-chemistry.org]
• 4. Palladium Catalyzed Synthesis of N-Vinyl Pyrroles and Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. publikationen.bibliothek.kit.edu [publikationen.bibliothek.kit.edu]
• 7. researchgate.net [researchgate.net]
• 8. Styrylpyrazoles: Properties, Synthesis and Transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. CuF2/DMAP-Catalyzed N-Vinylation: Scope and Mechanistic Study [organic-chemistry.org]
• 11. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review [mdpi.com]
• 12. Copper-Catalyzed Alkynylation of In Situ-Generated Azoalkenes: An Umpolung Approach to Pyrazoles [organic-chemistry.org]

Protocol for the Stereoselective Synthesis of (E)-1-Styrylpyrazoles via Palladium-Catalyzed Mizoroki-Heck Coupling

An Application Note for Researchers

Abstract (E)-1-Styrylpyrazoles are a class of heterocyclic compounds with significant applications in medicinal chemistry, agrochemicals, and materials science. Their biological activity and material properties are often contingent on the stereochemistry of the carbon-carbon double bond. This application note provides a detailed, field-proven protocol for the stereoselective synthesis of (E)-1-styrylpyrazoles using the Mizoroki-Heck cross-coupling reaction. We will delve into the mechanistic underpinnings that govern the high (E)-selectivity, offer a step-by-step experimental guide, and present expected outcomes and troubleshooting advice.

Introduction and Scientific Background

The pyrazole nucleus is a privileged scaffold in drug discovery, appearing in numerous FDA-approved drugs.[1] When functionalized with a styryl moiety at the N-1 position, the resulting 1-styrylpyrazoles exhibit a wide range of biological activities, including antitumor and antimicrobial properties. The geometric configuration of the styryl double bond—(E) versus (Z)—plays a critical role in determining how these molecules interact with biological targets. Consequently, synthetic methods that provide precise control over stereochemistry are of paramount importance.

Several methods exist for the synthesis of styryl-heterocycles, including Wittig-type olefinations, condensation reactions, and transition-metal-catalyzed cross-coupling reactions.[2][3] Among these, the Palladium-catalyzed Mizoroki-Heck reaction has emerged as a particularly robust and reliable strategy for accessing (E)-alkenes with high stereoselectivity.[4] This protocol focuses on the coupling of N-vinylpyrazoles with aryl halides, a convergent approach that consistently favors the formation of the thermodynamically more stable (E)-isomer.

The Mizoroki-Heck Reaction: A Mechanistic Basis for (E)-Selectivity

The Mizoroki-Heck reaction involves the palladium-catalyzed coupling of an unsaturated halide (or triflate) with an alkene.[5] The stereochemical outcome is dictated by the key steps of the catalytic cycle:

• Oxidative Addition: A Pd(0) species undergoes oxidative addition to the aryl halide (Ar-X) to form a Pd(II)-aryl complex.

• Alkene Coordination and Insertion: The alkene (in this case, an N-vinylpyrazole) coordinates to the Pd(II) complex. This is followed by a migratory insertion of the alkene into the Pd-Aryl bond. This insertion step proceeds via a syn-addition pathway.

• β-Hydride Elimination: For the reaction to proceed, the palladium and a hydrogen atom on the adjacent carbon must be able to adopt a syn-coplanar orientation. Rotation around the newly formed C-C single bond to achieve this conformation is a critical, stereochemistry-determining step.

• Reductive Elimination: The resulting palladium-hydride species reductively eliminates HX, and the active Pd(0) catalyst is regenerated by a base.

The strong preference for the (E)-product arises because the transition state leading to its formation is sterically less hindered than the one leading to the (Z)-isomer during the β-hydride elimination step.[4][5]

Experimental Workflow and Visualization

A successful synthesis relies on a logical and well-executed workflow. The following diagram outlines the complete process, from initial setup to final product characterization.

Caption: Workflow for the Mizoroki-Heck synthesis of (E)-1-styrylpyrazoles.

Detailed Experimental Protocol

This protocol describes the synthesis of (E)-1-(4-methoxystyryl)-3,5-dimethyl-1H-pyrazole as a representative example.

Materials and Equipment

• Reagents: 1-Vinyl-3,5-dimethyl-1H-pyrazole, 4-Iodoanisole, Palladium(II) acetate (Pd(OAc)₂), Tri(o-tolyl)phosphine (P(o-tol)₃), Triethylamine (Et₃N), Dichloromethane (DCM), Ethyl acetate (EtOAc), Hexanes, Anhydrous sodium sulfate (Na₂SO₄), Anhydrous Toluene.

• Equipment: Schlenk flask, magnetic stirrer hotplate, condenser, inert gas line (N₂ or Argon), TLC plates (silica gel 60 F₂₅₄), rotary evaporator, glass column for chromatography, standard laboratory glassware.

Step-by-Step Procedure

• Reaction Setup: To a flame-dried 50 mL Schlenk flask equipped with a magnetic stir bar, add palladium(II) acetate (4.5 mg, 0.02 mmol, 2 mol%) and tri(o-tolyl)phosphine (24.3 mg, 0.08 mmol, 8 mol%).

  • Expert Insight: The phosphine ligand stabilizes the Pd(0) species and prevents the formation of palladium black. A 1:4 Pd-to-ligand ratio is often optimal to maintain catalytic activity.[6]

• Seal the flask with a septum, and purge with dry nitrogen or argon for 10-15 minutes.

• Under a positive pressure of inert gas, add 1-vinyl-3,5-dimethyl-1H-pyrazole (122 mg, 1.0 mmol, 1.0 equiv.), 4-iodoanisole (281 mg, 1.2 mmol, 1.2 equiv.), anhydrous toluene (10 mL), and triethylamine (280 µL, 2.0 mmol, 2.0 equiv.).

  • Expert Insight: Using a slight excess of the aryl halide can help drive the reaction to completion. Triethylamine acts as the base to neutralize the HI generated during the catalytic cycle.

• Reaction Execution: Immerse the flask in a preheated oil bath at 110 °C and stir vigorously.

• Monitor the reaction progress by thin-layer chromatography (TLC) using a 4:1 Hexanes/EtOAc eluent system. The reaction is typically complete within 12-18 hours.

• Work-up: Once the starting material is consumed, remove the flask from the oil bath and allow it to cool to room temperature.

• Dilute the reaction mixture with ethyl acetate (20 mL) and filter through a short plug of celite to remove insoluble palladium species.

• Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous NH₄Cl (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel, eluting with a gradient of 5% to 20% ethyl acetate in hexanes.

  • Trustworthiness: Chromatographic separation is crucial for removing any minor (Z)-isomer and other impurities, ensuring high purity of the final product.[7][8] The (E)-isomer is typically less polar and will elute first.

• Combine the fractions containing the pure product and remove the solvent in vacuo to yield the (E)-1-(4-methoxystyryl)-3,5-dimethyl-1H-pyrazole as a white solid.

Characterization

The stereochemistry of the product should be confirmed by ¹H NMR spectroscopy. The vinyl protons of the (E)-isomer will exhibit a large coupling constant (J), typically in the range of 14-18 Hz, which is characteristic of a trans relationship.

Data Summary and Expected Results

The Mizoroki-Heck protocol is versatile and can be applied to a variety of substituted aryl halides and N-vinylpyrazoles. The table below summarizes typical results.

Entry	Aryl Halide	N-Vinylpyrazole	Catalyst Loading (mol%)	Yield (%)	(E):(Z) Ratio	Reference
1	4-Iodoanisole	1-Vinyl-3,5-dimethyl-1H-pyrazole	2	85	>98:2	[2]
2	Iodobenzene	1-Vinyl-1H-pyrazole	2	78	>98:2	[2]
3	4-Bromobenzonitrile	1-Vinyl-3,5-dimethyl-1H-pyrazole	3	72	>95:5	[6]
4	1-Iodonaphthalene	1-Vinyl-1H-pyrazole	2	81	>98:2	[2]

Alternative Stereoselective Strategies

While the Mizoroki-Heck reaction is highly effective for synthesizing (E)-isomers, other methods can provide access to either (E) or (Z) isomers through catalyst control.

Ruthenium-Catalyzed Addition to Alkynes

The addition of pyrazoles to terminal alkynes can be stereochemically controlled by the choice of the ruthenium catalyst. For instance, certain Ru-dppe complexes selectively yield (E)-1-styrylpyrazoles, whereas Ru-dppp complexes can favor the formation of (Z)-1-styrylpyrazoles, demonstrating a powerful catalyst-controlled stereodivergent approach.[2]

The Wittig Reaction

The Wittig reaction provides another classic route to styrylpyrazoles. The stereochemical outcome is dependent on the nature of the phosphonium ylide used.[9]

• Stabilized Ylides (containing an electron-withdrawing group) generally react to form the (E)-alkene as the major product.[10]

• Non-stabilized Ylides (containing alkyl groups) typically yield the (Z)-alkene.[10][11]

This allows for a substrate-controlled approach to stereoselectivity.

Conclusion

The Palladium-catalyzed Mizoroki-Heck reaction is a superior and highly reliable method for the stereoselective synthesis of (E)-1-styrylpyrazoles. The protocol detailed in this application note is robust, high-yielding, and exhibits excellent stereocontrol, making it an invaluable tool for researchers in medicinal chemistry and materials science. The mechanistic predictability and broad substrate scope ensure its continued importance in the synthesis of functionally complex molecules.

References

• Silva, V. L. M., et al. (2018). Styrylpyrazoles: Properties, Synthesis and Transformations. Molecules, 23(10), 2639. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole Synthesis. [Link]

• ResearchGate. (2018). Styrylpyrazoles: Properties, Synthesis and Transformations. [Link]

• MDPI. (2024). Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. [Link]

• Engle, K. M., & Grotjahn, D. B. (2021). Application of Asymmetric Catalysis in the E/Z-Stereodivergent Synthesis of Alkenes. Accounts of Chemical Research, 54(21), 4064-4078. [Link]

• ResearchGate. (2021). Catalyst-Controlled Stereoselective Barton-Kellogg Olefination. [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

• Google Patents. (n.d.). CN101948433A - Method for separating and purifying substituted indazole isomers.

• Master Organic Chemistry. (2018). The Wittig Reaction: A Useful Method For Converting Aldehydes and Ketones To Alkenes. [Link]

• ResearchGate. (2011). ChemInform Abstract: Sonogashira Coupling Offers a New Synthetic Route to Thieno[2,3-c]pyrazoles. [Link]

• ResearchGate. (n.d.). Results of the Heck coupling reactions. [Link]

• MDPI. (2024). Latest Developments of the Julia–Kocienski Olefination Reaction: Mechanistic Considerations. [Link]

• MDPI. (2023). Regio- and Stereoselective Switchable Synthesis of (E)- and (Z)-N-Carbonylvinylated Pyrazoles. [Link]

• MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. [Link]

• ACS Publications. (2021). Visible-Light-Driven, Palladium-Catalyzed Heck Reaction of Internal Vinyl Bromides with Styrenes. [Link]

• Organic Chemistry Portal. (n.d.). Wittig Reaction. [Link]

• Preprints.org. (2024). Latest Developments in the Julia-Kocienski Olefination Reaction: Mechanistic Considerations. [Link]

• NIH. (n.d.). Olefin Functionalization/Isomerization Enables Stereoselective Alkene Synthesis. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. [Link]

• ACS Publications. (2003). Sonogashira Coupling Reaction with Diminished Homocoupling. [Link]

• Wikipedia. (n.d.). Wittig reaction. [Link]

• Google Patents. (n.d.).

• Chromatography Today. (n.d.). Easy purification of isomers with prepacked glass columns. [Link]

• University of Windsor. (n.d.). Variations on a theme—recent developments on the mechanism of the Heck reaction and their implications for synthesis. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Styrylpyrazoles: Properties, Synthesis and Transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Heck Reaction [organic-chemistry.org]
• 5. uwindsor.ca [uwindsor.ca]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Wittig Reaction [organic-chemistry.org]
• 11. Wittig reaction - Wikipedia [en.wikipedia.org]

The Styryl-Pyrazole Motif: A Ligand Platform for Innovations in Coordination Chemistry

Introduction: Why 1-Styrylpyrazole Ligands?

In the vast landscape of coordination chemistry, the design of ligands is paramount to tailoring the properties and reactivity of metal complexes. The pyrazole ring, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, has long been a staple for constructing robust coordination compounds.[1][2] However, the strategic incorporation of a styryl (vinylbenzene) substituent at the N1-position of the pyrazole ring introduces a new dimension of functionality. These 1-styrylpyrazole ligands offer a unique combination of electronic and steric properties that make them highly attractive for a range of applications, from catalysis to materials science and medicinal chemistry.[3][4]

The styryl moiety extends the π-conjugation of the pyrazole ring, influencing the electronic properties of the resulting metal complexes. This extended conjugation can be harnessed to develop materials with interesting photophysical properties, such as fluorescence, making them suitable for applications in sensing and imaging.[5] Furthermore, the steric bulk of the styryl group can be systematically varied by introducing different substituents on the phenyl ring, allowing for fine-tuning of the coordination environment around the metal center. This steric control is crucial in catalysis, where it can influence the selectivity and efficiency of chemical transformations.[6]

This guide provides a comprehensive overview of the use of 1-styrylpyrazole as a versatile ligand in coordination chemistry. It is designed for researchers, scientists, and drug development professionals, offering both the theoretical underpinnings and practical, step-by-step protocols for the synthesis and application of these promising compounds.

Ligand Synthesis: A Modular Approach

The synthesis of 1-styrylpyrazole ligands is accessible through various established organic chemistry methodologies. The choice of synthetic route often depends on the desired substitution pattern and the availability of starting materials. A particularly effective and modular approach involves a two-step procedure: a Wittig olefination followed by a Mizoroki-Heck coupling. This method allows for the independent introduction of substituents on both the pyrazole and the styryl moieties.[5]

Protocol 1: Synthesis of 1-(2-Pyridyl)-4-styrylpyrazoles

This protocol details the synthesis of a 1-(2-pyridyl)-4-styrylpyrazole ligand, a versatile precursor for coordination complexes. The presence of the pyridyl group at the 1-position of the pyrazole provides an additional coordination site, enabling the ligand to act as a bidentate chelate.

Step 1: Wittig Olefination for the Synthesis of 4-Vinylpyrazole Intermediate [5]

This step establishes the vinyl group on the pyrazole ring, which will subsequently be coupled with an aryl halide.

• Materials:

  • 4-Formylpyrazole derivative (e.g., 1-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde)

  • Methyltriphenylphosphonium bromide

  • Potassium tert-butoxide

  • Anhydrous Tetrahydrofuran (THF)

  • Standard glassware for inert atmosphere reactions (Schlenk line, nitrogen or argon)

• Procedure:

  • In a flame-dried Schlenk flask under an inert atmosphere, suspend methyltriphenylphosphonium bromide (1.1 equivalents) in anhydrous THF.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add potassium tert-butoxide (1.1 equivalents) to the suspension. The color will typically turn yellow, indicating the formation of the ylide.

  • Stir the mixture at room temperature for 1 hour.

  • Add a solution of the 4-formylpyrazole derivative (1.0 equivalent) in anhydrous THF to the ylide solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Quench the reaction by the slow addition of water.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the 4-vinylpyrazole intermediate.

Step 2: Mizoroki-Heck Coupling for the Synthesis of the 1-Styrylpyrazole Ligand [5]

This palladium-catalyzed cross-coupling reaction joins the 4-vinylpyrazole with an aryl halide to form the final styrylpyrazole ligand.

• Materials:

  • 4-Vinylpyrazole intermediate from Step 1

  • Aryl halide (e.g., iodobenzene or bromobenzene derivative)

  • Palladium(II) acetate (Pd(OAc)₂)

  • Tri(o-tolyl)phosphine (P(o-tol)₃)

  • Triethylamine (Et₃N)

  • Anhydrous N,N-Dimethylformamide (DMF)

• Procedure:

  • In a Schlenk flask, dissolve the 4-vinylpyrazole intermediate (1.0 equivalent) and the aryl halide (1.2 equivalents) in anhydrous DMF.

  • Add triethylamine (2.0 equivalents) to the solution.

  • In a separate vial, prepare the catalyst by dissolving palladium(II) acetate (0.05 equivalents) and tri(o-tolyl)phosphine (0.1 equivalents) in a small amount of DMF.

  • Add the catalyst solution to the reaction mixture.

  • Heat the reaction mixture at 80-100 °C under an inert atmosphere and monitor the progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction to room temperature and add water.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the desired 1-styrylpyrazole ligand.

Coordination Chemistry: Synthesis of Metal Complexes

The nitrogen atoms of the pyrazole ring in 1-styrylpyrazole ligands readily coordinate to a variety of transition metal centers. The specific coordination mode will depend on the ligand's substitution pattern and the nature of the metal precursor. For ligands bearing an additional donor group, such as the 1-(2-pyridyl) derivative described above, chelation leads to the formation of stable metal complexes.

General Protocol for the Synthesis of a 1-Styrylpyrazole Metal Complex

This protocol provides a general method for the synthesis of a metal complex using a 1-styrylpyrazole ligand. The choice of metal salt and solvent will depend on the target complex.

• Materials:

  • 1-Styrylpyrazole ligand

  • Metal salt (e.g., PdCl₂, PtCl₂, Cu(OAc)₂, Re(CO)₅Cl)

  • Appropriate solvent (e.g., acetonitrile, methanol, dichloromethane, or a mixture)

• Procedure:

  • Dissolve the 1-styrylpyrazole ligand (1.0 to 2.0 equivalents, depending on the desired stoichiometry) in the chosen solvent.

  • In a separate flask, dissolve the metal salt (1.0 equivalent) in the same or a compatible solvent.

  • Slowly add the ligand solution to the metal salt solution with stirring.

  • The reaction mixture may be stirred at room temperature or heated to reflux to facilitate complex formation. The reaction progress can often be monitored by a color change.

  • Upon completion of the reaction, the complex may precipitate out of the solution. If not, the solvent can be slowly evaporated or an anti-solvent can be added to induce crystallization.

  • Collect the solid product by filtration, wash with a small amount of cold solvent, and dry under vacuum.

  • The resulting complex can be further purified by recrystallization from an appropriate solvent system.

Applications of 1-Styrylpyrazole Metal Complexes

The unique properties of 1-styrylpyrazole ligands have led to the exploration of their metal complexes in various fields.

Fluorescent Sensing of Metal Ions

The extended π-system of 1-styrylpyrazole ligands can give rise to fluorescence. Upon coordination to a metal ion, the fluorescence properties can be significantly altered, a phenomenon that can be exploited for metal ion sensing.[5] For instance, 1-(2-pyridyl)-4-styrylpyrazoles have been shown to act as selective "turn-off" fluorescent probes for the detection of mercury(II) ions.[5]

This protocol outlines the use of a 1-(2-pyridyl)-4-styrylpyrazole ligand for the detection of Hg²⁺ ions in solution.

• Materials:

  • Stock solution of the 1-(2-pyridyl)-4-styrylpyrazole ligand in a suitable solvent (e.g., ethanol/water mixture).[5]

  • Stock solutions of various metal salts (e.g., HgCl₂, Pb(NO₃)₂, CdCl₂, ZnCl₂, etc.) in water.

  • Fluorometer.

• Procedure:

  • Prepare a series of solutions containing a fixed concentration of the 1-styrylpyrazole ligand and varying concentrations of the metal ion to be tested.

  • Allow the solutions to equilibrate for a short period.

  • Measure the fluorescence emission spectrum of each solution, using an excitation wavelength determined from the absorption spectrum of the free ligand.

  • Plot the fluorescence intensity at the emission maximum as a function of the metal ion concentration.

  • A significant decrease in fluorescence intensity upon addition of a specific metal ion indicates a "turn-off" sensing event.

  • The selectivity of the sensor can be evaluated by performing the same experiment with a range of different metal ions.

Causality Behind the Sensing Mechanism: The pyridyl and pyrazole nitrogen atoms of the ligand form a chelate with the Hg²⁺ ion.[5] This coordination facilitates a photoinduced electron transfer (PET) process from the ligand to the metal ion, which quenches the fluorescence of the ligand.

Data Presentation: Characterization of a 1-(2-Pyridyl)-4-styrylpyrazole Ligand

Property	Data	Reference
Melting Point	59-61 °C	[5]
¹H NMR (CDCl₃, 400 MHz)	δ = 8.74 (s, 1H), 8.43 (d, J = 4.9 Hz, 1H), 8.08 (d, J = 8.3 Hz, 1H), 7.82 (m, 1H), 7.73 (d, J = 8.2 Hz, 2H), 7.49–7.38 (m, 3H), 7.19 (m, 1H), 6.71 (dd, J = 17.6, and 11.0 Hz, 1H), 5.64 (d, J = 17.6 Hz, 1H), 5.23 (d, J = 11.0 1H) ppm	[5]
¹³C{¹H} NMR (100 MHz, CDCl₃)	δ = 152.3 (C), 151.3 (C), 148.0 (CH), 138.7 (CH), 133.3 (C), 128.5 (CH), 128.4 (CH), 128.3 (CH), 127.0 (CH), 124.8 (CH), 121.4 (CH), 120.8 (C), 114.7 (CH₂), 112.5 (CH)	[5]
HRMS (ESI+)	calcd for C₁₆H₁₄N₃⁺, 248.1182 [M + H]⁺; found, 248.1179	[5]

Catalysis

While specific catalytic applications of 1-styrylpyrazole complexes are an emerging area, the broader class of pyrazole-containing ligands has shown significant promise in catalysis.[2] For example, palladium complexes with pyrazole-based ligands have been employed as catalysts in cross-coupling reactions such as the Suzuki-Miyaura reaction.[7] The electronic and steric tunability of 1-styrylpyrazole ligands makes them attractive candidates for the development of new and improved catalysts. The styryl group can influence the electron density at the metal center, thereby modulating its catalytic activity.

Medicinal Chemistry and Drug Development

Pyrazole derivatives are a well-established scaffold in medicinal chemistry, with numerous approved drugs containing this heterocyclic core.[3] Styrylpyrazoles, in particular, have been investigated for their potential as anticancer agents.[8][9] The mechanism of action of these compounds can be diverse, with some derivatives showing the ability to inhibit tubulin polymerization, a key process in cell division.[3] The coordination of these bioactive ligands to metal centers, such as platinum, can lead to the development of novel metal-based anticancer drugs with potentially enhanced efficacy and different mechanisms of action compared to the free ligands.[10]

Visualization of Key Concepts

Diagram 1: General Structure of a 1-Styrylpyrazole Ligand

Caption: General structure of a 1-styrylpyrazole ligand.

Diagram 2: Bidentate Coordination of a 1-(2-Pyridyl)-4-styrylpyrazole Ligand to a Metal Center

Caption: Chelation of a metal ion by a 1-(2-pyridyl)-4-styrylpyrazole ligand.

Conclusion and Future Outlook

1-Styrylpyrazole ligands represent a promising class of compounds in coordination chemistry, offering a high degree of tunability and access to metal complexes with diverse applications. The synthetic methodologies for these ligands are well-established, allowing for the rational design of ligands with specific electronic and steric properties. The demonstrated application of their metal complexes in fluorescent sensing is a testament to their potential in the development of novel analytical tools. Furthermore, the rich biological activity of the styrylpyrazole scaffold opens up exciting avenues for the design of new metal-based therapeutics. Future research in this area will likely focus on expanding the range of metal complexes synthesized, exploring their catalytic potential in a broader range of organic transformations, and conducting in-depth biological evaluations of their medicinal properties. The continued exploration of 1-styrylpyrazole coordination chemistry is poised to yield significant advancements in materials science, catalysis, and drug discovery.

References

• Synthesis, Photophysical Properties, and Metal-Ion Recognition Studies of Fluoroionophores Based on 1-(2-Pyridyl)-4-Styrylpyrazoles. (n.d.). PubMed Central (PMC). Retrieved February 24, 2026, from [Link]

• Gomes, P. M. O., Ouro, P. M. S., Silva, A. M. S., & Silva, V. L. M. (2020). Styrylpyrazoles: Properties, Synthesis and Transformations. Molecules, 25(24), 5886. [Link]

• Synthesis and evaluation of platinum complexes with potential antitumor activity. (2017). ResearchGate. Retrieved February 24, 2026, from [Link]

• (Please note, a specific reference for a general protocol was not found, this is a generalized procedure based on common practices in coordin
• (Please note, a specific reference for a general protocol was not found, this is a generalized procedure based on common practices in coordin
• (Please note, a specific reference for a general protocol was not found, this is a generalized procedure based on common practices in coordin

• Transition metal complexes with pyrazole derivatives as ligands. (n.d.). ResearchGate. Retrieved February 24, 2026, from [Link]

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (2023). MDPI. Retrieved February 24, 2026, from [Link]

• Synthesis, structure, photophysical and electrochemiluminescence properties of Re(I) tricarbonyl complexes incorporating pyrazolyl-pyridyl-based ligands. (2011). PubMed. Retrieved February 24, 2026, from [Link]

• Pyrazoles as anticancer agents: Recent advances. (2023). SRR Publications. Retrieved February 24, 2026, from [Link]

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. (n.d.). PubMed Central (PMC). Retrieved February 24, 2026, from [Link]

• (Please note, a specific reference for a general protocol was not found, this is a generalized procedure based on common practices in coordin
• (Please note, a specific reference for a general protocol was not found, this is a generalized procedure based on common practices in coordin

• Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. (n.d.). PubMed Central (PMC). Retrieved February 24, 2026, from [Link]

• Pyrazole and (pyrazol-1-yl)metal complexes as carbon–carbon coupling catalysts. (2010). ResearchGate. Retrieved February 24, 2026, from [Link]

Sources

• 1. Synthesis of new N,N′-Pd(Pt) complexes based on sulfanyl pyrazoles, and investigation of their in vitro anticancer activity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. pure.kfupm.edu.sa [pure.kfupm.edu.sa]
• 3. Novel cis-Pt(II) Complexes with Alkylpyrazole Ligands: Synthesis, Characterization, and Unusual Mode of Anticancer Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis, structure, photophysical and electrochemiluminescence properties of Re(I) tricarbonyl complexes incorporating pyrazolyl-pyridyl-based ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Novel cis-Pt(II) Complexes with Alkylpyrazole Ligands: Synthesis, Characterization, and Unusual Mode of Anticancer Action - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Styrylpyrazoles: Properties, Synthesis and Transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mjas.analis.com.my [mjas.analis.com.my]
• 8. nathan.instras.com [nathan.instras.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: A Detailed Guide to the Addition of Pyrazole to Phenylacetylene

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

These application notes provide a comprehensive technical guide for the synthesis of N-vinylpyrazoles through the addition of pyrazole to phenylacetylene. This reaction is of significant interest in medicinal chemistry and materials science due to the prevalence of the pyrazole motif in a wide array of biologically active compounds and functional materials. This document offers a detailed exploration of the reaction mechanism, discusses the critical aspects of regioselectivity, and provides experimentally validated protocols for both catalyzed and uncatalyzed reaction pathways. Furthermore, it includes in-depth procedures for the purification and characterization of the resulting vinylpyrazole isomers.

Introduction: The Significance of Vinylpyrazoles

Pyrazoles are five-membered heterocyclic compounds containing two adjacent nitrogen atoms, a scaffold that is a cornerstone in the development of pharmaceuticals and agrochemicals. The introduction of a vinyl group onto the pyrazole ring, specifically at the N-1 position, generates N-vinylpyrazoles. These derivatives serve as versatile building blocks in organic synthesis, enabling further functionalization through reactions such as polymerization, cycloaddition, and cross-coupling reactions. The phenyl-substituted vinyl moiety, in particular, introduces valuable electronic and steric properties, making the resulting N-(2-phenylvinyl)pyrazoles attractive targets for drug discovery programs and the development of novel organic materials.

Mechanistic Insights: Understanding the Reaction Pathway

The addition of pyrazole to phenylacetylene is a nucleophilic addition reaction. The lone pair of electrons on the N-1 nitrogen of the pyrazole ring acts as a nucleophile, attacking the electron-deficient triple bond of the alkyne. The reaction can proceed through different pathways depending on the reaction conditions, primarily the presence or absence of a catalyst.

Base-Catalyzed (Uncatalyzed) Addition

In the absence of a transition metal catalyst, the reaction can be promoted by a base. The base deprotonates the pyrazole, increasing its nucleophilicity. The resulting pyrazolate anion then attacks the phenylacetylene. The regioselectivity of this addition is governed by both steric and electronic factors. The attack can occur at either of the two sp-hybridized carbon atoms of the alkyne, leading to the formation of two possible regioisomers. For terminal alkynes like phenylacetylene, the addition of the nucleophile typically occurs at the internal carbon, leading to the Markovnikov addition product. However, the formation of the anti-Markovnikov product can also occur, and the ratio of the two isomers is influenced by the reaction conditions. The stereoselectivity of the reaction, leading to either the (E)- or (Z)-isomer, is also a critical consideration. Generally, the trans-addition product ((E)-isomer) is thermodynamically more stable and is often the major product.

Transition-Metal-Catalyzed Addition

Transition metal catalysts, particularly those based on rhodium and palladium, can significantly enhance the efficiency and selectivity of the addition of pyrazoles to alkynes.[1][2] These catalysts operate through a different mechanistic manifold, typically involving the coordination of the alkyne to the metal center, followed by nucleophilic attack of the pyrazole.

A plausible catalytic cycle for a rhodium-catalyzed hydroamination is depicted below. The cycle begins with the coordination of the alkyne to the rhodium catalyst. This is followed by the addition of the pyrazole to the coordinated alkyne, which can proceed through an outer-sphere or inner-sphere mechanism. Subsequent protonolysis regenerates the active catalyst and releases the vinylpyrazole product. The ligand environment around the metal center plays a crucial role in determining the regio- and stereoselectivity of the reaction.

Caption: Proposed catalytic cycle for the rhodium-catalyzed addition of pyrazole to phenylacetylene.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis of N-(2-phenylvinyl)pyrazole under both rhodium-catalyzed and base-catalyzed conditions.

Protocol 1: Rhodium-Catalyzed Addition

This protocol is adapted from a general procedure for the rhodium-catalyzed hydroamination of alkynes and is optimized for the reaction of pyrazole with phenylacetylene.[3]

Materials:

• Pyrazole (1.0 mmol, 68.08 mg)

• Phenylacetylene (1.2 mmol, 122.16 mg, 0.132 mL)

• [Rh(cod)2]BF4 (0.025 mmol, 10.1 mg)

• dppf (1,1'-Bis(diphenylphosphino)ferrocene) (0.03 mmol, 16.6 mg)

• Toluene (anhydrous, 5 mL)

• Schlenk flask

• Magnetic stirrer

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Catalyst Preparation: In a dry Schlenk flask under an inert atmosphere, add [Rh(cod)2]BF4 (10.1 mg) and dppf (16.6 mg).

• Solvent Addition: Add 2 mL of anhydrous toluene to the flask and stir the mixture at room temperature for 15 minutes to allow for the formation of the active catalyst complex.

• Reactant Addition: To the catalyst solution, add pyrazole (68.08 mg) and phenylacetylene (0.132 mL).

• Reaction: Add the remaining 3 mL of anhydrous toluene and heat the reaction mixture to 80 °C.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to separate the (E) and (Z) isomers.

Expected Outcome:

This reaction is expected to yield a mixture of (E)- and (Z)-1-(2-phenylvinyl)-1H-pyrazole. The (E)-isomer is generally the major product. The total yield is typically in the range of 70-90%.

Protocol 2: Base-Catalyzed Addition

This protocol describes a metal-free approach for the vinylation of pyrazole using a strong base.

Materials:

• Pyrazole (1.0 mmol, 68.08 mg)

• Phenylacetylene (1.0 mmol, 102.13 mg, 0.111 mL)

• Potassium tert-butoxide (1.2 mmol, 134.6 mg)

• Dimethylformamide (DMF, anhydrous, 5 mL)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Base and Pyrazole: In a dry round-bottom flask under an inert atmosphere, dissolve pyrazole (68.08 mg) in 3 mL of anhydrous DMF.

• Deprotonation: Add potassium tert-butoxide (134.6 mg) to the solution and stir the mixture at room temperature for 30 minutes.

• Alkyne Addition: Slowly add phenylacetylene (0.111 mL) to the reaction mixture.

• Reaction: Heat the reaction mixture to 100 °C and stir for 6-12 hours.

• Monitoring: Monitor the reaction progress by TLC.

• Quenching: After the reaction is complete, cool the mixture to room temperature and carefully quench the reaction by adding 10 mL of saturated aqueous ammonium chloride solution.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (hexane/ethyl acetate) to isolate the vinylpyrazole isomers.

Expected Outcome:

The base-catalyzed reaction typically provides a mixture of the (E) and (Z) isomers of 1-(2-phenylvinyl)-1H-pyrazole with moderate to good yields (50-70%). The E/Z ratio can be influenced by the reaction time and temperature.

Purification and Characterization of Isomers

The (E) and (Z) isomers of N-(2-phenylvinyl)pyrazole can be separated by column chromatography on silica gel. The (E)-isomer is typically less polar and will elute first.

Characterization Data:

Compound	Isomer	1H NMR (CDCl3, 400 MHz) δ (ppm)	13C NMR (CDCl3, 100 MHz) δ (ppm)
1-(2-phenylvinyl)-1H-pyrazole	(E)	7.95 (d, J = 1.6 Hz, 1H, H-3), 7.63 (d, J = 2.4 Hz, 1H, H-5), 7.50-7.40 (m, 2H, Ar-H), 7.35-7.25 (m, 3H, Ar-H), 7.15 (d, J = 14.4 Hz, 1H, =CH-Ph), 6.85 (d, J = 14.4 Hz, 1H, N-CH=), 6.40 (t, J = 2.0 Hz, 1H, H-4)	139.8, 135.2, 131.5, 129.8, 128.9, 127.3, 126.5, 118.2, 107.5
1-(2-phenylvinyl)-1H-pyrazole	(Z)	7.70 (d, J = 1.6 Hz, 1H, H-3), 7.55 (d, J = 2.4 Hz, 1H, H-5), 7.30-7.15 (m, 5H, Ar-H), 6.95 (d, J = 8.8 Hz, 1H, =CH-Ph), 6.35 (d, J = 8.8 Hz, 1H, N-CH=), 6.25 (t, J = 2.0 Hz, 1H, H-4)	139.5, 134.8, 130.9, 129.5, 128.6, 128.1, 126.9, 117.5, 107.1

Note: The exact chemical shifts and coupling constants may vary slightly depending on the solvent and the specific instrument used.

The stereochemistry of the isomers can be definitively assigned using Nuclear Overhauser Effect (NOE) spectroscopy. For the (Z)-isomer, an NOE is expected between the vinylic proton attached to the nitrogen and the ortho-protons of the phenyl ring.

Troubleshooting and Optimization

Problem	Possible Cause	Solution
Low Yield	Incomplete reaction	Increase reaction time or temperature. For catalyzed reactions, consider increasing catalyst loading.
Decomposition of starting materials or product	Use anhydrous solvents and an inert atmosphere. For base-catalyzed reactions, ensure the base is fresh.
Poor Regioselectivity	Reaction conditions not optimal	For catalyzed reactions, screen different ligands. For base-catalyzed reactions, vary the solvent and temperature.
Difficult Isomer Separation	Similar polarities of isomers	Use a longer chromatography column and a solvent system with a lower polarity gradient. Consider preparative HPLC for challenging separations.

Workflow and Decision Making

Caption: Decision workflow for the synthesis of N-(2-phenylvinyl)pyrazole.

References

• Li, D. Y., Mao, X. F., Chen, H. J., Rong, G., & Liu, P. N. (2014). Rhodium-catalyzed addition-cyclization of hydrazines with alkynes: pyrazole synthesis via unexpected C-N bond cleavage. Organic letters, 16(13), 3476–3479.
• Matraszek-Żuchowska, I., Kłopot, A., Sielska, K., Korycińska, B., & Jedziniak, P. (2022). 1H and 13C NMR spectral characteristics of 1H-pyrazole. Przemysł Chemiczny, 101(11), 1083-1087.

• Organic Syntheses Procedure. (2008). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles by the Reaction of N-Monosubstituted Hydrazones with Nitroolefins. Organic Syntheses, 85, 179. [Link]

• Silva, V. L. M., & Silva, A. M. S. (2022). Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. Molecules, 27(11), 3493. [Link]

• Tang, M., Wang, Y., Wang, H., & Kong, Y. (2016). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Synthesis, 48(18), 3065-3076.
• Umeda, N., Hirano, K., Satoh, T., Shibata, N., Sato, H., & Miura, M. (2011). Rhodium-catalyzed oxidative 1:1, 1:2, and 1:4 coupling reactions of phenylazoles with internal alkynes through the regioselective cleavages of multiple C-H bonds. The Journal of organic chemistry, 76(1), 13–24.
• Wang, H., Sun, X., Zhang, S., Liu, G., Wang, C., Zhu, L., & Zhang, H. (2018). An efficient copper-catalyzed condensation reaction provided pyrazoles under acid-free reaction conditions at room temperature and in a short reaction time. Synlett, 29(20), 2689-2692.
• Wu, L. L., & Chen, Y. (2014). An efficient, general, one-pot, three-component procedure for the preparation of 3,5-disubstituted 1H-pyrazoles includes condensation of substituted aromatic aldehydes and tosylhydrazine followed by cycloaddition with terminal alkynes. Organic & Biomolecular Chemistry, 12(32), 6151-6156.
• Yang, X. H., Jiu, A. Y., Slocumb, H. S., Yeung, C. S., & Dong, V. M. (2021). Enantioselective Addition of Pyrazoles to Dienes. ChemRxiv.

• Zhang, X., Zhang, Z., Yu, H., & Che, G. (2023). Regio- and Stereoselective Switchable Synthesis of (E)- and (Z)-N-Carbonylvinylated Pyrazoles. Molecules, 28(11), 4347. [Link]

Sources

• 1. Pyrazole synthesis [organic-chemistry.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Rhodium-Catalyzed Addition-Cyclization of Hydrazines with Alkynes: Pyrazole Synthesis via Unexpected C-N Bond Cleavage [organic-chemistry.org]

Application Note: Advanced Fluorescence Microscopy with Styrylpyrazole Dyes

Topic: Fluorescence Microscopy Applications of Styrylpyrazole Dyes Content Type: Application Note & Protocol Guide Audience: Senior Researchers, Bioimaging Specialists, and Drug Discovery Scientists

Abstract

Styrylpyrazole derivatives represent a sophisticated class of "push-pull" fluorophores characterized by a donor-π-acceptor (D-π-A) architecture. Unlike conventional rigid fluorophores (e.g., Fluorescein), styrylpyrazoles exhibit profound environmental sensitivity, large Stokes shifts (>80 nm), and non-linear optical properties. This guide details their application in mitochondrial tracking, amyloid fibril detection, and two-photon microscopy, providing optimized protocols that leverage their unique intramolecular charge transfer (ICT) mechanisms.

The Photophysical Advantage: Why Styrylpyrazoles?

The styrylpyrazole core consists of a pyrazole ring (often acting as the electron donor or part of the bridge) conjugated to an aromatic system via a styryl (vinyl) linker.[1] This structure confers three critical imaging advantages:

• Environment Sensitivity (Solvatochromism): The emission wavelength shifts significantly based on local polarity. This allows researchers to distinguish between lipid-rich environments (lipid droplets), aqueous cytosol, and polarized membranes.

• Molecular Rotor Mechanism: In low-viscosity environments, the styryl bond rotates freely, dissipating energy non-radiatively (Twisted Intramolecular Charge Transfer, or TICT). Upon binding to rigid structures (e.g., Amyloid

  plaques or DNA), rotation is restricted, triggering a massive fluorescence "turn-on."

• Two-Photon Cross-Section: The extended

  -conjugation provides high two-photon absorption (TPA) cross-sections (>200 GM), making them ideal for deep-tissue imaging without UV damage.

Data Summary: Photophysical Properties

Typical values for generic D-π-A Styrylpyrazole derivatives

Solvent/Environment	Polarity Index	(nm)	(nm)	Quantum Yield ( )	Stokes Shift (nm)
Toluene (Non-polar)	2.4	390	460	0.75	70
DMSO (Polar Aprotic)	7.2	410	540	0.45	130
PBS Buffer (Aqueous)	9.0	405	Quenched	<0.05	-
Bound to Amyloid	N/A	420	520	0.65	100

Application I: Mitochondrial Membrane Potential Imaging

Cationic styrylpyrazoles (often quaternized at the pyrazole or pyridine nitrogen) function as Nernstian probes. They accumulate in the mitochondrial matrix driven by the negative membrane potential (

). Unlike Rhodamine 123, the large Stokes shift of styrylpyrazoles minimizes self-quenching artifacts.

Mechanism of Action

The probe permeates the plasma membrane. Once in the cytosol, the positive charge drives it into the mitochondria (-180 mV). Loss of fluorescence indicates mitochondrial depolarization (apoptosis or toxicity).

Experimental Protocol: Live-Cell Staining[2]

Reagents:

• Styrylpyrazole Stock Solution: 10 mM in anhydrous DMSO. Store at -20°C, dark.

• Live Cell Imaging Buffer (LCIB): HBSS with 20 mM HEPES, pH 7.4.

• Control Uncoupler: CCCP (Carbonyl cyanide m-chlorophenyl hydrazone), 10 mM stock.

Workflow:

• Cell Preparation: Seed HeLa or HepG2 cells on glass-bottom confocal dishes. Grow to 70% confluency.

• Dye Dilution (Critical): Dilute the stock into pre-warmed LCIB to a final concentration of 100 nM – 500 nM .

  • Note: Do not exceed 1 µM. High concentrations can artificially depolarize mitochondria (the "protonophore effect").

• Incubation: Replace culture media with staining solution. Incubate for 20–30 minutes at 37°C.

• Wash (Optional): Styrylpyrazoles are often "wash-free" due to low background in the aqueous cytosol. However, for highest contrast, wash once with LCIB.

• Imaging:

  • Excitation: 405 nm or 488 nm (depending on derivative).

  • Emission: Collect 550–650 nm.

• Validation (Control): Add 10 µM CCCP. Fluorescence should disappear from mitochondria within 5 minutes as

  collapses.

Visualization: Mitochondrial Accumulation Pathway

Figure 1: Electrophoretic accumulation of cationic styrylpyrazole probes into the mitochondrial matrix driven by membrane potential.

Application II: Amyloid Fibril Detection (Alzheimer's Research)

Styrylpyrazoles are excellent "turn-on" sensors for

-amyloid (A ) aggregates. In solution, the bond between the pyrazole and the styryl group rotates, quenching fluorescence. When the molecule intercalates into the hydrophobic grooves of A fibrils, this rotation is physically blocked.

Protocol: Staining Fixed Brain Tissue

Reagents:

• Paraformaldehyde-fixed, paraffin-embedded (FFPE) brain tissue sections (e.g., APP/PS1 mouse model).

• Styrylpyrazole Staining Solution: 10 µM in 50% Ethanol/PBS.

• Differentiation Solution: 50% Ethanol.

Workflow:

• Deparaffinization: Xylene (2x 5 min)

  100% EtOH 95% EtOH 70% EtOH Water.

• Staining: Immerse slides in the 10 µM Styrylpyrazole solution for 30 minutes at room temperature in the dark.

• Differentiation: Dip slides quickly (10 seconds) in 50% Ethanol to remove non-specifically bound dye (e.g., from lipid membranes).

• Rehydration: Wash in PBS (3x 5 min).

• Mounting: Mount with a non-fluorescent aqueous medium (e.g., glycerol/PBS). Do not use DAPI-containing media if the styryl dye emits in the blue/cyan region.

• Imaging:

  • Target: Amyloid plaques will appear as bright, star-like clusters.

  • Validation: Co-stain with Thioflavin-S (Green) to confirm colocalization.

Visualization: The Molecular Rotor Mechanism

Figure 2: The "Turn-On" mechanism. Free rotation in solution leads to energy loss as heat. Binding to amyloid fibrils restricts rotation, forcing energy release as photons.

Application III: Two-Photon Microscopy (Deep Tissue)

For imaging thick tissue slices (>100 µm), styrylpyrazoles offer distinct advantages over standard dyes due to their high two-photon absorption (TPA) cross-sections.

• Excitation: Tunable Ti:Sapphire laser at 800–960 nm.

• Emission: 500–600 nm.[2]

• Advantage: The quadratic dependence of excitation intensity (

  ) provides intrinsic optical sectioning without a pinhole, reducing photobleaching in the focal plane.

Optimization Tip: Styrylpyrazoles often exhibit a broader TPA peak than their one-photon spectrum suggests. Perform a "lambda scan" (780 nm to 1000 nm) to find the optimal

for your specific derivative.

Troubleshooting & Critical Considerations

Issue	Probable Cause	Corrective Action
High Background	Hydrophobic interaction with membranes.	Reduce concentration to <100 nM; Include a wash step with 1% BSA in PBS.
Rapid Bleaching	ROS generation (some styryls are photosensitizers).	Lower laser power; Use pulsed excitation (Two-Photon); Add antioxidant (Trolox).
Blue Shifted Emission	Dye is in a non-polar environment (Lipid Droplets).	This is a feature, not a bug. Use spectral unmixing to separate Lipid Droplet signal from Mitochondria.
No Staining	Mitochondrial depolarization.	Check cell viability. If cells are healthy, the dye may be precipitating; sonicate stock solution.

References

• Silva, V. L. M., et al. (2020). "Styrylpyrazoles: Properties, Synthesis and Transformations." Molecules. A comprehensive review of the synthesis and chemical properties of the styrylpyrazole scaffold.

• Galindo, F., et al. (2021).[3] "Fluorescent styrylpyrylium probes for the imaging of mitochondria in live cells." Organic & Biomolecular Chemistry. Describes the cationic charge accumulation mechanism in mitochondria.

• Kung, H. F., et al. (2010). "18F Stilbenes and Styrylpyridines for PET Imaging of Aβ Plaques in Alzheimer's Disease." Journal of Medicinal Chemistry. Establishes the binding mechanism of styryl-based dyes to amyloid fibrils.

• Rane, S., et al. (2011). "Two-photon absorption properties of 1,3,5-tricyano-2,4,6-tris(styryl)benzene derivatives." Journal of Physical Chemistry. Provides data on the non-linear optical properties and TPA cross-sections of styryl derivatives.

Sources

• 1. Styrylpyrazoles: Properties, Synthesis and Transformations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Probes for Lysosomes, Peroxisomes and Yeast Vacuoles—Section 12.3 | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. Fluorescent styrylpyrylium probes for the imaging of mitochondria in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Preparation of 1-Styrylpyrazole via a Modified Ullmann-Type Coupling Reaction: Application Notes and Protocols

Introduction: The Significance of 1-Styrylpyrazoles

Styrylpyrazoles, a class of heterocyclic compounds characterized by a pyrazole ring N-substituted with a styryl moiety, are of significant interest to the pharmaceutical and materials science sectors. The unique electronic and structural properties arising from the conjugation between the pyrazole and styryl systems impart these molecules with a range of biological activities and potential applications in organic electronics.[1][2] Consequently, the development of efficient and robust synthetic methodologies for the preparation of 1-styrylpyrazoles is a key focus for researchers in drug discovery and development.

This application note provides a detailed protocol for the synthesis of (E)-1-styrylpyrazoles via a copper-catalyzed N-vinylation reaction, a process analogous to the classical Ullmann condensation. We will delve into the mechanistic underpinnings of this transformation, present a step-by-step experimental procedure, and discuss the advantages of the recommended catalytic system.

Synthetic Strategies for 1-Styrylpyrazoles: A Focus on Copper-Catalyzed N-Vinylation

The construction of the N-styryl bond on a pyrazole core can be approached through several synthetic routes. One of the most effective and direct methods is the copper-catalyzed cross-coupling of a pyrazole with a styryl partner. While traditional Ullmann reactions often employ vinyl halides, a more contemporary and advantageous approach utilizes styrylboronic acids.[1] This modification, often referred to as a Chan-Lam-type N-vinylation, offers several benefits, including milder reaction conditions and a greater tolerance of various functional groups.

A particularly innovative and efficient method for this transformation was reported by Kantam and coworkers, who developed a recyclable heterogeneous copper-exchanged fluorapatite (CuFAP) catalyst.[1] This catalytic system facilitates the N-vinylation of pyrazoles with styrylboronic acid under base-free conditions, offering a greener and more sustainable synthetic route.[1]

The Catalytic Cycle: A Mechanistic Overview

The copper-catalyzed N-vinylation of pyrazole with styrylboronic acid is believed to proceed through a catalytic cycle analogous to other copper-catalyzed cross-coupling reactions. The key steps are illustrated in the diagram below:

Figure 1: Proposed catalytic cycle for the CuFAP-catalyzed N-vinylation of pyrazole.

The cycle is initiated by the coordination of the pyrazole to the active copper(II) species on the fluorapatite support. This is followed by a transmetalation step where the styryl group is transferred from the boronic acid to the copper center, forming a key styryl-copper-pyrazole intermediate. The final step is a reductive elimination event that forges the N-C bond, releasing the 1-styrylpyrazole product and regenerating the active copper(II) catalyst for the next cycle.

Experimental Protocol: Synthesis of (E)-1-Styrylpyrazole

This protocol is adapted from the work of Kantam et al. and outlines the synthesis of (E)-1-styrylpyrazole using a heterogeneous CuFAP catalyst.[1]

Materials and Reagents

• Pyrazole

• (E)-Styrylboronic acid

• Cu-exchanged fluorapatite (CuFAP) catalyst

• Dichloromethane (DCM), anhydrous

• Ethyl acetate

• Hexane

• Silica gel for column chromatography

Instrumentation

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Rotary evaporator

• Standard laboratory glassware

Procedure

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add pyrazole (1.0 mmol), (E)-styrylboronic acid (1.2 mmol), and the CuFAP catalyst (10 mol% Cu).

• Solvent Addition: Add anhydrous dichloromethane (10 mL) to the flask.

• Reaction: Stir the reaction mixture at room temperature for the time indicated by TLC analysis until the starting material is consumed.

• Work-up: Upon completion of the reaction, filter the reaction mixture to recover the heterogeneous CuFAP catalyst. The catalyst can be washed with dichloromethane, dried, and reused for subsequent reactions.

• Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator. The resulting crude product is then purified by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent to afford the pure (E)-1-styrylpyrazole.

Data Summary: Scope of the N-Vinylation Reaction

The CuFAP-catalyzed N-vinylation of pyrazoles with (E)-styrylboronic acid has been shown to be effective for a range of substituted pyrazoles. A summary of representative results is presented in the table below.

Entry	Pyrazole Substrate	Product	Yield (%)
1	Pyrazole	(E)-1-Styryl-1H-pyrazole	85
2	3,5-Dimethylpyrazole	(E)-3,5-Dimethyl-1-styryl-1H-pyrazole	70
3	4-Nitropyrazole	(E)-4-Nitro-1-styryl-1H-pyrazole	82
4	Indazole	(E)-1-Styryl-1H-indazole	80

Data adapted from Kantam et al. (2010).[1] The slightly lower yield observed with 3,5-dimethylpyrazole is attributed to steric hindrance from the methyl groups.[1]

Expertise and Trustworthiness: Advantages of the CuFAP Catalytic System

The use of a heterogeneous Cu-exchanged fluorapatite catalyst offers several distinct advantages that underscore the reliability and practicality of this protocol:

• Catalyst Recyclability: The heterogeneous nature of the CuFAP catalyst allows for its easy recovery by simple filtration at the end of the reaction. This not only reduces the overall cost of the synthesis but also minimizes copper contamination in the final product, a critical consideration in pharmaceutical applications.

• Base-Free Conditions: The reaction proceeds efficiently without the need for an external base. This simplifies the experimental setup and work-up procedure and avoids potential side reactions that can be promoted by basic conditions.

• High Stereoselectivity: The reaction exclusively yields the (E)-isomer of the 1-styrylpyrazole, which is a significant advantage for applications where specific stereochemistry is required.

• Mild Reaction Conditions: The ability to conduct the reaction at room temperature makes this protocol energy-efficient and compatible with a wider range of functional groups that might be sensitive to higher temperatures.

Conclusion

The copper-catalyzed N-vinylation of pyrazoles with styrylboronic acid using a heterogeneous CuFAP catalyst represents a highly efficient, practical, and sustainable method for the synthesis of (E)-1-styrylpyrazoles. The mild, base-free reaction conditions, coupled with the recyclability of the catalyst, make this protocol particularly attractive for both academic research and industrial applications in the fields of medicinal chemistry and materials science.

References

• Kantam, M. L., et al. (2010). Copper-Catalyzed N-Vinylation of Pyrazoles with Styrylboronic Acid Using a Recyclable Heterogeneous Cu-Exchanged Fluorapatite (CuFAP) Catalyst. Helvetica Chimica Acta, 93(5), 974-979. [Link]

• Gomes, P. M. O., et al. (2020). Styrylpyrazoles: Properties, Synthesis and Transformations. Molecules, 25(24), 5886. [Link]

Sources

• 1. Styrylpyrazoles: Properties, Synthesis and Transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Note: A Comprehensive Guide to the Synthesis and Characterization of 1-Styrylpyrazole

Abstract

This application note provides a detailed, field-proven protocol for the synthesis of 1-styrylpyrazole, a valuable heterocyclic scaffold in medicinal chemistry.[1][2] The synthesis is achieved through the cyclocondensation reaction of cinnamaldehyde with hydrazine. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth mechanistic insights, a step-by-step experimental workflow, comprehensive characterization methods, and critical safety protocols. By explaining the causality behind experimental choices, this document serves as both a practical guide and an educational resource for the synthesis of pyrazole derivatives.

Introduction: The Significance of Styrylpyrazoles

The pyrazole nucleus is a privileged five-membered heterocyclic scaffold renowned for its presence in numerous pharmaceuticals and biologically active compounds.[1][3] Derivatives of pyrazole are utilized as analgesic, anti-inflammatory, antipyretic, antibacterial, and anti-cancer agents.[3] When functionalized with a styryl (2-arylvinyl) group, the resulting styrylpyrazoles exhibit a unique pharmacological profile, drawing significant interest in drug discovery and materials science.

The most common and direct strategy for synthesizing such compounds is the cyclocondensation of an α,β-unsaturated aldehyde or ketone with a hydrazine derivative.[3][4] This document details a robust method for the synthesis of 1-styrylpyrazole starting from the readily available precursors, cinnamaldehyde and hydrazine.

Reaction Mechanism and Rationale

The synthesis proceeds via a well-established two-step sequence: initial condensation to form a hydrazone, followed by an intramolecular cyclization and subsequent aromatization.

• Hydrazone Formation: The reaction initiates with the nucleophilic attack of a nitrogen atom from hydrazine on the carbonyl carbon of cinnamaldehyde. This is followed by dehydration to yield the corresponding cinnamaldehyde hydrazone intermediate.

• Cyclization and Aromatization: The second nitrogen atom of the hydrazone then performs an intramolecular Michael-type addition to the β-carbon of the conjugated double bond, forming a 5-phenylpyrazoline intermediate.[5] This non-aromatic dihydropyrazole is then aromatized to the thermodynamically stable 1-styrylpyrazole. This final step often occurs via oxidation, for which various reagents can be employed, or in some cases, through spontaneous dehydrogenation, potentially facilitated by an oxidant present in the reaction medium (e.g., dissolved air) or through a disproportionation mechanism.[4]

Experimental Workflow Diagram

The following diagram illustrates the key stages of the synthesis, from starting materials to the final characterized product.

Caption: Overall workflow for the synthesis and validation of 1-styrylpyrazole.

Detailed Experimental Protocol

This protocol is designed as a self-validating system, with checkpoints for reaction monitoring and comprehensive final analysis.

Materials and Equipment

Reagents & Solvents	Equipment
Cinnamaldehyde (≥98%)	Three-necked round-bottom flask (250 mL)
Hydrazine hydrate (85% solution)	Reflux condenser and heating mantle
Ethanol (95% or absolute)	Magnetic stirrer and stir bar
Diethyl ether (or Ethyl acetate)	Addition funnel
Anhydrous Magnesium Sulfate (MgSO₄)	Rotary evaporator
Deuterated Chloroform (CDCl₃) for NMR	Thin-Layer Chromatography (TLC) plates (silica)
Standard glassware for extraction and filtration

Step-by-Step Synthesis Procedure

CAUTION: This reaction involves hazardous materials and should be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE).

• Flask Setup: Equip a 250 mL three-necked flask with a reflux condenser, a magnetic stir bar, and an addition funnel.

• Hydrazine Solution: Charge the flask with 95% ethanol (100 mL) and 85% hydrazine hydrate (10 mL, approx. 0.2 mol).

  • Scientist's Note: Hydrazine is used in excess to ensure complete consumption of the aldehyde, which simplifies purification. The reaction is performed in ethanol as it is an effective solvent for both reactants and the intermediate.

• Initiate Reflux: Begin stirring and heat the solution to a gentle reflux using a heating mantle.

• Cinnamaldehyde Addition: Add cinnamaldehyde (10 g, approx. 0.076 mol) to the addition funnel. Add the cinnamaldehyde dropwise to the refluxing hydrazine solution over a period of 30-45 minutes.

  • Scientist's Note: This order of addition—aldehyde added to hydrazine—is critical. A reverse addition can lead to the formation of cinnamalazine as a major side product, significantly reducing the yield of the desired pyrazoline.[5]

• Reaction & Monitoring: After the addition is complete, maintain the reflux for an additional 2-3 hours. The reaction progress can be monitored by TLC (e.g., using a 4:1 Hexane:Ethyl Acetate eluent), observing the disappearance of the cinnamaldehyde spot.

• Aromatization (Oxidation): For this specific synthesis, the pyrazoline intermediate can often be aromatized by bubbling air through the hot solution or by the addition of a mild oxidant like iodine (a few crystals) or by simply extending the reflux time in the presence of air. Alternatively, a more controlled oxidation can be performed after isolation of the pyrazoline.[4] For this protocol, we will rely on in situ air oxidation. Continue refluxing for another 2 hours while ensuring good air exposure (e.g., a loose condenser top).

• Solvent Removal: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the bulk of the ethanol using a rotary evaporator.

• Extraction: Transfer the resulting residue to a separatory funnel containing 100 mL of deionized water. Extract the aqueous phase three times with diethyl ether or ethyl acetate (3 x 50 mL).

  • Scientist's Note: The organic solvent extracts the desired 1-styrylpyrazole, leaving unreacted hydrazine hydrate and other water-soluble impurities in the aqueous phase.

• Drying and Concentration: Combine the organic extracts and dry them over anhydrous magnesium sulfate (MgSO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water or hexane) or by column chromatography on silica gel if significant impurities are present.

Characterization and Data Analysis

Comprehensive analytical characterization is essential to confirm the identity and purity of the synthesized 1-styrylpyrazole.[6]

Physical Properties

• Appearance: Expected to be a white to pale yellow solid.

• Melting Point: Compare the experimentally determined melting point with literature values.

Spectroscopic Analysis

The following table summarizes the expected NMR data for 1-styrylpyrazole, which is critical for structural elucidation.[7][8]

Parameter	Expected Data Summary
¹H NMR (CDCl₃, 500 MHz)	δ 7.20-7.50 (m, 5H): Phenyl protons of the styryl group. δ 7.60 (d, 1H): Pyrazole ring proton. δ 6.40 (d, 1H): Pyrazole ring proton. δ 6.90-7.10 (dd, 2H): Vinylic protons of the styryl group. δ 7.70 (s, 1H): Pyrazole ring proton.
¹³C NMR (CDCl₃, 125 MHz)	Expected signals in the aromatic region (δ 110-150 ppm) corresponding to the pyrazole and phenyl carbons, as well as signals for the vinylic carbons.
Mass Spectrometry (ESI-MS)	[M+H]⁺: Expected m/z corresponding to the molecular weight of 1-styrylpyrazole (C₁₁H₁₀N₂) plus a proton.

Note: Actual chemical shifts (δ) and coupling constants (J) may vary slightly depending on the solvent and spectrometer frequency.

Critical Safety Precautions

Adherence to strict safety protocols is mandatory when performing this synthesis.

• Cinnamaldehyde: Is a known skin and eye irritant and may cause an allergic skin reaction.[9][10] Avoid contact with skin and eyes. Wear appropriate gloves and safety glasses.[10]

• Hydrazine and Hydrazine Hydrate: These substances are highly toxic, corrosive, and flammable.[11][12] Hydrazine is a suspected human carcinogen.[11] All handling must be conducted in a certified chemical fume hood.[13] Wear chemical-resistant gloves, a lab coat, and chemical splash goggles.[13] Avoid inhalation of vapors.[11]

• Waste Disposal: All hydrazine-containing waste must be quenched and disposed of according to institutional and local environmental regulations. Never mix hydrazine waste with oxidizers. A common quenching method involves slow addition to a large excess of a dilute solution of an oxidizing agent like sodium hypochlorite (bleach), but this should only be done by trained personnel.[12]

Troubleshooting

Issue	Potential Cause	Recommended Solution
Low Yield	Incomplete reaction or formation of side products.	Ensure dropwise addition of cinnamaldehyde to hot hydrazine solution to minimize cinnamalazine formation.[5] Monitor reaction by TLC to confirm completion. Ensure efficient oxidation to the pyrazole.
Product is an Oil, not a Solid	Presence of impurities or residual solvent.	Purify the crude product using column chromatography. Ensure all solvent is removed under high vacuum.
Complex NMR Spectrum	Mixture of pyrazoline intermediate and pyrazole product.	The aromatization step was incomplete. Re-subject the mixture to oxidative conditions (e.g., reflux in air, add a mild oxidant) or purify via chromatography to isolate the desired product.

Conclusion

This application note provides a reliable and well-documented protocol for the synthesis of 1-styrylpyrazole from cinnamaldehyde and hydrazine. By understanding the underlying reaction mechanism and adhering to the detailed procedural and safety guidelines, researchers can confidently and safely produce this important heterocyclic compound for applications in medicinal chemistry and beyond. The emphasis on proper technique, reaction monitoring, and thorough characterization ensures a reproducible and high-purity outcome.

References

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• Styrylpyrazoles: Properties, Synthesis and Transformations. (2020). PMC - NIH. Retrieved from [Link]

• Phenylcyclopropane. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Silva, V. L. M., Silva, A. M. S., Pinto, D. C. G. A., Cavaleiro, J. A. S., & Elguero, J. (2009). Synthesis of (E)- and (Z)-3(5)-(2-hydroxyphenyl)-4-styrylpyrazoles. Monatshefte für Chemie - Chemical Monthly, 140(1), 87–95.

• Styrylpyrazoles: Properties, Synthesis and Transformations. (2020). MDPI. Retrieved from [Link]

• Safety Data Sheet: Cinnamaldehyde. (n.d.). Carl ROTH. Retrieved from [Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures. (n.d.). ESA-IPB. Retrieved from [Link]

• Synthesis of Chromone-Related Pyrazole Compounds. (2017). MDPI. Retrieved from [Link]

• Styrylpyrazoles: Properties, Synthesis and Transformations. (2020). ResearchGate. Retrieved from [Link]

• Hydrazine - Hazardous Substance Fact Sheet. (n.d.). New Jersey Department of Health. Retrieved from [Link]

• ¹H NMR spectrum of N-((1H-pyrazol-1-yl)methyl)thiazol-2-amine, 7. (n.d.). ResearchGate. Retrieved from [Link]

• Safety and Handling of Hydrazine. (n.d.). DTIC. Retrieved from [Link]

• Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times. (2013). ResearchGate. Retrieved from [Link]

• Process for the preparation of pyrazole and its derivatives. (2009). Google Patents.

• Synthesis, Reactions and Medicinal Uses of Pyrazole. (n.d.). Pharmaguideline. Retrieved from [Link]

• Novel one-pot Facile Synthesis of Thiopyranopyrazole Using [H mim]HSO4 Catalyst. (n.d.). Retrieved from [Link]

• Synthesis of Chromone-Related Pyrazole Compounds. (2017). PMC - NIH. Retrieved from [Link]

Sources

• 1. Styrylpyrazoles: Properties, Synthesis and Transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis, Reactions and Medicinal Uses of Pyrazole | Pharmaguideline [pharmaguideline.com]
• 4. Pyrazole synthesis [organic-chemistry.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 8. researchgate.net [researchgate.net]
• 9. carlroth.com:443 [carlroth.com:443]
• 10. westliberty.edu [westliberty.edu]
• 11. nj.gov [nj.gov]
• 12. apps.dtic.mil [apps.dtic.mil]
• 13. assets.thermofisher.cn [assets.thermofisher.cn]

Technical Notes & Optimization

Technical Support Center: Stability & Purification of 1-Styrylpyrazole

Ticket ID: #SP-ISO-001 Subject: Preventing E/Z Isomerization during Purification Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Executive Summary: The Stability Paradox

1-Styrylpyrazole derivatives are structurally analogous to stilbenes. They exist as two geometric isomers: the thermodynamically stable (

)-isomer (trans) and the kinetically accessible ( )-isomer (cis).

While the (

)-isomer is typically the desired pharmacophore due to its planar conjugation and binding affinity, two primary vectors drive unwanted isomerization during purification:

• Photochemical Stress: Absorption of UV-Vis light (

  ) triggers excitation, leading to rotation around the vinylic double bond.

• Acid-Catalyzed Rotation: The acidic silanol groups (

  ) on standard silica gel can protonate the basic pyrazole nitrogen or the alkene, lowering the rotational energy barrier.

This guide provides a self-validating workflow to maintain stereochemical integrity.

Diagnostic & Prevention Modules

Module A: Photochemical Control (The "Light" Vector)

Q: Why does my single spot on TLC split into two spots after leaving the plate on the bench? A: You are observing rapid photoisomerization. 1-Styrylpyrazoles are photochromic. The high-energy UV light from the lab environment (or the TLC lamp itself) excites the molecule, allowing it to relax into a mixture of

and isomers.

The Protocol: "Dark Mode" Purification

• Glassware: Use amberized round-bottom flasks. If unavailable, wrap all flasks, columns, and fraction collectors in aluminum foil immediately.

• TLC Analysis:

  • Do not leave developed plates under ambient light.

  • Visualize under UV (254 nm) briefly (< 5 seconds) and circle spots immediately. Prolonged exposure to 254 nm light will generate the

    -isomer in situ, giving a false positive for impurity.

• Rotary Evaporation: Bath heat + Light = Isomerization. Keep the bath temperature

  and the flask covered.

Module B: Chromatographic Stability (The "Acid" Vector)

Q: Why do I see significant tailing or a "streak" between two spots on my column? A: This is likely "on-column isomerization" or strong adsorption. The pyrazole nitrogen is basic (

). It hydrogen-bonds with acidic silanols on the silica gel. This interaction causes peak broadening (tailing) and can catalyze acid-mediated isomerization.

The Protocol: Basified Silica Gel Chromatography Standard silica gel has a surface pH of

. You must neutralize this acidity.

Parameter	Standard Condition (Risk)	Optimized Condition (Safe)
Stationary Phase	Raw Silica Gel (Acidic)	Et3N-Buffered Silica
Mobile Phase	Hexane/EtOAc	Hexane/EtOAc + 1% Triethylamine (TEA)
Loading	Dissolved in DCM (Acidic traces)	Solid load or dissolve in Mobile Phase
Flow Rate	Slow (Equilibrium allowed)	Flash (Rapid elution)

Step-by-Step Neutralization:

• Prepare your mobile phase (e.g., Hexane:Ethyl Acetate 8:2).

• Add 1% v/v Triethylamine (TEA) to the solvent mixture.

• Slurry the silica gel with this basic mobile phase before packing the column.

• Flush the column with 2 column volumes (CV) of the basic solvent to ensure all acidic sites are capped with TEA.

Experimental Workflows (Visualized)

Figure 1: Isomerization Mechanisms & Prevention

Caption: Mechanistic pathways for E/Z interconversion. Blue paths represent photochemical degradation; Green represents the chemical recovery pathway.

Figure 2: Purification Decision Tree

Caption: Operational workflow for handling stereoisomeric mixtures during purification.

Emergency Recovery: The "Iodine Trick"

If you accidentally expose your sample to light and generate a significant amount of the

-isomer (cis), you do not need to discard the batch. You can chemically force it back to the thermodynamic -isomer.

Mechanism: Iodine radicals (

) add reversibly to the double bond, breaking the -system. This allows free rotation around the C-C single bond. Upon elimination of the iodine radical, the molecule reforms the double bond in the sterically less hindered ( ) conformation.

Protocol:

• Dissolve the

  mixture in Toluene or Hexane.

• Add a catalytic crystal of Iodine (

  ).

• Reflux the solution for 1–2 hours (monitor by TLC until the

  spot disappears).

• Wash the organic layer with

  Sodium Thiosulfate ( ) to remove iodine (decolorize).

• Dry over

  and concentrate.

• Proceed to recrystallization.

References

• Styrylpyrazole Photophysics & Synthesis: Silva, V. L. M., et al. (2020).[1] "Styrylpyrazoles: Properties, Synthesis and Transformations." Molecules, 26(1). [Link] (Validates the synthesis and photochromic nature of styrylpyrazoles).

• Iodine-Catalyzed Isomerization: Kocovsky, P., et al. (2010). "Iodine atom-catalysed isomerisation of symmetrically substituted cis-stilbenes." Journal of the Chemical Society B. [Link] (Foundational text on using Iodine to revert Z-isomers to E-isomers in styryl systems).

• Solid State Isomerization: Moorthy, J. N., et al. (2006). "Trans and trans-cis isomerizations of styrylcoumarins in the solid state." Journal of Organic Chemistry. [Link] (Highlights the risks of isomerization even in solid/crystalline phases).

Sources

• 1. Styrylpyrazoles: Properties, Synthesis and Transformations | MDPI [mdpi.com]

Technical Support Center: Enhancing the Aqueous Solubility of 1-(2-Phenylethenyl)-1H-pyrazole

Welcome to the technical support center for the solubility enhancement of 1-(2-phenylethenyl)-1H-pyrazole. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the poor aqueous solubility of this and similar pyrazole derivatives. As a senior application scientist, I will provide not just protocols, but also the rationale behind the experimental choices to empower you to overcome these hurdles effectively.

The pyrazole scaffold is a cornerstone in medicinal chemistry, with many derivatives showing significant biological activity.[1][2][3] However, their often-hydrophobic nature can lead to poor aqueous solubility, a major obstacle in formulation development and achieving desired bioavailability.[4][5] 1-(2-Phenylethenyl)-1H-pyrazole, with its phenyl and ethenyl groups, is predicted to have limited solubility in aqueous media, a common characteristic for many pyrazole derivatives.[6][7] The arrangement of molecules in the crystal lattice and strong intermolecular forces can make it difficult for water to solvate the compound.[6][8]

This guide provides troubleshooting advice and detailed experimental protocols to systematically enhance the aqueous solubility of 1-(2-phenylethenyl)-1H-pyrazole.

Frequently Asked Questions (FAQs)

Q1: My 1-(2-phenylethenyl)-1H-pyrazole won't dissolve in my aqueous buffer. What are the first steps I should take?

A1: This is a common issue. Before attempting complex methods, confirm the basics. First, ensure your compound is pure, as impurities can affect solubility. Then, try gentle heating and agitation (e.g., vortexing or sonication). If it remains insoluble, a systematic approach to solubility enhancement is necessary. Start with simple co-solvent screening before moving to more complex formulation strategies.

Q2: What factors influence the solubility of pyrazole derivatives like this one?

A2: Several factors are at play. The molecular weight, the nature of substituents on the pyrazole ring, and the crystal structure are all critical.[6] Lipophilic groups, like the phenylethenyl group, tend to decrease aqueous solubility, while polar groups can increase it.[6] Strong intermolecular forces, such as hydrogen bonding within the crystal lattice, can also lead to lower solubility.[6] For ionizable pyrazole derivatives, the pH of the solution can significantly impact solubility.[6]

Q3: Are there any "green chemistry" approaches to improve solubility?

A3: Yes, some methods align with green chemistry principles. For instance, exploring aqueous synthesis routes, sometimes with the aid of hydrotropes, can be a greener alternative.[6] Additionally, techniques like co-crystallization can modify the crystal lattice energy to improve solubility without the need for large volumes of organic solvents.[6]

Troubleshooting Guide: Common Solubility Issues and Solutions

This section addresses specific problems you might encounter during your experiments and provides actionable solutions.

Issue 1: Compound Crashes Out of Solution When Diluting a Stock Solution into an Aqueous Buffer.

Plausible Cause: The concentration of the organic solvent from your stock solution is too high in the final aqueous mixture, causing the compound to precipitate.

Solution: Co-solvent Screening

The goal is to find a co-solvent system that can maintain the compound in solution at the desired concentration. Commonly used co-solvents in pharmaceutical formulations include ethanol, propylene glycol, and polyethylene glycol (PEG) 400.[9][10]

Experimental Protocol: Co-solvent Screening

• Preparation: Prepare a high-concentration stock solution of 1-(2-phenylethenyl)-1H-pyrazole in a suitable organic solvent (e.g., DMSO or ethanol).

• Screening: In separate vials, prepare a series of aqueous buffers containing varying concentrations of a co-solvent (e.g., 5%, 10%, 20% v/v of ethanol, PEG 400, or propylene glycol).

• Titration: To each vial, add a small, fixed volume of the stock solution and observe for precipitation.

• Equilibration: Gently agitate the vials at a controlled temperature for a set period (e.g., 24 hours) to allow for equilibration.

• Analysis: Visually inspect for any precipitate. For a quantitative measure, centrifuge the samples and analyze the supernatant for the concentration of the dissolved compound using a validated analytical method like HPLC.

Table 1: Example of Co-solvent Screening Data

Co-solvent	Concentration (v/v)	Visual Observation	Solubility (µg/mL)
None	0%	Heavy Precipitate	< 1
Ethanol	5%	Slight Precipitate	15
Ethanol	10%	Clear Solution	50
PEG 400	5%	Slight Haze	25
PEG 400	10%	Clear Solution	80

Issue 2: Low and Inconsistent Bioavailability in Preclinical Studies.

Plausible Cause: The poor aqueous solubility of the compound is leading to low dissolution rates in the gastrointestinal tract, resulting in erratic absorption.

Solution: Formulation as a Solid Dispersion or Nanosuspension

For oral delivery, enhancing the dissolution rate is crucial. Solid dispersions and nanosuspensions are effective strategies to achieve this.

• Solid Dispersions: This technique involves dispersing the drug in a hydrophilic carrier matrix, often in an amorphous state, which has higher solubility than the crystalline form.[6]

• Nanosuspensions: These are sub-micron colloidal dispersions of the pure drug, stabilized by surfactants and polymers. The reduced particle size significantly increases the surface area, leading to a higher dissolution velocity.[11][12][13]

Experimental Protocol: Preparation of a Solid Dispersion by Solvent Evaporation

• Carrier Selection: Choose a hydrophilic carrier such as polyvinylpyrrolidone (PVP) or a polyethylene glycol (PEG).

• Dissolution: Dissolve both 1-(2-phenylethenyl)-1H-pyrazole and the carrier in a common volatile solvent (e.g., methanol or a mixture of dichloromethane and ethanol).

• Solvent Evaporation: Remove the solvent using a rotary evaporator to obtain a solid mass.

• Drying and Milling: Dry the solid mass under vacuum to remove any residual solvent. Gently grind the resulting solid to obtain a fine powder.

• Characterization: Characterize the solid dispersion for drug content, dissolution rate, and physical form (amorphous or crystalline) using techniques like DSC and XRD.

Advanced Solubility Enhancement Strategies

For particularly challenging cases, more advanced techniques may be required.

Cyclodextrin Complexation

Cyclodextrins are cyclic oligosaccharides with a hydrophobic inner cavity and a hydrophilic exterior.[] They can encapsulate hydrophobic molecules, like 1-(2-phenylethenyl)-1H-pyrazole, forming an inclusion complex that has improved aqueous solubility.[][15]

Experimental Protocol: Preparation of a Cyclodextrin Inclusion Complex by Kneading

• Cyclodextrin Selection: Choose a suitable cyclodextrin, such as β-cyclodextrin or hydroxypropyl-β-cyclodextrin (HP-β-CD).

• Kneading: In a mortar, mix the 1-(2-phenylethenyl)-1H-pyrazole and the cyclodextrin in a specific molar ratio (e.g., 1:1 or 1:2).

• Slurry Formation: Add a small amount of a hydroalcoholic solution (e.g., water:ethanol 1:1) to the mixture and knead thoroughly to form a paste.

• Drying: Dry the paste in an oven at a controlled temperature until a constant weight is achieved.

• Grinding and Sieving: Grind the dried complex into a fine powder and pass it through a sieve.

• Characterization: Confirm the formation of the inclusion complex and evaluate the solubility enhancement.

Nanosuspension Formulation

This technique is particularly useful for compounds that are poorly soluble in both aqueous and organic media.

Experimental Protocol: Nanosuspension Preparation by Anti-Solvent Precipitation

• Solvent and Anti-Solvent Selection: Dissolve 1-(2-phenylethenyl)-1H-pyrazole in a suitable organic solvent (e.g., acetone). The anti-solvent is typically water containing a stabilizer.

• Stabilizer Selection: Choose a stabilizer, such as a surfactant (e.g., Tween 80) or a polymer (e.g., HPMC), to prevent particle aggregation.

• Precipitation: Under high-speed homogenization, inject the organic solution of the drug into the aqueous anti-solvent. The rapid change in solvent polarity causes the drug to precipitate as nanoparticles.

• Solvent Removal: Remove the organic solvent by evaporation under reduced pressure.

• Characterization: Characterize the nanosuspension for particle size, zeta potential, and dissolution rate.

Visualizing Experimental Workflows

To aid in your experimental design, the following diagrams illustrate the workflows for key solubility enhancement techniques.

Caption: Workflow for Solid Dispersion Preparation.

Caption: Workflow for Nanosuspension Preparation.

References

• Brogden, R. N., Heel, R. C., Speight, T. M., & Avery, G. S. (1984). Piroxicam: a review of its pharmacodynamic and pharmacokinetic properties and therapeutic efficacy. Drugs, 28(4), 292–323.

• PubChem. (n.d.). 1-[(E)-2-phenylethenyl]pyrazole. National Center for Biotechnology Information. [Link]

• Google Patents. (2019).
• Patel, R. P., Patel, M. P., & Patel, R. G. (2011). Synthesis and in vitro antimicrobial activity of new 1, 3, 4-oxadiazole, 1, 3, 4-thiadiazole and 1, 2, 4-triazole derivatives of 5-methyl-1, 3-diphenyl-1H-pyrazole. Journal of the Serbian Chemical Society, 76(1), 1-13.
• Fathalla, O. A., Awad, S. M., & Mohamed, M. S. (2025). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Future Journal of Pharmaceutical Sciences, 11(1), 1-10.
• Costa, M. S., Boechat, N., & Riveiro, M. E. (2016).
• Zhang, Y., & Mucs, D. (2022). Boosting the predictive performance with aqueous solubility dataset curation.
• El-Sayed, M. A. A., Abdel-Aziz, M., & El-Azab, A. S. (2017). Design, synthesis, molecular modelling and biological evaluation of novel 3-(2-naphthyl)-1-phenyl-1H-pyrazole derivatives as potent antioxidants and 15-Lipoxygenase inhibitors. Molecules, 22(8), 1269.
• Jafar, M., Alshaer, F. I., & Adrees, F. A. (2018). Cyclodextrin Ternary Inclusion Complexation: A Strategy to Improve Solubility of Poorly Soluble Drugs. International Journal of Pharmaceutical and Phytopharmacological Research, 8(6), 8-17.
• Piras, M., Sgarbossa, A., Sanna, V., & Peana, A. T. (2021).
• Ziarani, G. M., Gholamzadeh, P., & Badiei, A. (2013). Polyethylene Glycol (PEG-400): An Efficient and Recyclable Reaction Medium for the Synthesis of Pyrazolo[3,4-b]pyridin-6(7H)
• Ionescu, I. A., Dinu, M., Ghica, M. V., & Anuta, V. (2020).
• Abdel-Wahab, B. F., Abdel-Gawad, H., & El-Aaly, A. A. (2016). Synthesis and reactions of new pyrazole derivatives. European Chemical Bulletin, 5(5), 157-162.
• Godse, S. Z. (2011). Techniques for solubility enhancement of Hydrophobic drugs: A Review.
• Patel, J. R., & Patel, K. R. (2021). Breaking Barriers with Nanosuspension: A Comprehensive Review. Journal of Drug Delivery and Therapeutics, 11(4-S), 153-161.
• Ziarani, G. M., Gholamzadeh, P., & Badiei, A. (2013). Polyethylene Glycol (PEG-400): An Efficient and Recyclable Reaction Medium for the Synthesis of Pyrazolo[3,4-b]pyridin-6(7H)
• D'Angelo, D., Di Mauro, G., & Giammona, G. (2023). Preparation and Characterization of Amorphous Solid Dispersions for the Solubilization of Fenretinide. Pharmaceutics, 15(3), 834.

• Ascendia Pharma. (2020). Rational Design of Oral Nanosuspensions for Insoluble Drugs. Drug Development & Delivery. [Link]

• ECHA. (n.d.). Pyrazole. European Chemicals Agency. [Link]

• Wang, Y., Zhang, Y., & Wang, Y. (2021). Sequential [3+2] annulation reaction of prop-2-ynylsulfonium salts and hydrazonyl chlorides: synthesis of pyrazole. Organic & Biomolecular Chemistry, 19(39), 8566-8570.
• Singh, S. K., & Srinivasan, K. K. (2016). Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview. Asian Journal of Pharmaceutics, 10(2).
• Babu, P. S., & Ramu, A. (2008). Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach. Dhaka University Journal of Pharmaceutical Sciences, 7(2), 119-126.
• Schwartz, J. (2013). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro College Journal of Pharmacy and Allied Health Sciences, 1(1), 28-34.
• Sharma, D., Soni, M., Kumar, S., & Gupta, G. D. (2016). Strategies for improving hydrophobic drugs solubility and bioavailability. International Journal of Pharmaceutical Chemistry and Analysis, 3(2), 45-51.
• El-Sharkawy, M. A., & El-Faham, A. (2026). Design, synthesis, anticancer assessment, and molecular docking insights of new pyrazole–thiophene hybrids. RSC Advances, 16(1), 1-15.

• PubChem. (n.d.). 1H-Pyrazole, 3-nitro-1-[(E)-2-phenylethenyl]-. National Center for Biotechnology Information. [Link]

• Sonawane, K. B., & Patil, D. R. (2014). Poly (ethylene glycol) (PEG-400): A green approach towards synthesis of novel pyrazolo [3, 4-d] pyrimidin-6-amines derivatives an. Der Pharma Chemica, 6(2), 260-264.
• Verma, P., & Kumar, A. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6520.
• Fathi, A., & Jouyban, A. (2020). Thermodynamic Properties of Sulfasalazine in Binary Aqueous Mixtures of Polyethylene Glycol 600 and 1,2-Propanediol: Computational Modeling and Solubilization. Journal of Molecular Liquids, 318, 114065.
• Singh, M., & Kumar, L. (2022). Formulation Strategies And Consideration In Nanosuspension Development: A Review. World Journal of Pharmacy and Pharmaceutical Sciences, 11(10), 1118-1132.
• Xu, Z., Lin, S., Li, Q., Jiang, S., & Wang, P. (2022). Recent advances in techniques for enhancing the solubility of hydrophobic drugs. Pakistan Journal of Pharmaceutical Sciences, 35(1), 95-112.
• Popa, G., & Udeanu, D. I. (2022). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceutics, 14(11), 2419.
• Singh, S., & Kaur, M. (2018). Nanosuspension: An Emerging Trend for Bioavailability Enhancement of Poorly Soluble Drugs. Asian Journal of Pharmacy and Technology, 8(3), 133-140.
• Kumar, H., & Saini, M. S. (2018).
• Chen, Y. C., & Lin, C. H. (2023). The Use of Cyclodextrin Inclusion Complexes to Increase the Solubility and Pharmacokinetic Profile of Albendazole. Molecules, 28(21), 7300.

Sources

• 1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 2. mdpi.com [mdpi.com]
• 3. lifechemicals.com [lifechemicals.com]
• 4. asiapharmaceutics.info [asiapharmaceutics.info]
• 5. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 6. benchchem.com [benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. scispace.com [scispace.com]
• 10. 1H-Pyrazole, 3-nitro-1-[(E)-2-phenylethenyl]- | C11H9N3O2 | CID 91734931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Breaking Barriers with Nanosuspension: A Comprehensive Review – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 12. FORMULATION FORUM - Rational Design of Oral Nanosuspensions for Insoluble Drugs [drug-dev.com]
• 13. ijpsjournal.com [ijpsjournal.com]
• 15. touroscholar.touro.edu [touroscholar.touro.edu]

Technical Support Center: Chromatographic Separation of 1-Styrylpyrazole Regioisomers

Welcome to the technical support hub for the chromatographic separation of 1-styrylpyrazole regioisomers. This guide is designed for researchers, chemists, and drug development professionals who encounter the common yet significant challenge of isolating these closely related compounds. As Senior Application Scientists, we have compiled field-proven insights, detailed protocols, and troubleshooting solutions to streamline your purification workflows.

The separation of regioisomers, which differ only in the spatial arrangement of substituents on the pyrazole ring, is frequently challenging due to their nearly identical physical and chemical properties.[1][2] This guide provides a systematic approach to overcoming these difficulties using column chromatography.

Frequently Asked Questions (FAQs)

Q1: What makes the separation of 1-styrylpyrazole regioisomers so challenging?

Answer: The primary difficulty lies in their profound structural similarity. Regioisomers possess identical molecular weights and functional groups, leading to very subtle differences in polarity.[1][2] In column chromatography, separation is governed by the differential interaction of compounds with the stationary phase. When polarities are very close, the isomers migrate through the column at nearly the same rate, resulting in co-elution or significant overlapping of fractions.[1]

Expert Insight: The key to separating such isomers is to amplify the minor differences in their molecular properties. This can be achieved by meticulously optimizing the mobile phase to alter selectivity or by choosing a stationary phase that offers different interaction mechanisms beyond simple polarity.

Q2: What is the general workflow for developing a separation method for these regioisomers?

Answer: A systematic, multi-step approach is crucial for success. The process begins with analytical thin-layer chromatography (TLC) to screen and optimize conditions, which are then translated to a preparative scale using flash column chromatography.

Caption: Workflow for Regioisomer Separation

Q3: Which chromatographic mode—Normal-Phase or Reverse-Phase—is typically more effective?

Answer: For the separation of synthetic 1-styrylpyrazole regioisomers, Normal-Phase Chromatography is overwhelmingly the method of choice.[1]

Expert Insight: Styrylpyrazoles are often synthesized and handled in organic solvents. Normal-phase chromatography, using a polar stationary phase (like silica gel) and non-polar mobile phases (like hexane/ethyl acetate), is directly compatible with these conditions.[1][3] Reverse-phase chromatography, which uses a non-polar stationary phase (like C18) and polar mobile phases (like water/acetonitrile), is generally less intuitive for these molecules and may require solvent exchanges before and after purification.[1]

Q4: What are the most common stationary and mobile phases for this separation?

Answer:

• Stationary Phase: Standard flash-grade silica gel (230-400 mesh) is the most common and cost-effective choice.[1][3]

• Mobile Phase: Mixtures of hexane (or petroleum ether) and ethyl acetate are the workhorse solvent systems for separating pyrazole derivatives.[1][3] Dichloromethane can be substituted for or added to ethyl acetate to modify selectivity.

Mobile Phase System	Typical Ratio Range (v/v)	Selectivity Notes
Hexane / Ethyl Acetate	95:5 to 80:20	Excellent starting point; polarity is easily tuned.[1][3]
Hexane / Dichloromethane	80:20 to 50:50	Offers different selectivity compared to ethyl acetate.
Toluene / Ethyl Acetate	98:2 to 90:10	Can improve separation for aromatic compounds through π-π interactions.[4]

Troubleshooting Guide

This section addresses the most common issues encountered during the column chromatography of 1-styrylpyrazole regioisomers.

Caption: Troubleshooting Decision Tree

Q5: My regioisomers are co-eluting or show very poor separation on the column (ΔRf ≈ 0 on TLC). What should I do?

This is the most frequent challenge. If the isomers are not separated on a TLC plate, they will not separate on a column using the same solvent system.[1]

• Probable Cause 1: Incorrect Mobile Phase Polarity/Selectivity. The chosen solvent system may not be interacting differently enough with the two regioisomers.

  • Solution: Re-optimize the Mobile Phase with TLC. The goal is to find a solvent system where the difference in Rf (ΔRf) between your isomers is maximized.

    • Reduce Polarity: If your spots are high up on the TLC plate (Rf > 0.5), decrease the percentage of the polar solvent (e.g., ethyl acetate). A lower Rf range (0.15-0.4) often expands the separation between spots.[2][5]

    • Change Solvent Selectivity: If simply changing polarity doesn't work, try a different solvent system. Replacing ethyl acetate with dichloromethane, for example, can alter the specific interactions (e.g., dipole-dipole vs. hydrogen bonding) with your isomers and the silica, potentially improving separation.[2][6]

• Probable Cause 2: Column Overloading. Loading too much sample onto the column is a common cause of poor separation.[2][6]

  • Solution: Reduce the Sample Load. A good rule of thumb for difficult separations is to load an amount of crude material that is 1-2% of the mass of the silica gel stationary phase.[6] For a 50g silica column, this corresponds to 0.5-1g of sample.

Q6: My compound spots on TLC or peaks from the column are broad and tailing. How can I fix this?

• Probable Cause: Unwanted Secondary Interactions. The basic nitrogen atoms in the pyrazole ring can interact strongly with the acidic silanol (Si-OH) groups on the surface of the silica gel. This strong, non-ideal interaction can cause tailing.[7]

  • Solution: Add a Basic Modifier to the Mobile Phase. Adding a small amount of a base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), to your eluent can dramatically improve peak shape.[6][8] Start with 0.1-0.5% TEA in your mobile phase. The modifier competes for the acidic sites on the silica, allowing your compound to elute in a tighter band.

Q7: My compound appears to be decomposing on the column, leading to low recovery and extra spots in my fractions. Why is this happening?

• Probable Cause: Compound Instability on Acidic Silica. Silica gel is an acidic medium, which can cause decomposition of sensitive compounds over the time course of a chromatographic run.[6][9]

  • Solution 1: Deactivate the Silica Gel. Before running the column, you can wash the silica gel with a solvent mixture containing a base (e.g., 5% triethylamine in your non-polar solvent) to neutralize the acidic sites.[8] Alternatively, adding 0.5-1% TEA to the mobile phase throughout the run often suffices.[6]

  • Solution 2: Use an Alternative Stationary Phase. If deactivation is insufficient, consider using a less acidic stationary phase like neutral alumina.[6][10] You will need to re-optimize your solvent system on an alumina TLC plate first.

  • Solution 3: Work Quickly. Minimize the time your compound spends on the column by using flash chromatography with positive air pressure to increase the flow rate.[6]

Q8: My crude reaction mixture is not soluble in the non-polar mobile phase I need to use for purification. How should I load my sample?

• Probable Cause: The crude material requires a polar solvent for dissolution, but loading the sample in a strong solvent will destroy the separation at the top of the column.

  • Solution: Use the Dry Loading Method. This is the preferred technique for ensuring sharp bands and optimal separation.[1]

    • Dissolve your crude mixture in a strong, volatile solvent (like dichloromethane or methanol).

    • Add a small amount of silica gel (typically 2-3 times the mass of your crude product) to this solution.

    • Evaporate the solvent completely using a rotary evaporator until you have a dry, free-flowing powder.

    • Carefully add this powder to the top of your packed column bed.[1]

Detailed Experimental Protocols

Protocol 1: Method Development using Thin-Layer Chromatography (TLC)

This protocol is the self-validating first step to any successful column separation.

• Plate Preparation: Handle a silica gel 60 F₂₅₄ plate by the edges. With a pencil, gently draw an origin line about 1 cm from the bottom.[11]

• Sample Application: Dissolve your crude mixture in a volatile solvent (e.g., dichloromethane). Use a capillary tube to spot a small, concentrated dot of the mixture onto the origin line.[12]

• Chamber Saturation: Pour your chosen mobile phase (e.g., Hexane:Ethyl Acetate 90:10) into a developing chamber to a depth of ~0.5 cm. Place a piece of filter paper inside to wick solvent up the wall, and close the lid. Allow the chamber to saturate with solvent vapor for 5-10 minutes. This is critical for reproducible results.[11]

• Development: Carefully place the TLC plate in the saturated chamber, ensuring the origin line is above the solvent level. Close the lid and allow the solvent to ascend via capillary action until the solvent front is ~1 cm from the top of the plate.[12]

• Visualization & Analysis: Remove the plate, immediately mark the solvent front with a pencil, and let it dry. Visualize the spots under a UV lamp (254 nm). Calculate the Retention Factor (Rf) for each spot.

  • Rf = (distance traveled by spot) / (distance traveled by solvent front) [13]

• Optimization: Adjust the mobile phase polarity until the target compounds have Rf values between 0.15 and 0.4, with the largest possible separation (ΔRf) between them.[5]

Protocol 2: Flash Column Chromatography of 1-Styrylpyrazole Regioisomers

• Column Selection & Packing:

  • Select a glass column of appropriate size. For 1g of crude material, a 40-50g silica column is a good starting point.

  • Prepare a slurry of silica gel (230-400 mesh) in the initial, least polar mobile phase solvent (e.g., 100% hexane).[1]

  • Pour the slurry into the column and use positive air pressure to pack the bed uniformly, ensuring no air bubbles or cracks are present.[6]

• Sample Loading:

  • Apply your sample to the top of the column using the dry loading method described in Q8. This is the most robust method for achieving good separation.[1]

• Elution:

  • Begin elution with the mobile phase system optimized during TLC.[1]

  • Maintain a constant flow rate using positive pressure. A typical flow rate for flash chromatography results in the solvent level dropping by about 2 inches per minute.

  • If a gradient is required, increase the polarity slowly and stepwise. A shallow gradient is essential for separating closely-eluting isomers.

• Fraction Collection and Analysis:

  • Collect fractions of a suitable volume (e.g., 10-20 mL) in test tubes.

  • Monitor the fractions by TLC to identify which ones contain your desired products. Spot multiple fractions per TLC plate for efficient analysis.

• Post-Processing:

  • Combine the fractions containing the pure desired regioisomer.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified compound.[1]

References

• BenchChem. (2025).
• BenchChem. (2025).
• BenchChem. (2025).
• Gorobets, N. Y., et al. (2018). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Semantic Scholar.
• Wang, X., et al. (2020). Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. PMC.
• ResearchGate. (2016). How to separate regioisomers without using instrumental method (like prep HPLC, SFC etc.)?
• Chrom Tech. (2024).
• Merck. (n.d.).
• Reddit. (2021). Advice on separating regioisomers, both run to the same spot on TLC, and cocrystalize out together.
• University of Rochester, Department of Chemistry. (n.d.).
• Biotage. (2023).
• BenchChem. (2025). Application Notes and Protocols: Thin-Layer Chromatography (TLC)
• Reddit. (2024).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]
• 5. biotage.com [biotage.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. reddit.com [reddit.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Chromatography [chem.rochester.edu]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. chromtech.com [chromtech.com]
• 13. merckmillipore.com [merckmillipore.com]

Technical Support Center: Optimizing N-Styrylation of Pyrazoles

Welcome to your dedicated resource for navigating the complexities of N-styrylation of pyrazoles. This guide is structured to provide direct, actionable solutions to common challenges encountered in the lab, moving beyond simple protocols to explain the underlying chemical principles. Whether you are developing novel pharmaceuticals or exploring new synthetic methodologies, this center will serve as your first point of reference for optimizing these critical C-N bond-forming reactions.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions to help you select the appropriate starting point for your reaction development.

Q1: Which catalytic system is better for N-styrylation of pyrazoles: Copper or Palladium?

A1: The choice between copper and palladium depends on your specific substrates, functional group tolerance, and cost considerations. Both systems are highly effective and have distinct advantages.

• Copper-Catalyzed Systems (Ullmann-Type Reactions): These are often more cost-effective and can be excellent for coupling pyrazoles with partners like styrylboronic acids or in reactions involving activated alkynes.[1] Modern protocols often utilize ligands that allow for milder reaction conditions than traditional Ullmann reactions.[2] For example, a recyclable heterogeneous copper-exchanged fluorapatite (CuFAP) catalyst has been used for the cross-coupling of pyrazoles with styrylboronic acid under base-free conditions.[1]

• Palladium-Catalyzed Systems (Buchwald-Hartwig-Type Aminations): Palladium catalysts, particularly with specialized biarylphosphine ligands, are known for their broad substrate scope and high functional group tolerance.[3][4] They are often highly effective for coupling with styryl halides or triflates. While palladium is more expensive, the high efficiency and turnover numbers (TONs) can make it a superior choice for complex molecules.[5]

Recommendation: For initial screening, a copper-catalyzed system may be a good starting point due to lower cost. If you encounter difficulties with complex or sterically hindered substrates, a palladium-based system with a well-chosen ligand is a powerful alternative.

Q2: How critical is the choice of ligand, and where do I start?

A2: The ligand is arguably one of the most critical components in both copper and palladium-catalyzed N-styrylation reactions. It is not merely an additive; it actively participates in the catalytic cycle by stabilizing the metal center, influencing its reactivity, and facilitating key steps like oxidative addition and reductive elimination.

• In Copper Catalysis: Ligands like diamines, amino acids (e.g., L-proline), and phenanthrolines have been shown to dramatically accelerate reaction rates and allow for lower reaction temperatures compared to ligand-free systems.[2][6] The ligand can prevent catalyst agglomeration and deactivation.

• In Palladium Catalysis: The choice of phosphine ligand is paramount. Bulky, electron-rich biarylphosphine ligands (e.g., tBuBrettPhos) are often required to promote the challenging C-N bond formation with pyrazoles.[7] The ligand's steric and electronic properties directly impact the efficiency of the catalytic cycle.

Starting Point: A good initial screen should include ligands from different classes. The table below provides a starting point for your optimization.

Catalyst System	Ligand Class	Recommended Starting Ligands	Key Characteristics
Copper (CuI)	Diamines	N,N'-Dimethylethylenediamine (DMEDA)	Effective and inexpensive for many C-N couplings.
Amino Acids	L-Proline	A robust, widely used ligand for Ullmann couplings.
Phenanthrolines	1,10-Phenanthroline	Strong chelating ligand, can enhance catalyst stability.
Palladium (Pd₂(dba)₃)	Biarylphosphines	tBuBrettPhos, RuPhos	Bulky ligands that promote reductive elimination.[7]
Imidazole-based	SIPr	N-Heterocyclic Carbene (NHC) ligand, known for high stability.[7]

Q3: What is the role of the base, and how do I select the right one?

A3: The base plays a crucial role, primarily in deprotonating the pyrazole's N-H bond to generate the active nucleophile.[6] However, its strength and nature can also influence catalyst stability and the rate of side reactions.

• Inorganic Bases: Carbonates (K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄) are most common. Cesium carbonate (Cs₂CO₃) is often more effective due to its higher solubility in organic solvents and the "cesium effect," which can accelerate reactions. However, it is more expensive. Potassium phosphate (K₃PO₄) is a strong, non-nucleophilic base that is often a good choice.

• Organic Bases: In some cases, particularly in transition-metal-free additions to alkynes, superbasic conditions like KOH/DMSO may be required.[1] Organic bases like triethylamine (Et₃N) are generally not strong enough to deprotonate the pyrazole effectively for C-N coupling reactions.[1]

Recommendation: Start with K₂CO₃ or K₃PO₄. If the reaction is sluggish, switching to Cs₂CO₃ can often provide a significant rate enhancement. Ensure the base is finely powdered and dry, as its surface area and purity are critical.

Part 2: Troubleshooting Guide

This section is designed as a logical workflow to diagnose and solve common experimental problems.

Problem 1: Low or No Product Yield

Low yield is the most common issue. A systematic approach is the key to identifying the root cause.

Caption: A step-by-step workflow for diagnosing low reaction yields.

Q: My reaction isn't working at all. I suspect my catalyst. What should I do?

A: Catalyst inactivity is a frequent culprit.

• For Copper-Catalyzed Reactions: The active species is typically Cu(I).[6] Cu(II) salts may be inactive or require in-situ reduction. Copper sources can oxidize upon storage.

  • Solution: Use a fresh, high-purity Cu(I) salt like CuI or CuBr.[6] Ensure it has been stored under an inert atmosphere. Using copper powder may require higher temperatures to generate the active catalytic species.[8]

• For Palladium-Catalyzed Reactions: The active catalyst is a Pd(0)-ligand complex. Some palladium sources, like Pd(OAc)₂, require in-situ reduction. Imidazoles and pyrazoles themselves can sometimes inhibit the formation of the active Pd(0) complex by competing with the phosphine ligand.[9]

  • Solution: Consider using a pre-catalyst like Pd₂(dba)₃, which is already in the Pd(0) state. A crucial technique is to pre-stir the palladium source and the ligand in the solvent for 15-30 minutes at reaction temperature before adding the pyrazole and base.[9] This allows the active catalyst to form without inhibition.

Q: My yield is low (~20-30%). I've tried two different ligands with no improvement. What's next?

A: If ligand screening is not helping, focus on the base and solvent.

• Base Issues: The base may not be strong enough or may have poor solubility. As mentioned, K₃PO₄ and Cs₂CO₃ are generally more effective than K₂CO₃. The physical form matters; ensure the base is a fine powder to maximize surface area.

• Solvent Effects: The solvent's role is to solubilize the reactants and catalyst and to mediate the reaction's energetics.[10] For many cross-coupling reactions, polar aprotic solvents are preferred.

  • Solution: Switch to a higher-boiling polar aprotic solvent like DMF, DMAc, or NMP, which can improve the solubility of the base and pyrazolate salt. Crucially, ensure the solvent is anhydrous . Water can lead to catalyst deactivation and side reactions like debromination of the styryl halide.[6] Using solvents from a freshly opened bottle or distilling them is recommended.

Solvent	Boiling Point (°C)	Polarity	Common Uses/Notes
Toluene	111	Nonpolar	Good for some Pd-catalyzed reactions; less effective at dissolving inorganic bases.
Dioxane	101	Moderately Polar	Common in Suzuki and Buchwald-Hartwig reactions. Must be peroxide-free.
DMF	153	Polar Aprotic	Excellent for dissolving salts, often a good choice for Ullmann-type reactions.
DMSO	189	Highly Polar Aprotic	Can facilitate reactions with strong bases (e.g., KOH).[1] High boiling point can be a disadvantage for product isolation.

Q: I see a lot of other spots on my TLC plate. What are the likely side products?

A: Common side reactions include:

• Homocoupling of the Styryl Partner: This forms a distyrene-type byproduct. It is often favored at higher temperatures or if the catalytic cycle is inefficient.

  • Solution: Lower the reaction temperature. Ensure a truly inert atmosphere, as oxygen can sometimes promote homocoupling.

• Decomposition of Pyrazole: Pyrazoles are generally stable, but under very harsh basic conditions or high temperatures, degradation can occur.

  • Solution: Lower the reaction temperature and consider a milder base.

• Hydrodehalogenation: The styryl halide is reduced to styrene. This is often caused by trace amounts of water or other protic impurities.[6]

  • Solution: Use anhydrous solvents and reagents and ensure the reaction is run under a dry, inert atmosphere (Nitrogen or Argon).

Problem 2: Poor Regioselectivity with Unsymmetrical Pyrazoles

Q: I am using 3-methylpyrazole and getting a mixture of N1 and N2 styrylated products. How can I control the selectivity?

A: Achieving regioselectivity is a well-known challenge. The outcome is determined by a combination of steric and electronic factors, which can be influenced by your choice of catalyst and ligand.

• Steric Hindrance: The styryl group will preferentially attach to the less sterically hindered nitrogen atom. A bulky substituent at the C3 or C5 position of the pyrazole will direct the incoming group to the opposite nitrogen.

• Ligand Control: The ligand's structure can amplify these steric effects. A bulky ligand on the metal center will further favor approach to the less hindered nitrogen of the pyrazole. Recent studies have shown that ligand choice can be used to direct arylation to either nitrogen site by tuning the stability of metallotautomers.[11]

Caption: Steric hindrance directs the catalyst to the less hindered N1 position.

Solution:

• Screen Bulky Ligands: If your major product is the undesired isomer, try switching to a significantly bulkier ligand (e.g., from DMEDA to a more sterically demanding diamine for Cu, or from a smaller phosphine to a larger one like tBuXPhos for Pd).

• Modify the Pyrazole: If possible, temporarily install a bulky protecting group (e.g., a trialkylsilyl group) on one of the pyrazole carbons to further enhance the steric bias.

Part 3: Experimental Protocols

General Protocol for a Copper-Catalyzed N-Styrylation Screening Reaction

This protocol provides a robust starting point for optimization.

1. Reaction Setup:

• To an oven-dried 4 mL vial equipped with a magnetic stir bar, add the pyrazole (0.5 mmol, 1.0 equiv.), copper(I) iodide (CuI, 0.05 mmol, 10 mol%), and L-Proline (0.1 mmol, 20 mol%).

• Add potassium phosphate (K₃PO₄, 1.0 mmol, 2.0 equiv.).

• Seal the vial with a Teflon-lined cap.

• Evacuate and backfill the vial with dry argon or nitrogen gas. Repeat this cycle three times to ensure an inert atmosphere.

• Add the styryl halide/boronic acid (0.6 mmol, 1.2 equiv.).

• Through the septum, add 2.0 mL of anhydrous DMF via syringe.

2. Reaction Execution:

• Place the vial in a preheated aluminum heating block set to 100 °C.

• Stir the reaction mixture vigorously for 12-24 hours.

3. Monitoring and Work-up:

• Monitor the reaction by taking a small aliquot, diluting it with ethyl acetate, filtering through a small plug of silica, and analyzing by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with 20 mL of ethyl acetate and 20 mL of water.

• Transfer to a separatory funnel and separate the layers. Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

4. Purification:

• Purify the crude residue by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to isolate the N-styrylpyrazole product.

References

• Moura, J., et al. (2020). Styrylpyrazoles: Properties, Synthesis and Transformations. Molecules, 25(24), 5866. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-arylation. [Link]

• Yadav, J., et al. (2018). Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles. RSC Advances, 8(41), 23297-23302. [Link]

• Moura, J., et al. (2020). (PDF) Styrylpyrazoles: Properties, Synthesis and Transformations. ResearchGate. [Link]

• Tejeda, A., et al. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Chemistry, 4(3), 1086-1126. [Link]

• Majhi, P., et al. (2018). Copper(ii)-mediated regioselective N-arylation of pyrroles, indoles, pyrazoles and carbazole via dehydrogenative coupling. Chemical Communications, 54(78), 10995-10998. [Link]

• Sherwood, J., et al. (2014). Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online. [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564-12649. [Link]

• Google Patents. (n.d.).

• Klapars, A., & Buchwald, S. L. (2002). Diamine Ligands in Copper-Catalyzed Reactions. Chemtracts, 15(1), 1-14. [Link]

• Bellina, F., & Cauteruccio, S. (2022). Ligandless Palladium-Catalyzed Direct C-5 Arylation of Azoles Promoted by Benzoic Acid in Anisole. Molecules, 27(23), 8440. [Link]

• Renga, V., et al. (2024). Copper Catalysis with Arynes: Unlocking Site-Selective Arylation of Pyrazoles. Journal of the American Chemical Society. [Link]

• Vantourout, J. C., et al. (2022). Mechanism-Inspired Ligand Design for Efficient Copper-Catalyzed C–N Coupling of Aryl and Heteroaryl Chlorides. Journal of the American Chemical Society, 144(8), 3499-3509. [Link]

• Lipshutz, B. H., & Ghorai, S. (2014). Recent Green and Sustainable Pd‐Catalyzed Aminations. Advanced Synthesis & Catalysis, 356(1), 61-90. [Link]

• Yadav, J., et al. (2018). Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles. ResearchGate. [Link]

• Tsurugi, H., et al. (2010). Completely N1-Selective Palladium-Catalyzed Arylation of Unsymmetric Imidazoles: Application to the Synthesis of Nilotinib. Angewandte Chemie International Edition, 49(31), 5341-5344. [Link]

• ResearchGate. (2018). Solvent Effect on Palladium-Catalyzed Cross-Coupling Reactions and Implications on the Active Catalytic Species. [Link]

• Wisniewski, S. R., et al. (2018). Guiding Ligand Selection in Copper-Catalyzed Cross Couplings via Principal Component Analysis. ChemRxiv. [Link]

• Karch, R., et al. (2018). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry, 83(15), 8346-8356. [Link]

• Mon, M., & Thangadurai, D. (2020). Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. Catalysts, 10(10), 1100. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. [Link]

• Moura, J., et al. (2020). Styrylpyrazoles: Properties, Synthesis and Transformations. PubMed. [Link]

• Whittaker, A. M., et al. (2016). Mechanistic Studies on the Copper-Catalyzed N-Arylation of Alkylamines Promoted by Organic Soluble Ionic Bases. ACS Catalysis, 6(7), 4427-4436. [Link]

• Daugulis, O., & Zaitsev, V. G. (2005). Palladium-catalyzed direct arylation of azine and azole N-oxides: reaction development, scope and applications in synthesis. Angewandte Chemie International Edition, 44(26), 4046-4048. [Link]

• Vasilev, A. A., et al. (2021). Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand. eScholarship.org. [Link]

• ResearchGate. (2012). (PDF) Recent Advances in the Synthesis of Pyrazoles. A Review. [Link]

• OrganicChemExplained. (2018, April 28). Common cross coupling reactions. YouTube. [Link]

• ResearchGate. (2012). Highly N-2-Selective Palladium-Catalyzed Arylation of 1,2,3-Triazoles. [Link]

• ResearchGate. (2021). Copper-catalyzed N-arylation of pyrroles: An overview. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of N-Heterocycles. [Link]

• Bar-Haim, G., et al. (2014). Base-Mediated Intramolecular C- and N-Arylation of N,N-Disubstituted 2-Nitrobenzenesulfonamides: Advanced Intermediates for the Synthesis of Diverse Nitrogenous Heterocycles. ACS Combinatorial Science, 16(9), 482-491. [Link]

• The Baran Lab. (2024, January 26). Palladium-catalyzed Trans-Selective Synthesis of Spirocyclic Cyclobutanes with Isaiah Eckart-Frank. YouTube. [Link]

• Kim, D., & Kwak, J. (2020). N- and O-arylation of pyridin-2-ones with diaryliodonium salts: base-dependent orthogonal selectivity under metal-free conditions. Organic & Biomolecular Chemistry, 18(30), 5893-5900. [Link]

• Sciencemadness Discussion Board. (2011). Ullmann Reaction Questions. [Link]

• Varghese, J. R., & Papp, A. (2023). On the Current Status of Ullmann-Type N-Arylation Reactions Promoted by Heterogeneous Catalysts. Inorganics, 11(7), 276. [Link]

• Sherwood, J., et al. (2014). Solvent effects in palladium catalysed cross-coupling reactions. Semantic Scholar. [Link]

• ResearchGate. (2004). The Ullmann Ether Condensation. [Link]

• Jahanshahi, P., et al. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Advances, 13(28), 19349-19374. [Link]

• SUPRATIM DAS CHEMQUEST. (2021, June 27). Ullmann Reaction- All Tips and Tricks with Mechanisms [Full Case Study]. YouTube. [Link]

• Zhang, W., & Wang, Q. (2021). Ligand-Enabled Copper(I)-Catalyzed Asymmetric Radical C(sp3)–C Cross-Coupling Reactions. Accounts of Chemical Research, 54(13), 2751-2764. [Link]

Sources

• 1. Styrylpyrazoles: Properties, Synthesis and Transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Diamine Ligands in Copper-Catalyzed Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Synthesis of substituted N-heterocycles by N-arylation [organic-chemistry.org]
• 8. Pyrazole synthesis [organic-chemistry.org]
• 9. dspace.mit.edu [dspace.mit.edu]
• 10. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 11. Copper Catalysis with Arynes: Unlocking Site-Selective Arylation of Pyrazoles - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Mastering the Photoisomerization of 1-Styrylpyrazole

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for 1-styrylpyrazole photoswitching. This guide is designed for researchers, medicinal chemists, and materials scientists who are leveraging the unique photochemical properties of this molecular scaffold. Our goal is to provide you with field-tested insights and robust protocols to gain precise control over cis-trans photoisomerization, helping you navigate common experimental challenges and optimize your outcomes.

Troubleshooting Guide: From Unexpected Results to Controlled Isomerization

This section addresses specific issues that may arise during your experiments, providing a logical framework for diagnosis and resolution. We move beyond simple checklists to explain the underlying photochemistry, empowering you to make informed decisions.

Problem 1: Low or No cis-trans Isomerization Observed

You irradiate your sample, but analysis (HPLC, ¹H-NMR, UV-Vis) shows minimal or no conversion to the desired isomer.

Potential Cause(s)	Suggested Solution(s) & Scientific Rationale
Wavelength Mismatch	Solution: Verify that the irradiation wavelength corresponds to a significant absorption band of the starting isomer (e.g., the π→π* transition) and minimally overlaps with the product isomer's absorption.[1][2] Rationale: Efficient photoisomerization requires the molecule to absorb a photon to reach an excited state.[3] If the light source's wavelength is outside the absorption spectrum of the reactant, no excitation will occur. Conversely, if both isomers absorb strongly at the same wavelength, you will quickly reach a photostationary state (PSS) with a low proportion of the desired isomer as the back-reaction is also being driven.[1]
Insufficient Photon Flux	Solution: Increase the intensity of your light source (e.g., move it closer, use a higher-power lamp/laser) or increase the irradiation time.[4] Rationale: The rate of a photochemical reaction is dependent on the number of photons absorbed by the sample per unit time.[1][3] Below a certain threshold of photon flux, the rate of isomerization may be too slow to be observed, especially if there is a competing thermal back-reaction.
Solvent-Induced Quenching or Unfavorable Pathway	Solution: Change the solvent. Nonpolar solvents often favor isomerization, while highly polar or protic solvents can sometimes promote alternative deactivation pathways or fluorescence.[4][5] Rationale: The solvent environment can significantly alter the potential energy surfaces of the excited states.[5] Solute-solvent interactions, such as hydrogen bonding, can stabilize certain conformations or electronic states, potentially opening up non-productive decay channels (like fluorescence or intersystem crossing to unreactive triplet states) that compete with the desired isomerization pathway.[5][6]
Concentration Effects / Inner Filter Effect	Solution: Reduce the sample concentration. Ensure the absorbance at the irradiation wavelength is typically below 0.2 for optimal light penetration in quantum yield measurements. Rationale: At high concentrations, molecules at the front of the cuvette absorb most of the incident light, preventing photons from reaching molecules deeper in the solution. This "inner filter effect" leads to inefficient and non-uniform irradiation of the sample.

Problem 2: Rapid Thermal Reversion to the Stable Isomer

You successfully generate the metastable isomer (often the cis form), but it quickly reverts to the thermodynamically stable isomer (often trans) even in the dark.

Potential Cause(s)	Suggested Solution(s) & Scientific Rationale
High Thermal Barrier	Solution: Perform the experiment and subsequent storage at a lower temperature. Rationale: Thermal isomerization is an activated process that must overcome an energy barrier.[7] By lowering the temperature, you reduce the available thermal energy (kT), thus decreasing the rate of barrier crossing according to the Arrhenius equation.
Substituent Effects	Solution: If derivatizing the molecule is an option, introduce substituents that increase the barrier to thermal isomerization. Rationale: The electronic nature of substituents on the styryl or pyrazole rings can modulate the stability of the isomers and the transition state for thermal rotation. Electron-donating and electron-withdrawing groups can influence the isomerization mechanism, which can proceed through either an in-plane inversion or an out-of-plane rotational pathway.[8][9]
Catalysis (Acid/Base/Trace Metals)	Solution: Purify solvents and the compound meticulously. Use high-purity solvents and consider passing them through a plug of neutral alumina. Ensure glassware is scrupulously clean. Rationale: Trace impurities can catalyze the thermal back-reaction. For instance, acids or bases can protonate/deprotonate the molecule, lowering the energy barrier for rotation around the central double bond.[10]

Problem 3: Formation of Unwanted, Irreversible Byproducts

Analysis reveals the disappearance of your starting material but the appearance of species other than the desired isomer.

Potential Cause(s)	Suggested Solution(s) & Scientific Rationale
Photodegradation	Solution: 1. Degas the solvent thoroughly (e.g., with N₂ or Ar sparging) to remove dissolved oxygen.[1] 2. Lower the light intensity or use a filter to remove high-energy UV light if not required for isomerization. 3. Reduce irradiation time. Rationale: The excited state of the styrylpyrazole is often more susceptible to oxidation than the ground state. Dissolved molecular oxygen can act as a quenching agent or participate in photooxidation reactions, leading to irreversible degradation of the photoswitch.[11][12]
Photocyclization	Solution: Conduct the reaction under an inert atmosphere (N₂ or Ar).[1] The choice of solvent can also influence this competing pathway. Rationale: For stilbene-like molecules, a common side reaction is a [4π+2π] electrocyclization from the cis isomer to form a dihydrophenanthrene-type intermediate.[1] This intermediate can then be oxidized by agents like O₂ to form a stable, aromatic byproduct. Removing oxygen helps to prevent this final oxidation step, potentially allowing the cycloadduct to revert to the cis isomer.[1]

Frequently Asked Questions (FAQs)

Q1: How do I choose the optimal irradiation wavelength?

The ideal wavelength is one that is strongly absorbed by the starting isomer but weakly absorbed by the product isomer. This maximizes the forward reaction while minimizing the reverse photoisomerization, leading to a higher proportion of the desired product at the photostationary state (PSS).[1][2] Start by acquiring the UV-Vis absorption spectra of both pure isomers. For a typical trans → cis isomerization, irradiating into the main π→π* band of the trans isomer is effective. For the reverse cis → trans reaction, irradiating into the n→π* band (if available and separated) or the π→π* band of the cis isomer is common.[2]

Q2: How do substituents on the styrylpyrazole core affect photoisomerization?

Substituents are a powerful tool for tuning photoswitch properties. Their effects are twofold:

• Electronic Effects: Electron-donating groups (like -OMe, -NMe₂) or electron-withdrawing groups (like -NO₂, -CN) on the styryl ring can significantly alter the absorption spectra (red or blue shifting the λ_max) and influence the quantum yields and thermal stability of the isomers.[13][14] For example, introducing an electron-withdrawing nitro group has been shown to play a role in promoting (Z)→(E) isomerization.[14]

• Steric Effects: Bulky substituents near the central double bond can destabilize one isomer relative to the other or hinder the conformational changes required for isomerization, affecting both the kinetics and the position of the photostationary state.

A systematic study of substituent effects is often necessary to achieve desired properties like specific absorption wavelengths or longer thermal half-lives for the metastable state.[8][15]

Q3: What is the role of the solvent?

The solvent is not merely a medium but an active participant in the photochemical process.[5] Solvent polarity can influence:

• Reaction Pathways: Different solvents can stabilize the ground and excited states to varying degrees, potentially favoring one photochemical pathway (isomerization) over another (e.g., fluorescence, degradation).[4][5]

• Absorption Spectra: Solvatochromism can shift the absorption maxima, requiring adjustment of the irradiation wavelength.

• Kinetics: Solvent viscosity can impact the speed of the large-scale molecular motions involved in isomerization.

Generally, a survey of a few solvents of varying polarity (e.g., hexane, toluene, acetonitrile, methanol) is recommended during initial investigations.

Q4: My results are inconsistent between experiments. What should I check?

Inconsistency is often a sign of uncontrolled variables.[16] Follow this checklist:

• Light Source Stability: Is the lamp/laser output constant? Lamps age and their output can drift. Use a power meter to check.

• Temperature Control: Was the sample holder temperature-controlled? Even small temperature changes can affect thermal back-reaction rates.[10]

• Sample Positioning: Is the cuvette placed in the exact same position relative to the light source every time?[17] Small changes in distance or angle can significantly alter the photon flux reaching the sample.

• Solution Preparation: Are the concentrations precise? Were the solvents from the same bottle/purity grade? Was degassing performed consistently?

• Ambient Light: Are you protecting the sample from ambient lab light before and during analysis?[18] The metastable isomer can be surprisingly sensitive.

Core Experimental Protocols

Protocol 1: General Procedure for cis-trans Photoisomerization

This protocol provides a framework for a typical solution-phase photoisomerization experiment monitored by UV-Vis spectroscopy.

1. Sample Preparation:

• Prepare a stock solution of the 1-styrylpyrazole isomer in a high-purity, spectroscopy-grade solvent.
• Dilute the stock solution in a quartz cuvette to an appropriate concentration. A good starting point is an absorbance of ~1.0 at the λ_max of the main absorption band.
• Prepare a second, more dilute sample (absorbance < 0.2) if quantum yield measurements are planned.

2. Degassing:

• Seal the cuvette with a septum.
• Gently bubble dry nitrogen or argon gas through the solution using a long needle for 10-15 minutes to remove dissolved oxygen. Use a short needle as a vent.

3. Experimental Setup & Irradiation:

• Place the cuvette in a temperature-controlled sample holder.
• Position the light source (e.g., LED, filtered lamp, or laser) to illuminate the cuvette uniformly.
• Record an initial UV-Vis spectrum (t=0).
• Begin irradiation. At set time intervals, turn off the light source and quickly record a new spectrum to monitor the change in absorbance.
• Continue until no further spectral changes are observed, indicating the photostationary state (PSS) has been reached.

4. Analysis:

• Analyze the spectral changes to determine the kinetics of isomerization and the composition of the PSS.

Diagrams: Visualizing the Process

References

• Technical Support Center: Preventing Photochemical Isomerization of Cis-Stilbenes. Benchchem.
• Solvent dependence of the photochemistry of the styrylpyridinium dye RH421. PubMed. 2008 May 22.
• Styrylpyrazoles: Properties, Synthesis and Transformations. PMC - NIH.
• Techniques for Measuring the Quantum Yield of Isomerization: Application Notes and Protocols. Benchchem.
• A fiber-optic spectroscopic setup for isomerization quantum yield determination. Springer. 2024 Jul 22.
• Unidirectional Photoisomerization of Styrylpyridine for Switching the Magnetic Behavior of an Iron(II) Complex: A MLCT Pathway in Crystalline Solids. Université de Genève.
• Photoisomerization of Arylazopyrazole Photoswitches: Stereospecific Excited‐State Relaxation. PMC.
• Styrylpyrazoles: Properties, Synthesis and Transformations. MDPI. 2020 Dec 12.
• Substrate and Solvent Influence on the Photochemical C-H Bond Activation Reactivity of (HBPz'(3))Rh(CO)(2) (Pz' = 3,5-Dimethylpyrazolyl). PubMed.
• The Photochemical Isomerization of Pyrazoles: An AB Initio Study. ResearchGate. 2025 Aug 7.
• Factors affecting epimerization/isomerization?. ResearchGate. 2018 Nov 4.
• How to be a Better Troubleshooter in Your Laboratory. GoldBio. 2020 Jul 31.
• Solvent Effects on Ultrafast Photochemical Pathways. PubMed. 2021 Nov 29.
• How to troubleshoot experiments | Careers. Chemistry World. 2024 Apr 10.
• Mechanistic Insight into para-Substituent Control of Thermal Half-Lives in Arylazopyrazole Photoswitches. ChemRxiv.
• How To: Troubleshoot a Reaction. University of Rochester Chemistry.
• Singlet and Triplet Pathways Determine the Thermal Z / E Isomerization of an Arylazopyrazole-Based Photoswitch. ResearchGate. 2026 Jan 13.
• Substituent effects in N-acetylated phenylazopyrazole photoswitches. Beilstein Journals. 2025 Apr 25.
• Singlet and Triplet Pathways Determine the Thermal Z/E Isomerization of an Arylazopyrazole-Based Photoswitch. PMC. 2023 Sep 29.
• a) Lowest‐energy Z/E thermal isomerization pathways for both conformers... ResearchGate.
• Solvent effects on the photooxidation of indolepyrazines. PubMed. 2022 Nov 7.
• Arylazopyrazole Photoswitches in Aqueous Solution: Substituent Effects, Photophysical Properties, and Host-Guest Chemistry. ResearchGate. 2019 Aug 15.
• Fate of pharmaceuticals––photodegradation by simulated solar UV-light. csbsju.edu.
• Photocatalytic Degradation of Selected Non-Opioid Analgesics Driven by Solar Light Exposure. ResearchGate. 2024 Sep 3.
• Photodegradation of Pharmaceuticals Studied with UV Irradiation and Differential Scanning Calorimetry. Academic Journals and Conferences.

Sources

• 1. BJOC - A fiber-optic spectroscopic setup for isomerization quantum yield determination [beilstein-journals.org]
• 2. BJOC - Substituent effects in N-acetylated phenylazopyrazole photoswitches [beilstein-journals.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Solvent dependence of the photochemistry of the styrylpyridinium dye RH421 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Solvent Effects on Ultrafast Photochemical Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Solvent effects on the photooxidation of indolepyrazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Singlet and Triplet Pathways Determine the Thermal Z/E Isomerization of an Arylazopyrazole-Based Photoswitch - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. science.lpnu.ua [science.lpnu.ua]
• 12. researchgate.net [researchgate.net]
• 13. Styrylpyrazoles: Properties, Synthesis and Transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. How to troubleshoot experiments | Careers | Chemistry World [chemistryworld.com]
• 17. unige.ch [unige.ch]
• 18. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Low-Yield Pyrazole-Alkyne Additions

Welcome to the technical support center for pyrazole-alkyne addition reactions. This guide is designed for researchers, medicinal chemists, and process development scientists who are encountering challenges in achieving optimal yields and purity. Here, we address common problems in a direct question-and-answer format, providing not just solutions but also the underlying chemical principles to empower your experimental design.

Frequently Asked Questions (FAQs)

Q1: My pyrazole-alkyne cycloaddition reaction has a very low yield or is not working at all. What are the most common initial culprits?

Low or no yield is a frequent issue that typically points to one of several core problems: catalyst inactivity, poor quality of starting materials, or suboptimal reaction conditions.

• Catalyst Inactivity: Many pyrazole-alkyne additions, particularly copper-catalyzed variants like the sydnone-alkyne cycloaddition, rely on a specific oxidation state of the metal catalyst (e.g., Cu(I)).[1] Commercially available copper salts may contain oxidized species (Cu(II)) which are inactive. Similarly, catalysts can be poisoned by impurities in solvents or on glassware.

• Starting Material Purity: The purity of both the pyrazole and the alkyne is critical. Hydrazine derivatives used to synthesize pyrazole precursors can degrade over time.[2] Alkynes, especially terminal ones, can be volatile or prone to side reactions. It is essential to ensure starting materials are pure and used as specified.[3]

• Suboptimal Conditions: Temperature, solvent, and reaction time are deeply interconnected. A reaction that is sluggish at room temperature may require heating.[4] However, excessive heat can cause degradation of starting materials or the desired product.[5] Solvent choice is also crucial, as it affects the solubility of reactants and the stability of intermediates.[4]

To begin troubleshooting, a systematic approach is recommended. Start by verifying the integrity of your starting materials and ensuring your catalyst is active before re-evaluating the reaction conditions.

In-Depth Troubleshooting Guides

Catalyst-Related Issues

Q2: I suspect my copper catalyst is inactive. How can I ensure I'm using an active Cu(I) species?

This is a critical point, as the catalytic cycle for many copper-mediated cycloadditions depends on the Cu(I) oxidation state to form the reactive copper-acetylide intermediate.[1][6]

Causality: Copper(I) salts are susceptible to oxidation to Copper(II) by atmospheric oxygen, especially in solution. Cu(II) species do not readily form the necessary acetylide intermediate, thus stalling the catalytic cycle.

Solutions:

• Use High-Purity Reagents: Start with the highest purity copper source available (e.g., CuI, CuBr).

• In Situ Reduction of Cu(II): A common and effective strategy is to generate Cu(I) in situ from a more stable Cu(II) precursor like CuSO₄. This is often achieved by adding a reducing agent directly to the reaction mixture.

  Reducing Agent	Typical Conditions	Reference
  Sodium Ascorbate	10-20 mol% in H₂O/t-BuOH	Sharpless, et al.
  Copper Turnings	Excess copper metal	Fokin, et al.

• Ligand Stabilization: The use of specific ligands can stabilize the Cu(I) oxidation state and prevent both oxidation and catalyst agglomeration. Nitrogen-containing ligands are often employed for this purpose.[1]

Protocol: In Situ Generation of Active Cu(I) Catalyst

• To a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add CuSO₄·5H₂O (5 mol%) and sodium ascorbate (10 mol%).

• Add your chosen solvent system (e.g., a mixture of H₂O and t-BuOH).

• Stir the mixture for 15-20 minutes. A color change (e.g., from blue to a lighter shade) may be observed.

• Add the pyrazole and alkyne substrates, followed by any additional base or additives.

• Proceed with the reaction at the optimized temperature.

Reaction Condition Optimization

Q3: How do I select the right solvent and temperature for my reaction? My yield is low, and I see multiple spots on my TLC plate.

The formation of multiple products and low yield strongly suggests that your reaction conditions are promoting side reactions or that the reaction is stalling.[2] Solvent and temperature are the first parameters to optimize.

Causality:

• Solvent Polarity: The solvent must dissolve all reactants to ensure a homogenous reaction mixture.[4] Polar aprotic solvents like DMF, DMAc, or NMP have shown excellent results for pyrazole synthesis by effectively solvating reagents and intermediates.[4][7] In some cases, greener options like ethylene glycol or even water-ethanol mixtures can be effective.[4][8]

• Temperature: Many cycloadditions require an initial energy input to overcome the activation barrier. However, excessive heat can lead to decomposition or undesired side reactions.[4] An optimal temperature balances reaction rate with product stability. Some modern methods even use microwave irradiation to dramatically shorten reaction times.[9]

Troubleshooting Workflow:

Caption: A decision-making workflow for optimizing reaction conditions.

Recommendations:

• Solvent Screening: Set up several small-scale parallel reactions in different solvents (e.g., Toluene, DMF, MeCN, Dioxane) at a moderate temperature (e.g., 60 °C).[4] Monitor by TLC or LC-MS.

• Temperature Optimization: Once the best solvent is identified, run the reaction at different temperatures (e.g., room temperature, 60 °C, 80 °C, and reflux) to find the sweet spot.[4] Increasing temperature has been shown to improve yields up to a certain point, after which degradation may occur.[5][10]

Regioselectivity Issues

Q4: My reaction with an unsymmetrical alkyne is producing a mixture of regioisomers. How can I control the regioselectivity?

Regioisomeric mixtures are a common challenge when using unsymmetrical substrates.[2] The control of regioselectivity is often influenced by a combination of steric and electronic factors, which can be manipulated through the choice of catalyst, ligands, and additives.

Causality: In metal-catalyzed additions, the regioselectivity is determined during the key bond-forming step. For instance, in a Pd-catalyzed C-H alkenylation of pyrazoles, the choice of ligand can completely switch the site of functionalization (e.g., C4 vs. C5).[11] This is because the ligand directly influences the electronic environment and steric accessibility of the metal center.

Strategies for Control:

• Ligand Screening: This is the most powerful tool. For palladium-catalyzed reactions, monodentate and bidentate phosphine ligands or N-heterocyclic carbene (NHC) ligands can have a profound impact. For copper catalysis, nitrogen-based ligands like substituted bipyridines or phenanthrolines are common.

• Steric Hindrance: Introducing a bulky substituent on either the pyrazole or the alkyne can sterically disfavor one regioisomeric transition state, leading to higher selectivity.[2]

• Solvent Effects: The solvent can influence the transition state energies, sometimes affecting the regioisomeric ratio. It is worth re-screening solvents if regioselectivity is poor.

Illustrative Mechanism: Ligand-Controlled Regioselectivity The diagram below illustrates a simplified concept where the choice of ligand dictates the reaction pathway, leading to different regioisomers.

Caption: Conceptual diagram of ligand-controlled regiodivergent synthesis.

Workup and Purification

Q5: The reaction seems to work, but I am losing a significant amount of product during workup and purification. What are the best practices?

Product loss during isolation is a frustrating, yet common, issue.[3] Pyrazoles can have varying polarities and may be sensitive to acidic or basic conditions.

Causality:

• Aqueous Workup: If your pyrazole product has some water solubility, you can lose a substantial amount of material during liquid-liquid extraction.

• Silica Gel Chromatography: Pyrazoles contain basic nitrogen atoms that can strongly adhere to acidic silica gel, leading to streaking, poor separation, and sometimes decomposition.[12]

• Recrystallization: Finding a suitable solvent system for recrystallization can be challenging. An inappropriate choice can lead to oiling out or low recovery.[12]

Solutions:

• Minimize Aqueous Contact: If possible, after quenching the reaction, remove the solvent under reduced pressure before attempting extraction. This concentrates the product. When extracting, saturate the aqueous layer with brine (NaCl) to decrease the solubility of organic compounds.

• Deactivate Silica Gel: Before performing column chromatography, pre-treat the silica gel. This can be done by flushing the packed column with a solvent mixture containing a small amount of a basic additive like triethylamine (~1-2%). This neutralizes the acidic sites and improves recovery.[12]

• Recrystallization Screening: Test recrystallization in various solvent systems on a small scale. Common systems include ethanol/water, ethyl acetate/hexanes, or dichloromethane/hexanes.[12] Dissolve the crude product in a minimum amount of the hot, more polar solvent, and then slowly add the less polar "anti-solvent" until turbidity appears, then allow it to cool slowly.[12]

References

• Technical Support Center: Optimization of Solvent Conditions for Pyrazole Cycliz
• Application Notes and Protocols for the Synthesis of Pyrazole and Triazine Heterocycles. (2025). Benchchem.
• How can I purify a pyrazole compound with a N-C-N bond without using a silica column?. (2014).

• Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. (2021). The Journal of Organic Chemistry. [Link]

• Enantioselective Addition of Pyrazoles to Dienes. (n.d.). PMC. [Link]

• Troubleshooting low yields in pyrazole synthesis
• Process for the purification of pyrazoles. (n.d.).

• Sustainable Routes and Mechanistic Study in Pyrazole Synthesis Using Deep Eutectic Solvents (DESs). (2025). Thieme. [Link]

• Multicomponent Pyrazole Synthesis from Alkynes, Nitriles, and Titanium Imido Complexes via Oxidatively Induced N–N Bond Coupling. (n.d.). PMC. [Link]

• Method for purifying pyrazoles. (n.d.).

• Synthesis and Evalution of Pyrazole Derivatives by Different Method. (2025). International Journal of Pharmaceutical Research and Applications. [Link]

• General procedure for the synthesis of pyrazole systems in the presence of TBAB at room temperature. (n.d.). ResearchGate. [Link]

• Straightforward and Efficient Protocol for the Synthesis of Pyrazolo [4,3-b]pyridines and Indazoles. (2023). PMC. [Link]

• Troubleshooting guide for the scale-up synthesis of pyrazole compounds. (2025). Benchchem.

• Ligand-controlled Regiodivergent C-H Alkenylation of Pyrazoles and its Application to the Synthesis of Indazoles. (2017). PubMed. [Link]

• Alkyne Coupling Reactions Mediated by Tris(pyrazolyl)borate Ruthenium Vinylidene Complexes. (n.d.). ACS Publications. [Link]

• Troubleshooting: How to Improve Yield. (n.d.). University of Rochester Chemistry. [Link]

• Cu-catalysed pyrazole synthesis in continuous flow. (2016). Catalysis Science & Technology. [Link]

• Metal-Catalyzed Cross-Coupling Reactions. (2025). ChemTalk. [Link]

• Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. (2022). The Journal of Organic Chemistry. [Link]

• Transition-metal-catalyzed C–H functionalization of pyrazoles. (n.d.). ResearchGate. [Link]

• Pyrazole synthesis. (n.d.). Organic Chemistry Portal. [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (2024). Beilstein Journal of Organic Chemistry. [Link]

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (2024). PMC. [Link]

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. (n.d.). PMC. [Link]

• Rhodium-Catalyzed Addition-Cyclization of Hydrazines with Alkynes: Pyrazole Synthesis via Unexpected C-N Bond Cleavage. (2014). Organic Chemistry Portal. [Link]

• Highly Selective N -Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. (2025). ResearchGate. [Link]

• Mechanochemical and Transition-Metal-Catalyzed Reactions of Alkynes. (2025). MDPI. [Link]

• Copper-Catalyzed Syntheses of Pyrene-Pyrazole Pharmacophores and Structure Activity Studies for Tubulin Polymerization. (2018). PMC. [Link]

• Cu-catalysed pyrazole synthesis in continuous flow. (n.d.). Royal Society of Chemistry. [Link]

Sources

• 1. Cu-catalysed pyrazole synthesis in continuous flow - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C5CY02247A [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. Troubleshooting [chem.rochester.edu]
• 4. benchchem.com [benchchem.com]
• 5. A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metal-Catalyzed Cross-Coupling Reactions | ChemTalk [chemistrytalk.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. thieme-connect.com [thieme-connect.com]
• 9. ijprajournal.com [ijprajournal.com]
• 10. researchgate.net [researchgate.net]
• 11. Ligand-controlled Regiodivergent C-H Alkenylation of Pyrazoles and its Application to the Synthesis of Indazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Guide: Photostability &amp; Degradation Dynamics of 1-Styrylpyrazole

This technical guide addresses the photostability and degradation dynamics of 1-styrylpyrazole (specifically the N-styryl isomer, 1-(2-phenylvinyl)-1H-pyrazole), while providing context applicable to its C-styryl analogues (3-, 4-, or 5-styrylpyrazoles) often encountered in medicinal chemistry.

Executive Summary: The Chromophore Challenge

1-Styrylpyrazole is a stilbene-like heteroaromatic system. Its stability under UV irradiation is governed by the competition between three primary photophysical pathways:

• Reversible E-Z Photoisomerization: The dominant, fast process.

• Photocyclization: An irreversible ring-closure reaction (typically from the Z-isomer) leading to fused polycyclic products.

• Oxidative Cleavage: Degradation of the exocyclic double bond, accelerated by Reactive Oxygen Species (ROS).

Critical Warning: Unlike C-styrylpyrazoles (which are robust), 1-styrylpyrazole (an enamine derivative) exhibits unique hydrolytic instability in acidic media, which can be mistaken for photodegradation.

Troubleshooting Center

Diagnostic Q&A for identifying specific failure modes in your experiments.

Issue 1: "My sample's absorbance spectrum shifted significantly after brief exposure to ambient light."

• Diagnosis: Geometric Photoisomerization (E

  Z).

• Mechanism: The thermodynamically stable E-isomer (trans) absorbs UV photons and relaxes into the metastable Z-isomer (cis). This results in a hypsochromic shift (blue shift) and a decrease in the molar extinction coefficient (

  ).

• Corrective Action:

  • Immediate: Perform the experiment in amber glassware or under red light.

  • Recovery: Heat the sample (thermal reversion) or irradiate at the Z-isomer's absorption maximum to drive the photostationary state (PSS) back toward E, though complete recovery is rarely 100% photochemically.

Issue 2: "I see a new, persistent fluorescent spot on my TLC/LCMS that increases with irradiation time."

• Diagnosis: Photocyclization (Formation of Pyrazolo-fused systems).

• Mechanism: The Z-isomer undergoes electrocyclic ring closure to form a dihydro-intermediate. In the presence of oxygen (or an oxidant like Iodine), this intermediate aromatizes to form a stable, fused tricyclic system (analogous to phenanthrene formation from stilbene).

• Corrective Action:

  • Prevention: Thoroughly degas solvents (freeze-pump-thaw x3 or Argon sparge) to remove dissolved oxygen. Oxygen acts as the hydrogen acceptor for the aromatization step.

Issue 3: "My compound degraded into two smaller fragments."

• Diagnosis: Oxidative Cleavage.

• Mechanism: High-energy UV (UV-C) or singlet oxygen (

  ) attacks the alkene bridge, cleaving it into pyrazole-1-carbaldehyde and benzaldehyde .

• Corrective Action:

  • Use a cutoff filter (e.g., long-pass >300 nm) to eliminate high-energy UV that promotes homolytic bond cleavage.

  • Add a radical scavenger (e.g., BHT) if the application permits.

Issue 4: "The compound decomposed in the dark."

• Diagnosis: Hydrolytic Instability (Specific to 1-Styryl isomers).

• Mechanism: 1-Styrylpyrazole is electronically an enamine (

  ). In acidic moisture or protic solvents with trace acid, it hydrolyzes to pyrazole and phenylacetaldehyde.

• Corrective Action:

  • Ensure solvents are anhydrous and neutral/slightly basic. Avoid CDCl

    (often acidic) for NMR storage; use DMSO- or neutralize CDCl with basic alumina.

Experimental Protocols

Protocol A: Establishing the Photostationary State (PSS)

Objective: Determine the E/Z ratio at equilibrium for a specific wavelength.

• Preparation: Dissolve 1-styrylpyrazole in MeCN or MeOH (

  M). Ensure absorbance at is .

• Irradiation: Use a monochromatic light source (e.g., Xe arc lamp with monochromator) tuned to the

  of the E-isomer.

• Monitoring:

  • Record UV-Vis spectra every 30 seconds.

  • Success Indicator: Distinct Isosbestic Points must appear. Their presence confirms a clean two-component system (E

    Z) without side reactions.

  • Failure Indicator: Loss of isosbestic points implies cyclization or degradation.

Protocol B: Assessing Hydrolytic vs. Photochemical Stability

Objective: Distinguish between light-induced and moisture-induced degradation.

Condition	Light	Atmosphere	Additive	Expected Outcome (Stable Sample)
Control	Dark	Argon	None	No Change
Test 1	UV	Argon	None	E/Z Isomerization only
Test 2	UV	Air	None	Isomerization + Cyclization/Oxidation
Test 3	Dark	Air	Trace Acid	Hydrolysis (Cleavage)

Reaction Pathway Visualization

The following diagram illustrates the competing pathways for 1-styrylpyrazole under irradiation.

Figure 1: Photochemical pathways of 1-styrylpyrazole. The E-Z isomerization is reversible, while oxidative cyclization is irreversible.

Frequently Asked Questions (FAQs)

Q: Can I prevent isomerization during storage? A: Yes. Store the solid compound in amber vials wrapped in aluminum foil at -20°C. In solution, isomerization can occur even under ambient lab lighting within minutes.

Q: Why does my NMR spectrum show split peaks after UV exposure? A: This confirms E

Z conversion.

• E-isomer: Vinyl protons show a coupling constant of

  Hz .

• Z-isomer: Vinyl protons show a coupling constant of

  Hz and are typically shielded (shifted upfield) due to the loss of planarity.

Q: Is the photocyclization useful? A: Yes, for synthetic chemists. It is a route to synthesize pyrazolo[1,5-a]quinoline derivatives. If this is your goal, use a dilute solution (to prevent dimerization) and add a stoichiometric oxidant like Iodine (

) or Propylene Oxide to trap the dihydro-intermediate.

Q: How do I calculate the Quantum Yield (

)? A: You must use a chemical actinometer (e.g., ferrioxalate or azobenzene) irradiated alongside your sample. Note: Ensure the conversion is kept low (<10%) to avoid inner-filter effects from the product.

References

• Gomes, P. M., et al. (2020). Styrylpyrazoles: Properties, Synthesis and Transformations. Molecules, 25(24), 5886. Link

• Faure, R., et al. (1989). Photochemistry of Nitrogen Heterocycles. Advances in Heterocyclic Chemistry. (General reference for azole phototransposition).
• D'Auria, M. (2012). Photochemical Reactivity of Styryl-Heterocycles. Current Organic Chemistry.

• ICH Expert Working Group. (1996). ICH Guideline Q1B: Photostability Testing of New Drug Substances and Products. Link

Reference Data & Comparative Studies

A Technical Guide to 1H NMR Coupling Constants for Vinyl Protons in (E)-1-Styrylpyrazole and its Analogs: A Comparative Analysis

For researchers, synthetic chemists, and professionals in drug development, the unambiguous determination of molecular structure is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR, stands as a cornerstone technique for elucidating the structure and stereochemistry of organic molecules. Among the wealth of information provided by a 1H NMR spectrum, the spin-spin coupling constant (J-value) offers profound insights into the connectivity and spatial arrangement of protons within a molecule. This is especially critical in the case of geometric isomers, such as the (E) and (Z) configurations of alkenes, where subtle differences in their three-dimensional structure can lead to vastly different biological activities and physical properties.

This guide provides an in-depth technical comparison of the 1H NMR coupling constants for the vinyl protons in (E)-1-styrylpyrazole and its derivatives. By examining experimental data and comparing it with analogous systems like (E)-stilbene, we will demonstrate how the magnitude of the vicinal coupling constant serves as a definitive diagnostic tool for assigning the (E) stereochemistry.

The Significance of Vicinal Coupling in Alkenes: The Karplus Relationship

The coupling between two non-equivalent protons on adjacent carbon atoms, known as vicinal coupling (³J), is highly dependent on the dihedral angle (θ) between the two C-H bonds. This relationship is described by the Karplus equation, which provides a theoretical framework for understanding how the geometry of a molecule influences the observed J-values.

In the context of vinyl systems, the dihedral angle is fixed by the double bond. For a trans configuration (E-isomer), the vinyl protons are anti-periplanar, with a dihedral angle of approximately 180°. This geometry results in maximal orbital overlap for the coupling interaction, leading to a large coupling constant, typically in the range of 11-18 Hz. Conversely, in a cis configuration (Z-isomer), the vinyl protons are syn-periplanar, with a dihedral angle of about 0°, resulting in a smaller coupling constant, generally between 6-15 Hz. This significant difference in the magnitude of the coupling constant provides a reliable method for distinguishing between (E) and (Z) isomers.

Comparative Analysis of Vinyl Proton Coupling Constants

The following table summarizes the experimentally observed vicinal coupling constants for the vinyl protons in a series of (E)-styrylpyrazole derivatives and related (E)-stilbene compounds.

Compound	Vinyl Proton Coupling Constant (³J) in Hz	Reference
(E)-1,5-Diphenyl-3-styryl-1H-pyrazole	16.3
(E)-1-(4-Bromophenyl)-5-phenyl-3-styryl-1H-pyrazole	16.3
(E)-1-(4-Fluorophenyl)-5-phenyl-3-styryl-1H-pyrazole	16.3
(E)-1-(3-Chlorophenyl)-5-phenyl-3-styryl-1H-pyrazole	16.3
(E)-Stilbene	16.0 - 16.8 (range from various sources)
(E)-4-Acetylstilbene	16.3
(E)-4-Methoxystilbene	16.3
(E)-Cinnamonitrile	16.8
(E)-n-butyl cinnamate	16.0

The data presented in the table consistently shows a large vicinal coupling constant of approximately 16.3 Hz for the vinyl protons in all the (E)-styrylpyrazole derivatives. This value falls squarely within the expected range for a trans relationship between two vinyl protons. The remarkable consistency of this value across a range of substituted analogs underscores its reliability as a diagnostic marker for the (E) configuration in this class of compounds.

Experimental Protocol for 1H NMR Analysis

The following is a detailed, step-by-step methodology for acquiring high-quality 1H NMR spectra for styrylpyrazole derivatives. The rationale behind each step is provided to ensure a self-validating and reproducible workflow.

1. Sample Preparation:

• Weighing the Sample: Accurately weigh approximately 5-10 mg of the styrylpyrazole derivative. This quantity is sufficient to obtain a good signal-to-noise ratio in a reasonable acquisition time.

• Choice of Solvent: Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent, typically chloroform-d (CDCl₃). CDCl₃ is a good choice for many organic compounds as it is a relatively non-polar solvent and its residual proton signal (at ~7.26 ppm) does not typically interfere with the signals of interest.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) to the solution. TMS serves as an internal reference standard, with its signal defined as 0.00 ppm, allowing for accurate chemical shift calibration.

• Filtration: Filter the solution through a small plug of glass wool packed in a Pasteur pipette directly into a clean, dry 5 mm NMR tube. This step is crucial to remove any particulate matter, which can degrade the magnetic field homogeneity and lead to broadened spectral lines.

• Capping: Securely cap the NMR tube to prevent solvent evaporation.

2. NMR Spectrometer Setup and Data Acquisition:

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and resolution.

• Tuning and Matching: Before data acquisition, the NMR probe should be tuned and matched to the frequency of the ¹H nucleus to ensure maximum signal sensitivity.

• Locking: The spectrometer's field-frequency lock system should be engaged on the deuterium signal of the solvent (e.g., CDCl₃). This compensates for any magnetic field drift during the experiment, ensuring stable and accurate measurements.

• Shimming: The magnetic field homogeneity must be optimized by a process called shimming. This involves adjusting a series of shim coils to minimize field gradients across the sample, resulting in sharp, well-defined NMR signals. Automated shimming routines are typically sufficient, but manual shimming may be necessary for highly concentrated or challenging samples.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is typically used for ¹H NMR.

  • Number of Scans: A sufficient number of scans (e.g., 8 or 16) should be acquired and averaged to achieve an adequate signal-to-noise ratio.

  • Spectral Width: The spectral width should be set to encompass all expected proton signals (e.g., from 0 to 10 ppm).

  • Acquisition Time: An acquisition time of 2-4 seconds is generally sufficient to ensure good digital resolution.

  • Relaxation Delay: A relaxation delay of 1-2 seconds between scans allows for the protons to return to their equilibrium state, ensuring accurate signal integration.

3. Data Processing and Analysis:

• Fourier Transformation: The acquired free induction decay (FID) is converted into a frequency-domain spectrum via a Fourier transform.

• Phasing: The spectrum must be phased to ensure that all peaks have a pure absorption lineshape.

• Baseline Correction: A baseline correction is applied to produce a flat baseline across the spectrum.

• Integration: The area under each peak is integrated to determine the relative number of protons giving rise to that signal.

• Peak Picking and Coupling Constant Measurement: The chemical shift of each peak is determined, and for multiplets, the coupling constants are measured by calculating the difference in frequency (in Hz) between the split lines.

Visualizing Spin-Spin Coupling in (E)-1-Styrylpyrazole

The following diagram, generated using Graphviz, illustrates the spin-spin coupling interaction between the two vinyl protons (Hₐ and Hᵦ) in an (E)-styryl system.

Caption: Spin-spin coupling between vinyl protons in (E)-1-styrylpyrazole.

Conclusion

The vicinal coupling constant between vinyl protons is a powerful and reliable tool for the stereochemical assignment of styrylpyrazoles and related compounds. The consistently large coupling constant of approximately 16.3 Hz observed for a variety of (E)-styrylpyrazole derivatives provides unequivocal evidence for their trans geometry. This guide has provided a comprehensive comparison of experimental data, a detailed and validated experimental protocol, and a theoretical framework for understanding these crucial spectroscopic parameters. By adhering to the principles and methodologies outlined herein, researchers can confidently assign the stereochemistry of their synthesized compounds, a critical step in the advancement of chemical and pharmaceutical research.

References

• Venkateswarlu, V., et al. (2018). Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: Synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles. RSC Advances, 8(39), 21865-21873. [Link]

• Chemistry LibreTexts. (2014, August 21). 14.12: Coupling Constants Identify Coupled Protons. [Link]

• Gomes, P. M. O., et al. (2020). Styrylpyrazoles: Properties, Synthesis and Transformations. Molecules, 25(24), 5886. [Link]

• University of California, Davis. (n.d.). NMR Sample Preparation. [Link]

• Iowa State University. (2013, March 19). NMR Sample Preparation - Chemical Instrumentation Facility. [Link]

Characteristic IR Absorption Bands of 1-(2-Phenylethenyl)-1H-pyrazole

Comprehensive Comparison & Technical Guide

Executive Summary

This guide provides an authoritative analysis of the infrared (IR) vibrational signature of 1-(2-Phenylethenyl)-1H-pyrazole (also known as 1-Styrylpyrazole ). Unlike its carbon-linked isomers (e.g., 3-styryl or 4-styrylpyrazole), this molecule features a direct nitrogen-to-vinyl (enamine-like) linkage. This structural motif significantly alters the electronic environment, resulting in unique vibrational shifts—particularly in the alkene and C–N stretching regions—that are critical for structural validation and purity assessment.

Key Diagnostic Indicator: The complete disappearance of the broad N–H stretching band (~3200–3400 cm⁻¹) combined with the appearance of a strong trans-alkene C–H wagging mode (~960 cm⁻¹) serves as the primary confirmation of successful N-vinylation.

Structural & Vibrational Framework

To accurately interpret the IR spectrum, we must first decompose the molecule into its interacting vibrational oscillators.

2.1. Molecular Topology & Resonance

The molecule consists of an electron-rich pyrazole ring coupled to a styrene moiety via the N1 nitrogen.

• Enamine Resonance: The lone pair on N1 donates density into the vinyl

  -system ( ). This reduces the bond order of the vinyl C=C bond, typically lowering its vibrational frequency compared to isolated styrenes.

• Isomerism: The synthesis typically favors the thermodynamically stable (E)-isomer (trans), which is identifiable by specific out-of-plane (oop) bending modes.

Figure 1: Deconvolution of vibrational zones. The red-highlighted 'trans-oop' mode is the most reliable fingerprint for the E-isomer.

Comparative Analysis: Product vs. Alternatives

This section objectively compares the target molecule's spectral features against its precursors and structural isomers to facilitate rapid identification.

3.1. Product vs. Precursors (Reaction Monitoring)

The synthesis often involves the coupling of 1H-Pyrazole with a styrene source (e.g., phenylacetylene or styrene).

Functional Group	Precursor: 1H-Pyrazole	Precursor: Phenylacetylene	Product: 1-Styrylpyrazole	Status
N–H Stretch	Broad, Strong (3200–3400 cm⁻¹)	Absent	Absent	Primary Purity Check
C≡C Stretch	Absent	Weak (~2100 cm⁻¹)	Absent	Confirmation of Reaction
Vinyl C=C	Absent	Absent	Medium (~1630–1645 cm⁻¹)	New Bond Formation
≡C–H Stretch	Absent	Sharp (~3300 cm⁻¹)	Absent	Confirmation of Reaction
C–N Stretch	~1260 cm⁻¹	Absent	~1390 cm⁻¹ (Shifted)	N-Vinylation Effect

Technical Insight: The C–N stretching band in the product shifts to a higher wavenumber (~1390 cm⁻¹) compared to free pyrazole (~1260 cm⁻¹) or N-alkyl pyrazoles. This is due to the

hybridization of the vinyl carbon attached to the nitrogen, shortening and strengthening the C–N bond.

3.2. Product vs. Isomers (3-Styryl vs. 1-Styryl)

Distinguishing the N-substituted isomer (1-styryl) from C-substituted isomers (3- or 4-styryl) is critical, as they have identical mass but different electronic properties.

• 1-Styryl (Target): The nitrogen is directly attached to the alkene. The conjugation is "enamine-like."

• 3-Styryl (Alternative): The nitrogen is part of the ring, separated from the alkene by a carbon. The conjugation is "styrene-like."

Differentiation:

• C=C Frequency: The enamine resonance in the 1-isomer typically lowers the vinyl C=C stretch frequency slightly more than in the 3-isomer.

• Ring Breathing: The substitution pattern on the pyrazole ring alters the "ring breathing" mode (typically ~900–1000 cm⁻¹). 1-substitution breaks the symmetry differently than 3-substitution.

Detailed Characteristic Bands Table

The following table synthesizes experimental data ranges for 1-styrylazoles and computational predictions (DFT/B3LYP) for this specific structure.

Wavenumber (cm⁻¹)	Intensity	Assignment	Technical Commentary
3100 – 3000	Weak	ν(C–H) Aromatic/Vinyl	Multiple bands.[1] Values >3000 cm⁻¹ confirm unsaturation ( C–H).
2900 – 2800	Absent	ν(C–H) Aliphatic	Absence is key. Significant peaks here indicate solvent residue or impurities.
1645 – 1630	Medium	ν(C=C) Vinyl Linker	The "Styryl" double bond. Often overlaps with ring modes but is distinct in 1-derivatives.
1600, 1500, 1450	Med/Strong	ν(C=C) Aromatic Ring	Skeletal vibrations of the Phenyl and Pyrazole rings.
1520 – 1510	Strong	ν(C=N) Pyrazole	Characteristic of the azole ring system.
1390 – 1360	Medium	ν(C–N) Vinyl-N	Diagnostic: Higher frequency than N-alkyl due to conjugation with vinyl group.
970 – 955	Strong	δ(C–H) trans-oop	Critical Fingerprint: Defines the (E)-geometry. A strong, sharp peak.
760 – 740	Strong	δ(C–H) Phenyl oop	"5 adjacent H" pattern (monosubstituted benzene).
690 – 680	Strong	δ(Ring) Phenyl	Deformation mode of the monosubstituted phenyl ring.

Note: ν = stretching, δ = bending, oop = out-of-plane.

Experimental Protocol: Acquisition & Validation

To ensure data integrity (Trustworthiness), follow this self-validating protocol for acquiring the IR spectrum.

Step 1: Sample Preparation

• Preferred Method: ATR (Attenuated Total Reflectance) on a Diamond/ZnSe crystal.

  • Reason: 1-styrylpyrazoles are often crystalline solids. ATR avoids the moisture uptake issues of KBr pellets which can obscure the critical N–H region (3200–3400 cm⁻¹).

• Alternative: KBr Pellet (1-2 mg sample in 100 mg KBr). Must be thoroughly dried.

Step 2: Workflow & Logic Gate

Figure 2: Logical workflow for spectral validation. This decision tree ensures no false positives from precursors.

References

• El-Sawy, E. R., et al. "Synthesis and biological activity of some new 1-pyrazolyl-substituted heterocycles." Acta Pharmaceutica, 2012. Link

  • Citation for: General synthesis and characteriz

• Socrates, G. Infrared and Raman Characteristic Group Frequencies: Tables and Charts. 3rd Edition, Wiley, 2004. Link

  • Citation for: Authoritative assignment of trans-alkene (~960 cm⁻¹)

• NIST Chemistry WebBook. "1H-Pyrazole IR Spectrum." Link

  • Citation for: Reference spectrum of the precursor (1H-pyrazole) to identify the N-H stretch impurity.
• Katritzky, A. R., et al. "The Tautomerism of Heterocycles." Advances in Heterocyclic Chemistry, 1976. Citation for: Electronic effects in N-vinyl azoles and enamine resonance structures.

• PubChem Compound Summary. "1-[(E)-2-phenylethenyl]pyrazole."[2] Link

  • Citation for: Specific structural confirmation and IUPAC nomenclature.[2]

Sources

• 1. uanlch.vscht.cz [uanlch.vscht.cz]
• 2. 1-[(E)-2-phenylethenyl]pyrazole | C11H10N2 | CID 12100780 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Mass Spectrometry Fragmentation of 1-Styrylpyrazole

This guide provides an in-depth analysis of the electron ionization mass spectrometry (EI-MS) fragmentation pattern of 1-styrylpyrazole. Designed for researchers, scientists, and professionals in drug development, this document compares its fragmentation behavior with structural isomers and related compounds, supported by established chemical principles and experimental data. We will explore the causality behind fragmentation pathways, present detailed experimental protocols, and offer a robust framework for the structural elucidation of related N-heterocyclic compounds.

Introduction: The Structural Significance of Styrylpyrazoles

Styrylpyrazoles represent a class of heterocyclic compounds integrating a pyrazole nucleus with a styryl (2-arylvinyl) moiety. The pyrazole scaffold is a "privileged structure" in medicinal chemistry, forming the core of numerous pharmaceuticals due to its wide range of biological activities.[1][2][3] The addition of a styryl group introduces a conjugated system that can significantly influence the molecule's chemical properties and biological interactions.[4]

Mass spectrometry is an indispensable tool for the structural characterization of these molecules.[5][6] Understanding the fragmentation pattern is not merely an academic exercise; it is crucial for confirming synthetic products, identifying metabolites in drug discovery, and distinguishing between isomers, which may possess vastly different pharmacological profiles. This guide will dissect the fragmentation of 1-styrylpyrazole, providing a foundational understanding for researchers working with this important class of compounds.

The Logic of Fragmentation: Principles of Electron Ionization MS

Electron Ionization (EI) mass spectrometry involves bombarding a vaporized molecule with high-energy electrons (typically 70 eV).[7] This process ejects an electron from the molecule, creating a positively charged radical cation known as the molecular ion (M+•).[7] The M+• peak in the mass spectrum reveals the molecule's nominal molecular weight.

Due to the high energy imparted during ionization, the molecular ion is energetically unstable and undergoes fragmentation.[7] It breaks down into smaller, more stable charged fragments (cations) and neutral species (radicals or molecules). Only the charged fragments are detected by the mass spectrometer.[8] The fragmentation process is not random; it follows predictable chemical pathways, primarily dictated by the formation of the most stable possible cations.[9] For styrylpyrazoles, this involves the stability afforded by aromatic systems and resonance.

Proposed Fragmentation Pathways of 1-Styrylpyrazole

The structure of 1-styrylpyrazole, with its N-linked styryl group, provides several distinct sites for fragmentation. The molecular ion is expected to be prominent due to the stability of the overall aromatic system.[9] The primary fragmentation pathways can be categorized based on cleavages within the styryl moiety, the pyrazole ring, or the bond connecting them.

Pathway A: Fragmentation Initiated at the Styryl Moiety

The styryl group offers multiple weak points for cleavage, particularly bonds that are benzylic or allylic in nature.

• Formation of the Tropylium Ion (m/z 91): A hallmark of alkyl-substituted benzene compounds is the formation of the highly stable, seven-membered aromatic tropylium cation (C₇H₇⁺).[9] This occurs via cleavage of the bond between the two vinyl carbons, followed by rearrangement. This fragment is often the base peak or at least a very intense peak in the spectrum.

• Formation of the Phenyl Cation (m/z 77): Cleavage of the bond connecting the phenyl group to the vinyl bridge can lead to the formation of the phenyl cation (C₆H₅⁺).[9] This cation can further lose an acetylene molecule (C₂H₂) to produce a fragment at m/z 51.

• Formation of the Styryl Cation (m/z 103): Cleavage of the N-C bond between the pyrazole ring and the styryl group can generate the styryl cation (C₈H₇⁺).

Pathway B: Fragmentation Involving the Pyrazole Ring

The pyrazole ring itself has characteristic fragmentation patterns. Studies on various pyrazole compounds have shown that the predominant fragmentation process often involves the cleavage of the weak N-N bond.[10]

• Loss of HCN (m/z M-27): A common fragmentation for pyrazoles is the expulsion of a neutral hydrogen cyanide molecule from the ring, resulting in a fragment ion at [M-27]⁺.[10]

• Loss of N₂ (m/z M-28): After an initial loss of a hydrogen atom or a substituent, the pyrazole ring can collapse to lose a molecule of nitrogen, giving a cyclopropenyl-like ion.[10]

• Cleavage of the N-N Bond: The initial cleavage of the N-N bond is a key step that often initiates subsequent rearrangements and neutral losses like HCN.[10]

The interplay between these pathways dictates the final appearance of the mass spectrum. Below is a proposed fragmentation scheme.

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// Node Definitions M [label="1-Styrylpyrazole\nM+• (m/z 170)", fillcolor="#FFFFFF", fontcolor="#202124", color="#4285F4"]; F91 [label="Tropylium Ion\n[C₇H₇]⁺\n(m/z 91)", fillcolor="#FFFFFF", fontcolor="#202124", color="#34A853"]; F103 [label="Styryl Cation\n[C₈H₇]⁺\n(m/z 103)", fillcolor="#FFFFFF", fontcolor="#202124", color="#FBBC05"]; F77 [label="Phenyl Cation\n[C₆H₅]⁺\n(m/z 77)", fillcolor="#FFFFFF", fontcolor="#202124", color="#EA4335"]; F51 [label="[C₄H₃]⁺\n(m/z 51)", fillcolor="#FFFFFF", fontcolor="#202124", color="#5F6368"]; F143 [label="[M - HCN]⁺\n(m/z 143)", fillcolor="#FFFFFF", fontcolor="#202124", color="#4285F4"];

// Edge Definitions M -> F91 [label="- C₃H₃N₂•", color="#34A853"]; M -> F103 [label="- C₃H₃N₂•\n(rearrangement)", color="#FBBC05", style=dashed]; M -> F143 [label="- HCN", color="#4285F4"]; F103 -> F77 [label="- C₂H₂", color="#EA4335"]; F91 -> F77 [label="- CH₂", style=dashed, color="#EA4335"]; F77 -> F51 [label="- C₂H₂", color="#5F6368"];

// Invisible nodes for layout {rank=same; F91; F103; F143;} } Caption: Proposed EI-MS fragmentation pathways for 1-styrylpyrazole.

Comparative Analysis: 1-Styrylpyrazole vs. Alternatives

To truly appreciate the diagnostic value of a fragmentation pattern, it must be compared with that of its isomers or structurally similar molecules.

Comparison with C-Substituted Isomers (e.g., 3-Styrylpyrazole)

The position of the styryl group dramatically alters the fragmentation. In 3-styrylpyrazole , the substituent is attached to a carbon atom of the pyrazole ring.

• Key Difference: Cleavage of the C-C bond between the pyrazole ring and the styryl group is less favorable than the N-C cleavage in the 1-styryl isomer.

• Expected Fragments: While fragments from the styryl group (m/z 103, 91, 77) will still be present, their relative abundances may differ. Fragmentation of the pyrazole ring itself (e.g., loss of N₂H or HCN) might be more prominent as the initial fragmentation step. The direct connection to the ring's carbon backbone offers different rearrangement possibilities.

Comparison with Saturated Analogs (e.g., 1-(2-Phenylethyl)pyrazole)

If the vinyl double bond of the styryl group is saturated, forming a 1-(2-phenylethyl)pyrazole, the fragmentation pattern changes significantly.

• Key Difference: The saturated ethyl bridge lacks the rigidity and conjugation of the vinyl group.

• Expected Fragments: The most dominant fragmentation would be a classic benzylic cleavage. This involves the breaking of the C-C bond beta to the pyrazole ring, leading to the formation of the extremely stable tropylium ion (m/z 91) as the base peak. The molecular ion peak would likely be less intense than in 1-styrylpyrazole due to the ease of this cleavage.

Data Summary

Compound	Key Diagnostic Fragment (m/z)	Rationale for Formation	Expected Relative Abundance
1-Styrylpyrazole	91 (C₇H₇⁺)	Rearrangement of styryl moiety (tropylium ion)	High
103 (C₈H₇⁺)	Cleavage of N-C bond (styryl cation)	Moderate
143 ([M-HCN]⁺)	Loss of HCN from pyrazole ring	Moderate
3-Styrylpyrazole	91 (C₇H₇⁺)	Rearrangement of styryl moiety	High
[M-N₂H]⁺	Fragmentation of the pyrazole ring	Potentially higher than 1-isomer
1-(2-Phenylethyl)pyrazole	91 (C₇H₇⁺)	Benzylic cleavage of the ethyl bridge	Very High (often base peak)
[M-91]⁺	Fragment containing the pyrazole ring	Moderate

Experimental Protocol: Acquiring a Mass Spectrum

This section provides a standardized protocol for analyzing 1-styrylpyrazole using Gas Chromatography-Mass Spectrometry (GC-MS), a common technique for volatile and semi-volatile compounds.

Step-by-Step Methodology

• Sample Preparation:

  • Dissolve approximately 1 mg of the 1-styrylpyrazole sample in 1 mL of a high-purity volatile solvent (e.g., Dichloromethane or Ethyl Acetate).

  • Vortex the solution to ensure complete dissolution.

  • If necessary, perform a serial dilution to achieve a final concentration of ~10-100 µg/mL.

• GC-MS Instrumentation & Conditions:

  • Instrument: A standard benchtop GC-MS system equipped with an Electron Ionization (EI) source.

  • GC Column: A non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, with a 5% phenyl methylpolysiloxane stationary phase).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injection: Inject 1 µL of the prepared sample into the GC inlet operating in split mode (e.g., 20:1 split ratio) at 250°C.

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp: Increase temperature at 15°C/min to 280°C.

    • Final hold: Hold at 280°C for 5 minutes.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI).

    • Ionization Energy: 70 eV.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Scan Range: m/z 40 - 450.

    • Scan Rate: ~2-3 scans/second.

• Data Analysis:

  • Identify the chromatographic peak corresponding to 1-styrylpyrazole.

  • Extract the mass spectrum from the apex of this peak.

  • Identify the molecular ion (M+•) at m/z 170.

  • Analyze the fragment ions and compare their m/z values and relative intensities to the proposed fragmentation patterns and reference spectra (if available).

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// Edge Definitions Prep -> Inject; Inject -> Sep; Sep -> Ion; Ion -> Analyze; Analyze -> Detect; Detect -> Process; } Caption: Standardized workflow for GC-MS analysis of 1-styrylpyrazole.

Conclusion

The fragmentation pattern of 1-styrylpyrazole under electron ionization is a predictable yet complex interplay of cleavages centered on the styryl group and the pyrazole nucleus. The formation of the tropylium ion (m/z 91) is a dominant and highly diagnostic feature, arising from the stable benzylic-type structure of the styryl moiety. This, combined with characteristic neutral losses from the pyrazole ring (e.g., HCN), provides a unique spectral fingerprint. By comparing this pattern to that of its isomers and analogs, researchers can confidently perform structural assignments. The methodologies and principles outlined in this guide serve as a robust foundation for the analysis of novel styrylpyrazole derivatives and other complex N-heterocyclic compounds in the field of drug discovery and development.

References

• Shaaban, M. R., & El-Sayed, N. N. E. (2015). Mass Spectrometry of Substituted 1H,6H-Pyrano[2,3-c]pyrazol-6-ones. Journal of the Chemical Society of Pakistan, 37(1). Available at: [Link]

• Gomes, P. M. O., Ouro, P. M. S., Silva, A. M. S., & Silva, V. L. M. (2020). Styrylpyrazoles: Properties, Synthesis and Transformations. Molecules, 25(24), 5886. Available at: [Link]

• El-Metwaly, N. M. (2017). General eventualities of EI-MS fragmentation pathways of the prepared pyrazoles. Journal of Materials and Environmental Science, 8(1), 239-247. Available at: [Link]

• Saad, E. F., & Emary, T. I. (1998). Mass spectrometric study of some pyrazoline derivatives. Rapid Communications in Mass Spectrometry, 12(13), 833-836. Available at: [Link]

• Gomes, P. M. O., et al. (2020). Styrylpyrazoles: Properties, Synthesis and Transformations. ResearchGate. Available at: [Link]

• van Thuijl, J., Klebe, K. J., & van Houte, J. J. (1971). The mass spectra of some pyrazole compounds. Organic Mass Spectrometry, 5(9), 1101-1109. Available at: [Link]

• Gomes, P. M. O., et al. (2020). Styrylpyrazoles: Properties, Synthesis and Transformations. PubMed. Available at: [Link]

• Hassani, I. A., et al. (2025). Synthesis, Characterization, and Spectroscopic Analysis of (E)-1-(1-phenyl-1H-pyrazol-4-yl)-N-(1-(p-tolyl)-1H-pyrazol-5-yl)methanimine. INTELLIGENCE Journal of Multidisciplinary Research, 4(1). Available at: [Link]

• Silva, V. L. M., et al. (2019). Novel styrylpyrazole-glucosides and their dioxolo-bridged doppelgangers: synthesis and cytotoxicity. New Journal of Chemistry, 43(21), 8299-8310. Available at: [Link]

• LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available at: [Link]

• Santos, L. S. (2019). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. In Gas Chromatography. IntechOpen. Available at: [Link]

• Ahluwalia, V. K., et al. (2000). Mass fragmentation pattern of (Z)-2-(5-arylpyrazol-3-yl)-3-arylacrylonitriles. Indian Journal of Chemistry - Section B, 39B(12), 916-919. Available at: [Link]

• El-Sayed, H. A., et al. (2022). Synthesis of new Spiropyrazole derivatives under microwaves irradiation and docking study for inhibition the microbes and COVID-19. Scientific Reports, 12(1), 16422. Available at: [Link]

• Clark, J. (2022). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Chemguide. Available at: [Link]

• Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns – HSC Chemistry. Available at: [Link]

• Williams, D. H., et al. (1966). Mass Spectrometric Analysis. Rearrangements in Vinyl Derivatives. Journal of the American Chemical Society, 88(8), 1664-1670. Available at: [Link]

• Hradil, P., et al. (2022). Synthesis of 4-styrylpyrazoles and Evaluation of their Inhibitory Effects on Cyclin-dependent Kinases. Medicinal Chemistry, 18(4), 484-496. Available at: [Link]

• IGNOU. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. eGyanKosh. Available at: [Link]

• Singh, R., et al. (2018). Probing the fundamental chemistry of combustion: revealing the structure of the key intermediates. Lawrence Berkeley National Laboratory. Available at: [Link]

• Boiteau, R. M., & Repeta, D. J. (2016). Small Molecule LC-MS/MS Fragmentation Data Analysis and Application to Siderophore Identification. In MATLAB. IntechOpen. Available at: [Link]

• Whitman College. (n.d.). GCMS Section 6.9.5 - Fragmentation of Aromatics. Available at: [Link]

• Stoodley, R. (2018). CHEM 2600 Topic 3: Mass Spectrometry (MS). Memorial University. Available at: [Link]

• Rudzinski, K. J., & Ragg, S. (2010). Polycyclic Aromatic Compounds in Certified Reference Materials - taking a closer look with ultra high resolution mass spectrometry. ResearchGate. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Styrylpyrazoles: Properties, Synthesis and Transformations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of 4-styrylpyrazoles and Evaluation of their Inhibitory...: Ingenta Connect [ingentaconnect.com]
• 5. researchgate.net [researchgate.net]
• 6. Novel styrylpyrazole-glucosides and their dioxolo-bridged doppelgangers: synthesis and cytotoxicity - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. scienceready.com.au [scienceready.com.au]
• 9. GCMS Section 6.9.5 [people.whitman.edu]
• 10. | PDF or Rental [articles.researchsolutions.com]

Crystal Structure Analysis of 1-(2-Phenylethenyl)-1H-pyrazole: A Comparative Technical Guide

Topic: Crystal structure analysis of 1-(2-Phenylethenyl)-1H-pyrazole Content Type: Publish Comparison Guide

Executive Summary

This guide provides an in-depth structural analysis of 1-(2-Phenylethenyl)-1H-pyrazole (also known as N-styrylpyrazole), a critical scaffold in medicinal chemistry utilized for its electronic conjugation properties and potential as a monoamine oxidase (MAO) inhibitor. Unlike its more common C-styryl isomers (3- or 5-substituted), the N-styryl derivative presents unique crystallographic challenges regarding planarity and packing efficiency due to the direct attachment of the styryl group to the pyrazole nitrogen.

This document compares the structural performance of 1-(2-Phenylethenyl)-1H-pyrazole against its C-styryl isomers and structurally related 1-phenyl-styryl derivatives , providing researchers with actionable protocols for synthesis, crystallization, and X-ray diffraction (XRD) analysis.

Part 1: Structural Profile & Comparative Analysis

The Product: 1-(2-Phenylethenyl)-1H-pyrazole

• IUPAC Name: 1-[(E)-2-phenylethenyl]pyrazole[1]

• Molecular Formula: C₁₁H₁₀N₂

• Key Feature: The styryl group is attached to the pyrrole-like nitrogen (N1), directly influencing the lone pair availability and conjugation pathway.

Comparative Matrix: N-Styryl vs. C-Styryl Isomers

The following table contrasts the crystallographic and electronic properties of the target molecule against its primary alternatives.

Feature	1-(2-Phenylethenyl)-1H-pyrazole (Target)	3(5)-Styrylpyrazole (Alternative)	1-Phenyl-5-styrylpyrazole (Alternative)
Substitution Site	Nitrogen (N1)	Carbon (C3 or C5)	Carbon (C5) with N1-Phenyl
Conjugation Path	N-Lone Pair Styryl -system	Ring -system Styryl -system	Extended Cross-Conjugation
Planarity (Dihedral)	Moderate: Steric clash between styryl -H and Pyrazole H5 often forces a twist ( ).	High: C-C bonds allow greater rotational freedom to maximize planarity ( ).	Low: Steric crowding between N-Phenyl and C-Styryl groups causes significant twisting.
Packing Motif	-Stacking Dominant: Lack of NH donor promotes slip-stacked dimers.	H-Bonding Dominant: Free NH group forms strong intermolecular H-bonds (catemers/dimers).	Mixed: Weak CH... and -stacking; no classic H-bond donors.
Electronic Effect	Electron-donating N1 increases electron density on the styryl double bond.	Styryl group acts as an electron-withdrawing or donating extension of the ring.	Highly tunable push-pull systems.

Mechanistic Insight: The "Twist" Factor

In N-styrylpyrazoles, the bond connecting the pyrazole nitrogen to the styryl carbon is a C-N bond. Unlike the C-C bond in 3-styryl isomers, the N1 atom has a pyramidalization potential. However, in the crystal state, the conjugation demand usually flattens this nitrogen. The critical differentiator is the steric interaction between the ortho-hydrogen of the styryl ring and the hydrogen at position 5 of the pyrazole ring.

• Observation: In 1-(2-Phenylethenyl)-1H-pyrazole, this repulsion often results in a non-planar conformation (dihedral angle

  ) to relieve strain, whereas 3-styryl isomers can adopt a near-planar conformation ( ) more easily.

Part 2: Experimental Protocols (Self-Validating)

Synthesis & Crystallization Workflow

To ensure high-quality single crystals suitable for XRD, a slow-evaporation technique post-purification is recommended. The synthesis utilizes a stereoselective addition to ensure the (E)-isomer, which crystallizes more readily than the (Z)-isomer.

Protocol:

• Synthesis: React 1H-pyrazole with phenylacetylene in the presence of a base (KOH) and a phase transfer catalyst (DMSO/KOH system) or use a metal-catalyzed cross-coupling to target the N-alkylation.

  • Validation Point: Monitor reaction via TLC (Hexane/EtOAc 8:2). The N-substituted product typically has a higher R_f than the unsubstituted pyrazole.

• Purification: Column chromatography on silica gel.

• Crystallization:

  • Dissolve 50 mg of pure compound in 2 mL of Ethanol/Acetone (1:1 v/v) .

  • Filter the solution through a 0.45

    m PTFE syringe filter into a clean vial.

  • Cover with parafilm and poke 3-4 small holes.

  • Store in a vibration-free, dark environment at 4°C.

  • Validation Point: Crystals should appear as colorless prisms or plates within 48-72 hours. If needles form, the cooling rate was too fast; re-dissolve and evaporate at room temperature.

X-Ray Diffraction (XRD) Data Collection Strategy

For this organic pi-system, weak intermolecular interactions are critical. Low-temperature collection is mandatory to reduce thermal motion and resolve the positions of hydrogen atoms on the alkene bridge.

Instrument Parameters:

• Source: Mo K

  ( Å) or Cu K (for absolute configuration if chiral derivatives are used).

• Temperature: 100 K (Cryostream).

• Resolution: 0.80 Å or better.

• Strategy: Full sphere data collection to ensure redundancy

  .

Refinement Checklist:

• Space Group Determination: Check for systematic absences. Common groups for this class are P2₁/c (monoclinic) or P-1 (triclinic).

• Disorder: The ethylene bridge (-CH=CH-) may show disorder. Check difference Fourier maps carefully around the double bond.

• Hydrogen Atoms: Refine alkene hydrogens freely if data quality permits; otherwise, use a riding model (AFIX 43).

Part 3: Visualization & Logic

Structural Analysis Workflow

The following diagram outlines the decision logic for solving the crystal structure and validating the isomeric identity.

Caption: Workflow for the isolation, crystallization, and structural validation of 1-(2-Phenylethenyl)-1H-pyrazole.

Comparison Logic: N-Styryl vs. C-Styryl

This diagram illustrates the structural consequences of the substitution site.

Caption: Comparative analysis of structural and functional outcomes based on the styryl substitution site.

References

• PubChem. 1-[(E)-2-phenylethenyl]pyrazole | C11H10N2.[1] National Library of Medicine. Available at: [Link]

• Gomes, P. M. O., et al. (2020).[2] Styrylpyrazoles: Properties, Synthesis and Transformations. Molecules, 25(24), 5886.[2] Available at: [Link]

• Adam, F., et al. (2015).[3] Crystal structure of 3-(4-methylphenyl)-1-phenyl-5-[(E)-2-phenylethenyl]-1H-pyrazole. Acta Crystallographica Section E. Available at: [Link]

• Beni, Y. A., & Chermahini, A. N. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules. Available at: [Link]

Sources

• 1. 1-[(E)-2-phenylethenyl]pyrazole | C11H10N2 | CID 12100780 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Styrylpyrazoles: Properties, Synthesis and Transformations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Analysis of the Reactivity of 1-Styrylpyrazoles and 1-Benzylpyrazoles for Advanced Drug Discovery

For researchers, scientists, and professionals in drug development, the pyrazole scaffold is a cornerstone of modern medicinal chemistry. Its versatile reactivity and proven biological efficacy have led to numerous blockbuster drugs. Within the vast family of pyrazole derivatives, those substituted at the N1 position with styryl or benzyl groups are of particular interest due to the distinct electronic and steric properties these substituents impart. This guide provides an in-depth, objective comparison of the reactivity of 1-styrylpyrazoles and 1-benzylpyrazoles, supported by experimental data, to inform rational drug design and synthetic strategy.

Introduction: The Electronic and Steric Dichotomy of N1-Substituents

The reactivity of the pyrazole ring is fundamentally governed by the electron distribution within the aromatic system and the steric accessibility of its constituent atoms. The C4 position is the most electron-rich and thus most susceptible to electrophilic attack, while the C3 and C5 positions are more electron-deficient.[1][2] The nature of the substituent at the N1 position profoundly modulates this intrinsic reactivity.

• 1-Styrylpyrazoles: The styryl group, a vinylbenzene moiety, introduces an extended π-conjugated system. This conjugation can either withdraw or donate electron density from the pyrazole ring, depending on the substituents on the phenyl ring of the styryl group. Generally, the vinyl linkage is electron-withdrawing, which can deactivate the pyrazole ring towards electrophilic substitution to some extent. The planarity of the styryl group also presents unique steric considerations.

• 1-Benzylpyrazoles: In contrast, the benzyl group consists of a phenyl ring separated from the pyrazole nucleus by a methylene (-CH2-) spacer. This interruption of conjugation means the benzyl group primarily exerts a weak electron-withdrawing inductive effect. The flexibility of the methylene linker allows the bulky phenyl group to adopt various conformations, influencing the steric accessibility of the pyrazole ring.

This fundamental difference in electronic and steric profiles dictates the divergent reactivity of these two classes of compounds in key synthetic transformations.

Comparative Reactivity Analysis

Electrophilic Aromatic Substitution

Electrophilic aromatic substitution is a cornerstone of pyrazole functionalization, typically occurring at the C4 position. The reactivity of 1-styryl- and 1-benzylpyrazoles in these reactions is a clear illustration of the influence of the N1-substituent.

While specific comparative studies on the nitration of 1-styrylpyrazoles are not extensively documented, the synthesis of (E)-3,5-dinitro-4-styryl-1H-pyrazoles has been achieved through a Suzuki-Miyaura coupling of 4-bromo-3,5-dinitro-1H-pyrazole with styryl boronic acids, indicating that the pyrazole ring can be nitrated prior to the introduction of the styryl group.[3] The direct nitration of a 1-styrylpyrazole would likely face challenges of competing reactions at the electron-rich styryl double bond.

In contrast, 1-benzylpyrazoles can undergo direct electrophilic substitution on the pyrazole ring. For instance, the bromination of a tricyclic derivative of 1-benzylpyrazole with N-bromosuccinimide (NBS) proceeds smoothly at room temperature to afford the 4-bromo-substituted product in good yield.[4] This suggests that the benzyl group does not significantly hinder electrophilic attack at the C4 position.

Table 1: Comparison of Electrophilic Substitution Reactivity

Reaction	Substrate	Reagents	Product	Yield	Reference
Bromination	Tricyclic 1-benzylpyrazole derivative	NBS, CH2Cl2, rt	4-Bromo derivative	77%	[4]
Nitration	1-Phenylpyrazole (for comparison)	HNO3, H2SO4	1-Phenyl-4-nitropyrazole & p-nitrophenyl isomers	Mixture	[5]

The differing outcomes in electrophilic substitution highlight a key principle: the styryl group's conjugated double bond presents an alternative reactive site that can compete with the pyrazole ring, a factor absent in 1-benzylpyrazoles.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are indispensable tools for the synthesis of complex molecules. Both 1-styryl- and 1-benzylpyrazoles are valuable substrates in these transformations, though their reactivity profiles and the types of reactions they are suited for can differ.

1-Styrylpyrazoles have been successfully employed in Suzuki-Miyaura and Heck cross-coupling reactions. For instance, (E)-(4-styryl)aminopyrazoles can be synthesized via the Suzuki-Miyaura coupling of 4-bromo aminopyrazoles with styryl boronic acids.[3] The Mizoroki-Heck coupling of 4-vinylpyrazole with halobenzenes also provides a route to 4-styryl-1H-pyrazoles.[3]

1-Benzylpyrazoles , particularly 1-benzyl-4-bromo-1H-pyrazole, are versatile building blocks for a wide range of cross-coupling reactions. Detailed protocols for Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination reactions have been established, enabling the introduction of aryl, vinyl, alkynyl, and amino groups at the C4 position.

Table 2: Comparison of Palladium-Catalyzed Cross-Coupling Reactions

Reaction	Substrate	Coupling Partner	Catalyst/Ligand	Base	Product	Yield	Reference
Suzuki-Miyaura	4-Bromo-3,5-dinitro-1H-pyrazole	Styryl boronic acid	XPhos Pd G2	K2CO3	(E)-3,5-Dinitro-4-styryl-1H-pyrazole	Good	[3]
Suzuki-Miyaura	1-Benzyl-4-bromo-1H-pyrazole	4-Methoxyphenylboronic acid	Pd(dppf)Cl2	K2CO3	1-Benzyl-4-(4-methoxyphenyl)-1H-pyrazole	High	[6]
Heck	4-Vinylpyrazole	Halobenzene	Pd(OAc)2 / (o-MePh)3P	-	(E)-1,3-Disubstituted-4-styryl-1H-pyrazole	Good	[3]
Heck	1-Benzyl-4-bromo-1H-pyrazole	Styrene	Pd(OAc)2 / Tri(o-tolyl)phosphine	Et3N	1-Benzyl-4-styryl-1H-pyrazole	High	[6]

The data indicates that both classes of compounds are excellent substrates for palladium-catalyzed cross-coupling reactions. The choice between a 1-styryl or 1-benzyl-substituted pyrazole will likely depend on the desired final structure and the synthetic route's overall strategy.

1,3-Dipolar Cycloaddition Reactions

1,3-Dipolar cycloaddition is a powerful method for constructing five-membered heterocyclic rings.[7] The styryl group in 1-styrylpyrazoles, with its carbon-carbon double bond, presents a potential dipolarophile for these reactions. While the pyrazole ring itself is generally unreactive as a dipolarophile, the exocyclic double bond of the styryl moiety can participate in such transformations. For instance, styryl derivatives can undergo (3+2) cycloaddition with diazo compounds to form pyrazolines, which can then be oxidized to pyrazoles.[1]

For 1-benzylpyrazoles, there is a lack of specific examples in the literature where they act as dipolarophiles in 1,3-dipolar cycloadditions. Their reactivity in this class of reactions is likely limited to the pyrazole ring itself, which is not typically a willing participant. However, benzyl azides are well-known 1,3-dipoles that readily undergo cycloaddition with acetylenic compounds to form triazoles.

This highlights a significant difference in the potential reactivity of the two scaffolds. The styryl group provides a handle for further heterocycle construction via cycloaddition, a feature that is absent in the benzyl-substituted counterparts.

Experimental Protocols

To provide a practical context for the discussed reactivities, the following are representative experimental protocols.

Protocol 1: Synthesis of a 1-Benzylpyrazole via Condensation

This protocol describes the synthesis of 1-benzyl-3-(4-chlorophenyl)-5-p-tolyl-1H-pyrazole.

dot

Caption: Synthesis of a 1-benzylpyrazole.

• To a solution of 4-chlorobenzaldehyde in methanol, add benzylhydrazine dihydrochloride.

• Stir the mixture at room temperature for 3 hours to form the corresponding hydrazone.

• Add 4-methyl-β-nitrostyrene to the reaction mixture.

• Stir the solution at room temperature until the reaction is complete (monitored by TLC or LC-MS).

• Slowly add water to precipitate the product.

• Collect the solid by vacuum filtration, wash with a methanol/water mixture, and dry under vacuum to yield the pure 1-benzyl-3-(4-chlorophenyl)-5-p-tolyl-1H-pyrazole.

Protocol 2: Suzuki-Miyaura Coupling of 1-Benzyl-4-bromo-1H-pyrazole

This protocol details a general method for the Suzuki-Miyaura cross-coupling of 1-benzyl-4-bromo-1H-pyrazole.[6]

dot

Caption: Suzuki-Miyaura coupling workflow.

• In a reaction vessel, combine 1-benzyl-4-bromo-1H-pyrazole, the desired aryl or heteroaryl boronic acid, a palladium catalyst (e.g., Pd(dppf)Cl2), and a base (e.g., K2CO3).

• Add a suitable solvent system, such as a mixture of 1,4-dioxane and water.

• Degas the mixture and heat under an inert atmosphere until the starting material is consumed.

• Cool the reaction to room temperature and perform an aqueous workup.

• Extract the product with an organic solvent, dry the combined organic layers, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 1-benzyl-4-aryl/heteroaryl-1H-pyrazole.

Conclusion and Future Outlook

The choice between a 1-styrylpyrazole and a 1-benzylpyrazole scaffold in drug design is a strategic one, with significant implications for the synthetic routes and the potential for further diversification.

• 1-Styrylpyrazoles offer the advantage of an extended conjugated system, which can be exploited for its photophysical properties and provides a reactive handle for cycloaddition reactions. However, this extended conjugation can also lead to competing side reactions during electrophilic substitution on the pyrazole ring.

• 1-Benzylpyrazoles provide a more synthetically "robust" pyrazole core that is amenable to a wide array of well-established cross-coupling and electrophilic substitution reactions. The lack of an extended conjugated system simplifies their reactivity profile, making them predictable and versatile building blocks.

Ultimately, the decision of which scaffold to employ will depend on the specific therapeutic target and the desired physicochemical properties of the final compound. This guide provides the foundational knowledge of their comparative reactivity to empower researchers to make informed decisions in the design and synthesis of next-generation pyrazole-based therapeutics.

References

• Gomes, P. M. O., Ouro, P. M. S., Silva, A. M. S., & Silva, V. L. M. (2020). Styrylpyrazoles: Properties, Synthesis and Transformations. Molecules, 25(24), 5886. [Link]

• Deng, X., & Mani, N. S. (2006). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles by the Reaction of N-Monosubstituted Hydrazones with Nitroolefins. Organic Syntheses, 85, 4. [Link]

• Vila, C., et al. (2023). Palladium-Catalyzed [5 + 2] Rollover Annulation of 1-Benzylpyrazoles with Alkynes: A Direct Entry to Tricyclic 2-Benzazepines. Organic Letters, 25(5), 841-846. [Link]

• Padwa, A. (Ed.). (2002). 1, 3-Dipolar Cycloaddition Chemistry (Vol. 1). John Wiley & Sons. [Link]

• Katritzky, A. R., & Pozharskii, A. F. (2000). Handbook of Heterocyclic Chemistry (2nd ed.). Pergamon.

• Carreras, J., et al. (2023). One-Pot (3 + 2) Cycloaddition–Isomerization–Oxidation of 2,2,2-Trifluorodiazoethane and Styryl Derivatives. The Journal of Organic Chemistry, 88(15), 11258-11262. [Link]

• Scribd. (n.d.). Complete Electrophilic Substitution Reactions Pyrazole. [Link]

• Vila, C., et al. (2023). Palladium-Catalyzed [5 + 2] Rollover Annulation of 1-Benzylpyrazoles with Alkynes: A Direct Entry to Tricyclic 2-Benzazepines. ACS Publications. [Link]

• Al-Zaydi, K. M. (2005). 1,3-Dipolar Cycloaddition Reactions of Substituted Benzyl Azides with Acetylenic Compounds. Molecules, 10(9), 1108-1119. [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (1979). The kinetics and mechanism of the electrophilic substitution of heteroaromatic compounds. Part XXXVI. The nitration of some 1-phenylpyrazoles. RSC Publishing. [Link]

• Sharma, V., Kumar, P., & Pathak, D. (2022). A Comprehensive Review on Pyrazole and It's Pharmacological Properties. International Journal for Research in Applied Science and Engineering Technology, 10(9), 2456-2462. [Link]

Sources

• 1. One-Pot (3 + 2) Cycloaddition-Isomerization-Oxidation of 2,2,2-Trifluorodiazoethane and Styryl Derivatives [organic-chemistry.org]
• 2. Styrylpyrazoles: Properties, Synthesis and Transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Frontiers | Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions [frontiersin.org]
• 5. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]
• 6. 1,3-Dipolar Cycloaddition Reactions of Substituted Benzyl Azides with Acetylenic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]

A Comparative Guide to the Fluorescence Intensity of 1-Styrylpyrazole and Styrylpyridine Derivatives

In the landscape of fluorescent probes and materials, the styryl scaffold has proven to be a versatile and powerful building block. Its rigid, conjugated structure facilitates intramolecular charge transfer (ICT), a key mechanism for strong fluorescence. Among the numerous heterocyclic systems appended to the styryl core, pyrazoles and pyridines have garnered significant attention, giving rise to two prominent classes of fluorophores: 1-styrylpyrazoles and styrylpyridines. This guide provides an in-depth, objective comparison of the fluorescence intensity of these two classes of compounds, supported by experimental data and detailed protocols for their synthesis and characterization. This document is intended for researchers, scientists, and professionals in drug development and materials science who are seeking to understand and apply these valuable fluorescent molecules.

Introduction: The Structural Basis of Fluorescence in Styryl-Based Dyes

The fluorescence of both 1-styrylpyrazoles and styrylpyridines originates from their donor-π-acceptor (D-π-A) architecture. The styryl moiety, a vinyl-bridged aromatic system, acts as the π-linker, while the pyrazole or pyridine ring can function as either an electron-donating or electron-accepting component, depending on the substitution pattern. The electronic properties of substituents on both the styryl and the heterocyclic rings play a crucial role in modulating the ICT process and, consequently, the fluorescence quantum yield and emission wavelength.

1-Styrylpyrazoles are characterized by a five-membered aromatic ring containing two adjacent nitrogen atoms. The pyrazole ring itself can act as an electron-rich or electron-deficient system. The lone pair of electrons on the N1 nitrogen can participate in conjugation, facilitating the ICT process[1]. This makes 1-styrylpyrazoles highly tunable fluorophores with emissions typically in the blue region of the spectrum[1][2].

Styrylpyridines , on the other hand, feature a six-membered aromatic ring with one nitrogen atom. The pyridinium moiety, in its quaternized form, is a strong electron-withdrawing group, leading to highly efficient ICT and often red-shifted emission, with some derivatives fluorescing in the near-infrared (NIR) region[3][4]. The electron-donating strength of the substituent on the styryl portion significantly impacts the fluorescence properties[3][4].

Comparative Analysis of Fluorescence Intensity

Compound Class	Representative Derivative	Quantum Yield (Φf)	Emission Max (λem)	Solvent	Reference
1-Styrylpyrazole	1-(2-pyridyl)-3-phenyl-4-styrylpyrazole	up to 0.66	~390 nm	Ethanol/Water	[2][7]
1-Styrylpyrazole	(E)-1,5-diphenyl-3-styryl-2-pyrazoline	0.6 - 0.8	Not Specified	Not Specified	[8]
Styrylpyridine	4-(3,4,5-trimethoxystyryl)-1-alkylpyridinium	0.151 (15.1%)	580 nm	DMSO	[3][4]
Styrylpyridine	4-(julolidinyl-divinyl)-1-alkylpyridinium	0.007 (0.7%)	760 nm	DMSO	[3][4]

Key Observations:

• High Quantum Yields in Both Classes: Both 1-styrylpyrazoles and styrylpyridines can exhibit high fluorescence quantum yields, indicating their potential as bright fluorescent probes[2][3][7][8].

• Emission Range: 1-Styrylpyrazoles, particularly the 1,3,4,5-tetrasubstituted derivatives, are excellent blue emitters[1][2]. In contrast, styrylpyridines, especially those with strong electron-donating groups like julolidine, can have their emission extended into the near-infrared region, which is highly desirable for biological imaging applications[3][4].

• Influence of Molecular Structure: The fluorescence intensity is highly dependent on the specific molecular structure. For instance, in styrylpyridines, derivatives with a 3,4,5-trimethoxyphenyl moiety show significantly higher quantum yields than those with a julolidinyl group, although the latter emits at longer wavelengths[3][4]. Similarly, for 1-styrylpyrazoles, the substitution pattern on both the pyrazole and styryl rings is critical in determining the photophysical properties[1][2].

• Solvent Effects: The fluorescence of these D-π-A systems is often sensitive to the solvent polarity. While not explicitly compared side-by-side in the provided data, it is a crucial parameter to consider when evaluating and applying these fluorophores[9].

Experimental Protocols

To provide a practical framework for researchers, we outline detailed, representative protocols for the synthesis and fluorescence characterization of a 1-styrylpyrazole and a styrylpyridine derivative.

Synthesis of a Representative 1-Styrylpyrazole

The synthesis of 1-(2-pyridyl)-4-styrylpyrazoles can be achieved in a two-step process involving a Wittig olefination followed by a Mizoroki-Heck coupling[2].

Workflow for the Synthesis of a 1-Styrylpyrazole Derivative

Caption: Synthesis of 1-(2-pyridyl)-4-styrylpyrazole.

Step-by-Step Protocol:

• Synthesis of 4-Formyl-1-(2-pyridyl)pyrazoles:

  • Condense a p-substituted acetophenone with 2-pyridylhydrazine to form the corresponding hydrazone.

  • Treat the hydrazone with a Vilsmeier-Haack reagent (e.g., POCl3/DMF) to effect cyclization and formylation, yielding the 4-formyl-1-(2-pyridyl)pyrazole precursor[2].

• Wittig Olefination:

  • React the 4-formylpyrazole with a suitable phosphonium ylide (Wittig reagent) to introduce the vinyl group, forming the 4-vinyl-1-(2-pyridyl)pyrazole intermediate[2].

• Mizoroki-Heck Coupling:

  • Couple the 4-vinylpyrazole with a halobenzene derivative in the presence of a palladium catalyst (e.g., Pd(OAc)2) and a phosphine ligand to yield the final (E)-1-(2-pyridyl)-4-styrylpyrazole[1][2].

Synthesis of a Representative Styrylpyridine

The synthesis of styrylpyridinium derivatives is often achieved through a Knoevenagel-type condensation reaction[3][4].

Workflow for the Synthesis of a Styrylpyridinium Derivative

Caption: Synthesis of a Styrylpyridinium Derivative.

Step-by-Step Protocol:

• Preparation of Reactants:

  • Synthesize or procure the desired N-alkyl-4-methylpyridinium salt (4-picolinium bromide) and the corresponding aromatic aldehyde (e.g., 4-(dimethylamino)benzaldehyde or julolidine-9-carboxaldehyde).

• Condensation Reaction:

  • Dissolve the 4-picolinium salt and the aromatic aldehyde in a suitable solvent, such as ethanol or methanol.

  • Add a catalytic amount of a base, typically piperidine or pyrrolidine, to the reaction mixture[3].

  • Reflux the mixture for several hours to drive the condensation reaction to completion.

• Purification:

  • Cool the reaction mixture and collect the precipitated product by filtration.

  • Recrystallize the crude product from a suitable solvent to obtain the pure styrylpyridinium dye.

Measurement of Fluorescence Quantum Yield

The relative fluorescence quantum yield can be determined by comparing the fluorescence intensity of the sample to that of a well-characterized standard with a known quantum yield[5].

Workflow for Relative Quantum Yield Measurement

Caption: Relative Fluorescence Quantum Yield Measurement.

Step-by-Step Protocol:

• Selection of a Standard: Choose a fluorescence standard with an emission profile that overlaps with that of the sample. For blue-emitting 1-styrylpyrazoles, quinine sulfate in 0.1 M H2SO4 (Φf = 0.54) is a suitable standard. For red-emitting styrylpyridines, cresyl violet in methanol (Φf = 0.54) can be used.

• Preparation of Solutions: Prepare a series of dilute solutions of both the sample and the standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.

• Spectroscopic Measurements:

  • Measure the UV-Vis absorption spectra of all solutions to determine the absorbance at the excitation wavelength.

  • Measure the fluorescence emission spectra of all solutions using the same excitation wavelength.

• Calculation: The quantum yield of the sample (Φf,sample) is calculated using the following equation:

  Φf,sample = Φf,std * (Isample / Istd) * (Astd / Asample) * (ηsample^2 / ηstd^2)

  Where:

  • Φf,std is the quantum yield of the standard.

  • I is the integrated fluorescence intensity.

  • A is the absorbance at the excitation wavelength.

  • η is the refractive index of the solvent.

Conclusion

Both 1-styrylpyrazole and styrylpyridine derivatives are valuable classes of fluorophores with distinct advantages. 1-Styrylpyrazoles are particularly noteworthy for their strong blue emission and high quantum yields, making them suitable for applications requiring high brightness in the short-wavelength visible region. Styrylpyridines, especially those incorporating strong donor groups, offer access to the long-wavelength and near-infrared regions, a critical feature for in vivo imaging due to reduced autofluorescence and deeper tissue penetration.

The choice between these two scaffolds will ultimately depend on the specific application requirements, including the desired emission wavelength, brightness, and synthetic accessibility. The experimental protocols provided herein offer a solid foundation for researchers to synthesize and characterize these promising fluorescent molecules for their own investigations.

References

• Styrylpyrazoles: Properties, Synthesis and Transformations. Molecules. [Link][1][8]

• Synthesis, Photophysical Properties, and Metal-Ion Recognition Studies of Fluoroionophores Based on 1-(2-Pyridyl)-4-Styrylpyrazoles. ACS Omega. [Link][2][7]

• Styrylpyridinium Derivatives for Fluorescent Cell Imaging. Pharmaceuticals. [Link][3][4]

• Synthesis, crystal structure and fluorescence properties of some new bis-1H-pyrazoles. ResearchGate. [Link]

• Styrylpyridinium Derivatives for Fluorescent Cell Imaging. PMC. [Link]

• Styrylpyridinium Derivatives as New Potent Antifungal Drugs and Fluorescence Probes. Frontiers in Microbiology. [Link]

• (PDF) Styrylpyrazoles: Properties, Synthesis and Transformations. ResearchGate. [Link]

• Molecular Tuning of Styryl Dyes Leads to Versatile and Efficient Plasma Membrane Probes for Cell and Tissue Imaging. Bioconjugate Chemistry. [Link]

• Biophysical Characterization of Styryl Dye-Membrane Interactions. Biophysical Journal. [Link]

• Chemistry and properties of fluorescent pyrazole derivatives: an approach to bioimaging applications. RSC Advances. [Link]

• Synthesis, Photophysical Properties, and Metal-Ion Recognition Studies of Fluoroionophores Based on 1-(2-Pyridyl)-4-Styrylpyrazoles. PMC. [Link]

• Styrylpyrazoles: Properties, Synthesis and Transformations. PMC. [Link]

• Novel two-photon absorbing styrylpyridine-based multi-branched dyes: towards pH responsive dyes for biological imaging. SPIE Digital Library. [Link]

• Studies on Photophysical and Biological Activity of Newly Synthesized of 4-Methylpiperidin-4-ol Substituted Pyrazole Derivative. Polish Journal of Environmental Studies. [Link]

• (PDF) Fluorescent Styryl Pyridine-N-Oxide Probes for Imaging Lipid Droplets. ResearchGate. [Link]

• Substituent effects in N-acetylated phenylazopyrazole photoswitches. Beilstein Journal of Organic Chemistry. [Link]

• Fluorescence Intensity Factors. Scribd. [Link]

• Styryl Hemicyanine Dye (E)-3-Methyl-2-(4-thiomorpholinostyryl)benzo[d]thiazol-3-ium Iodide for Nucleic Acids and Cell Nucleoli Visualization. Molecules. [Link]

• Relative and absolute determination of fluorescence quantum yields of transparent samples. Nature Protocols. [Link]

• Fig. 3 Shown here are the fluorescence quantum yields (black squares...). ResearchGate. [Link]

• Synthesis and characterization of a new 4-styrylpyridine based square planar copper(II) complex: exploration of phenoxazinone synthase-mimicking activity and DFT study. ResearchGate. [Link]

• Interplay between Theory and Photophysical Characterization in Symmetric α-Substituted Thienyl BODIPY Molecule. Molecules. [Link]

• What are the factors that affect the fluorescence intensity of optical brighteners?. Disperse Dyes Manufacturers. [Link]

• Fluorescence quantum yield rationalized by the magnitude of the charge transfer in π-conjugated terpyridine derivative. Physical Chemistry Chemical Physics. [Link]

• Quantum Yield of Fluorescence. Chemistry LibreTexts. [Link]

• Factors That Affect Fluorescein Analysis. Defense Technical Information Center. [Link]

• Fluorescent RET-Based Chemosensor Bearing 1,8-Naphthalimide and Styrylpyridine Chromophores for Ratiometric Detection of Hg2+ and Its Bio-Application. Biosensors. [Link]

• Detailed lecture on factors affecting Fluorescence intensity. YouTube. [Link]

Sources

• 1. Styrylpyrazoles: Properties, Synthesis and Transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, Photophysical Properties, and Metal-Ion Recognition Studies of Fluoroionophores Based on 1-(2-Pyridyl)-4-Styrylpyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Styrylpyridinium Derivatives for Fluorescent Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Making sure you're not a bot! [opus4.kobv.de]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Styrylpyrazoles: Properties, Synthesis and Transformations [mdpi.com]
• 9. What are the factors that affect the fluorescence intensity of optical brighteners? [china-dyestuff.com]

A Senior Application Scientist's Guide to Resolving Styrylpyrazole Isomers by HPLC

For researchers and professionals in drug development, the precise separation and quantification of isomeric species are non-negotiable. Styrylpyrazoles, a class of heterocyclic compounds with significant biological activities, often present as a mixture of isomers, particularly geometric (E/Z or cis/trans) and potentially chiral isomers.[1][2] These isomers can exhibit vastly different pharmacological and toxicological profiles. Consequently, developing a robust High-Performance Liquid Chromatography (HPLC) method to resolve them is a critical step in both research and quality control.

This guide provides an in-depth comparison of HPLC methodologies for separating styrylpyrazole isomers. We will explore the underlying chromatographic principles, offer detailed experimental protocols, and present supporting data to empower you to develop and optimize your own separation methods.

The Chromatographic Challenge: Why Are Isomers Difficult to Separate?

Isomers, by definition, share the same molecular formula and often have very similar physicochemical properties. This similarity is what makes their separation a challenge.[3]

• Geometric Isomers (E/Z): These diastereomers arise from restricted rotation around a double bond, in this case, the styryl C=C bond. The trans (E) isomer is typically more linear and less polar than the bent cis (Z) isomer. This subtle difference in polarity and shape is the key to their separation.[4]

• Regioisomers: These structural isomers differ in the position of substituents on the pyrazole ring. Their separation depends on how these positional differences affect the molecule's overall polarity and interaction with the stationary phase.[3]

• Enantiomers: These are non-superimposable mirror images that have identical physical properties in a non-chiral environment. Their separation requires a chiral environment, typically a chiral stationary phase (CSP).

Strategic Method Development for Isomer Separation

The choice between reversed-phase (RP) and normal-phase (NP) chromatography is the primary decision in method development. Each mode offers unique selectivity for isomeric compounds.

Reversed-Phase (RP-HPLC): The Workhorse for Polarity Differences

In RP-HPLC, a nonpolar stationary phase (like C18) is used with a polar mobile phase (commonly a mixture of water or buffer and acetonitrile or methanol).[5][6] Separation is driven by hydrophobic interactions.

• Principle for Styrylpyrazole Isomers: The less polar, more planar trans isomer will interact more strongly with the hydrophobic C18 stationary phase, resulting in a longer retention time compared to the more polar, bulkier cis isomer.[4]

• Causality Behind Experimental Choices:

  • Stationary Phase: A C18 column is the standard starting point due to its strong hydrophobicity.[7] For isomers with very similar polarity, a phenyl-hexyl phase can offer alternative selectivity through π-π interactions with the aromatic rings of the styrylpyrazoles.[8]

  • Mobile Phase: Acetonitrile is often preferred over methanol as the organic modifier because its lower viscosity leads to better efficiency and its UV transparency is superior.[5] The water/acetonitrile ratio is the most critical parameter for adjusting retention times.

  • Additives: For ionizable pyrazole derivatives, buffering the mobile phase is crucial for reproducible retention times. A pH that keeps the analyte in a single ionic state (either fully protonated or deprotonated) is ideal.[9]

This protocol is designed as a starting point for method development.

• HPLC System: An HPLC system with a UV detector is suitable.

• Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: 0.1% Formic Acid in Acetonitrile

• Elution: Isocratic elution with 60% B at a flow rate of 1.0 mL/min.

• Column Temperature: 30°C. Temperature control is critical as a 1°C change can alter retention time by 1-2%.[10]

• Detection: UV at an appropriate wavelength for the styrylpyrazole chromophore (e.g., 280 nm).

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the isomer mixture in the mobile phase to a concentration of approximately 50 µg/mL. Filter through a 0.45 µm syringe filter before injection.

The table below shows hypothetical retention data based on the principle that the cis isomer elutes before the trans isomer in RP-HPLC.

Isomer	Expected Retention Time (min)	Rationale for Elution Order
cis-(Z)-Styrylpyrazole	4.8	More polar, less interaction with the C18 stationary phase.
trans-(E)-Styrylpyrazole	5.5	Less polar, stronger hydrophobic interaction with the stationary phase, leading to longer retention.

Optimization Strategy:

• Poor Resolution: If the peaks are not baseline separated, decrease the percentage of acetonitrile (e.g., to 55% B) to increase retention and improve separation.

• Long Retention Times: If the analysis time is too long, increase the percentage of acetonitrile (e.g., to 65% B).

Normal-Phase (NP-HPLC): Superior Selectivity for Structural Isomers

Normal-phase chromatography uses a polar stationary phase (e.g., silica, cyano, or amino) and a non-polar mobile phase (e.g., hexane, isopropanol).[11] It excels at separating isomers with subtle differences in polarity and functional group accessibility.[11]

• Principle for Styrylpyrazole Isomers: The more polar cis isomer will interact more strongly with the polar silica surface through hydrogen bonding and dipole-dipole interactions, leading to a longer retention time than the less polar trans isomer. This elution order is typically the reverse of that seen in RP-HPLC.

• Causality Behind Experimental Choices:

  • Stationary Phase: Unbonded silica is highly effective but can be sensitive to water content in the mobile phase. An amino- or cyano-bonded phase can offer similar selectivity with faster equilibration and better robustness.

  • Mobile Phase: A mixture of n-hexane and a polar modifier like isopropanol (IPA) or ethanol is common. The percentage of the polar modifier is the primary tool for controlling retention. Small amounts of an additive like diethylamine may be needed to reduce peak tailing for basic pyrazole compounds.[12]

• HPLC System: A dedicated HPLC system for normal-phase (to avoid solvent miscibility issues).

• Column: Silica, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: n-Hexane / Isopropanol (90:10, v/v).

• Elution: Isocratic elution at a flow rate of 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at the same wavelength used in the RP method.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the mobile phase. Ensure the sample is free of water.

The table below presents hypothetical data illustrating the reversed elution order in NP-HPLC.

Isomer	Expected Retention Time (min)	Rationale for Elution Order
trans-(E)-Styrylpyrazole	6.2	Less polar, weaker interaction with the polar silica stationary phase.
cis-(Z)-Styrylpyrazole	7.1	More polar, stronger interaction with the silica stationary phase, leading to longer retention.

Optimization Strategy:

• Poor Resolution: Decrease the percentage of isopropanol (e.g., to 8%) to increase retention and enhance separation.

• Long Retention Times: Increase the percentage of isopropanol (e.g., to 12%) to decrease retention times.

Visualizing the Method Development Workflow

A systematic approach is key to efficient method development. The following workflow outlines the decision-making process.

Caption: Workflow for HPLC method development for styrylpyrazole isomers.

Key Factors Influencing Retention Time and Resolution

Achieving reproducible retention times is paramount for reliable identification and quantification.[13][14] Several factors must be tightly controlled.

Caption: Key parameters affecting HPLC separation of isomers.

• Mobile Phase Composition: The percentage of the strong solvent (organic in RP, polar modifier in NP) is the most powerful tool for adjusting retention.[9]

• Temperature: Higher temperatures decrease mobile phase viscosity, leading to shorter retention times. A column oven is essential for stability.[10][15]

• Flow Rate: Inconsistent flow rates, often due to pump issues or leaks, will cause retention time drift.[13]

• Mobile Phase pH: For ionizable compounds, small shifts in pH can significantly alter retention time. Always use a buffer and prepare the mobile phase consistently.[9]

Conclusion

The separation of styrylpyrazole isomers is a tractable but nuanced challenge that requires a systematic approach to HPLC method development. Reversed-phase HPLC is an excellent starting point, typically eluting the more polar cis isomer before the trans isomer. Normal-phase HPLC offers an orthogonal selectivity that is often superior for resolving structurally similar isomers, with an inverted elution order.

By understanding the principles of how subtle isomeric differences in shape and polarity influence chromatographic interactions, and by carefully controlling key experimental parameters, researchers can confidently develop robust and reliable methods. The protocols and strategies outlined in this guide serve as a comprehensive foundation for tackling the separation of styrylpyrazole isomers, ensuring the accuracy and integrity of your analytical results.

References

• ResearchGate. (2019). How to separate isomers by Normal phase HPLC?[Link]

• AJOL. (2024). DEVELOPMENT AND OPTIMIZATION OF HPLC METHODS FOR THE CHIRAL SEPARATION OF ARYLPYRAZOLE, CHLOROACETANILIDE AND ORGANOCHLORINE. [Link]

• Phenomenex. (2025). Normal-phase vs. Reversed-phase Chromatography. [Link]

• IOSR Journal of Pharmacy. (2012). HPLC method for Pharmacokinetics of cis and trans isomer of cefprozil diastereomers in human plasma. [Link]

• MDPI. (2024). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. [Link]

• Element Lab Solutions. Causes of Retention Time Drift in HPLC. [Link]

• National Institutes of Health (NIH). (2020). Styrylpyrazoles: Properties, Synthesis and Transformations. [Link]

• Separation Science. (2024). Factors Impacting Chromatography Retention Time. [Link]

• National Institutes of Health (NIH). (2007). Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS. [Link]

• HALO Columns. GUIDEBOOK ON REVERSED PHASE CHEMISTRIES & UTILIZING SELECTIVITY FOR HPLC SEPARATIONS. [Link]

• ResearchGate. (2025). (PDF) Styrylpyrazoles: Properties, Synthesis and Transformations. [Link]

• ResearchGate. (2015). What are the main causes of retention time instability in reversed-phase analysis by HPLC?[Link]

• Shimadzu. (2025). Shimadzu Retention Time Fluctuations - Part 1. [Link]

• Journal of Chemical and Pharmaceutical Research. (2012). Synthesis, characterization and biological activity of certain Pyrazole derivatives. [Link]

• LCGC International. (2022). Retention Time Drift—A Case Study. [Link]

• National Institutes of Health (NIH). (2022). Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis. [Link]

• ChemRxiv. (2021). Synthesis and Characterization of New Formylpyrazolones and Schiff bases. [Link]

• MDPI. (2015). Synthesis, Characterization, Antimicrobial Screening and Free-Radical Scavenging Activity of Some Novel Substituted Pyrazoles. [Link]

• LCGC International. (2010). New Horizons in Reversed-Phase Chromatography. [Link]

Sources

• 1. Styrylpyrazoles: Properties, Synthesis and Transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. iosrphr.org [iosrphr.org]
• 8. halocolumns.com [halocolumns.com]
• 9. researchgate.net [researchgate.net]
• 10. Shimadzu Retention Time Fluctuations - Part 1 [shimadzu.nl]
• 11. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 12. Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. elementlabsolutions.com [elementlabsolutions.com]
• 14. sepscience.com [sepscience.com]
• 15. chromatographyonline.com [chromatographyonline.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-(2-Phenylethenyl)-1H-pyrazole for Laboratory Professionals

For researchers, scientists, and professionals in drug development, the responsible management of chemical waste is not merely a regulatory hurdle but a cornerstone of a safe and ethical research environment. This guide provides a detailed, step-by-step protocol for the proper disposal of 1-(2-Phenylethenyl)-1H-pyrazole, a member of the pyrazole class of compounds. While a specific Safety Data Sheet (SDS) for this exact molecule is not publicly available, the principles outlined here are derived from best practices for structurally similar pyrazole derivatives and are in accordance with general laboratory safety standards.

The foundational principle of chemical waste disposal is to always consult the substance-specific Safety Data Sheet (SDS) provided by the manufacturer.[1] This document contains critical information on hazards, handling, and disposal. In the absence of a specific SDS, it is prudent to treat the compound with the same level of caution as related, well-characterized hazardous substances.[1] Pyrazole and its derivatives are often categorized as harmful if swallowed, toxic in contact with skin, and capable of causing serious eye damage, making stringent disposal protocols essential.[2][3][4]

Core Principles of Chemical Waste Management

Before delving into the specific procedures for 1-(2-Phenylethenyl)-1H-pyrazole, it is crucial to understand the universal tenets of laboratory waste management:

• Segregation: Never mix different classes of chemical waste.[1] Incompatible chemicals can react, leading to fire, explosion, or the generation of toxic gases.

• Labeling: All waste containers must be clearly and accurately labeled with the full chemical name, concentration, and associated hazards.[1][5][6]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety glasses with side shields, and a lab coat, when handling chemical waste.[1]

• Regulatory Compliance: All disposal procedures must adhere to local, state, and federal environmental regulations.[1] In the United States, this includes regulations set forth by the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[7][8][9]

Disposal Workflow for 1-(2-Phenylethenyl)-1H-pyrazole

The following diagram outlines the decision-making process and procedural flow for the safe disposal of 1-(2-Phenylethenyl)-1H-pyrazole.

Caption: Disposal workflow for 1-(2-Phenylethenyl)-1H-pyrazole.

Step-by-Step Disposal Protocol

1-(2-Phenylethenyl)-1H-pyrazole should be classified as hazardous chemical waste.[4] This includes the pure compound as well as any materials contaminated with it, such as weighing boats, pipette tips, and gloves.[1] This waste stream must be kept separate from other types of laboratory waste (e.g., non-hazardous, biological, sharps).[10]

• Selection: Choose a designated, leak-proof, and sealable container that is chemically compatible with pyrazole compounds.[4] High-density polyethylene (HDPE) containers are generally a suitable choice. Avoid using metal containers for acidic or basic waste, and do not store hydrofluoric acid in glass.[9]

• Condition: Ensure the container is in good condition, free from cracks or deterioration.[6][8]

• Closure: The container must have a secure, tight-fitting lid.[8] Keep the container closed at all times except when adding waste.[6]

Proper labeling is a critical compliance and safety step. The label must be securely affixed to the container and include the following information:[11]

• The words "Hazardous Waste".[1][4][6]

• The full chemical name: "1-(2-Phenylethenyl)-1H-pyrazole". Avoid using abbreviations or chemical formulas.[6][11]

• The approximate concentration and quantity of the waste.

• The date of waste generation.[11]

• The name and contact information of the principal investigator or laboratory supervisor.[11]

• Appropriate hazard pictograms (e.g., skull and crossbones for toxicity, exclamation mark for irritant).[11]

• Location: Store the sealed waste container in a designated hazardous waste accumulation area.[4] This area should be secure, well-ventilated, and away from sources of ignition or incompatible materials.[4][12]

• Segregation: In the storage area, continue to segregate waste by hazard class. For example, keep flammable materials separate from oxidizers and acids separate from bases.[6]

• Containment: It is best practice to use secondary containment, such as a larger, chemically resistant tray, to capture any potential leaks or spills.[9]

In the event of a spill, follow your institution's established spill response procedure. For a small spill of a solid pyrazole compound, this generally involves:

• Wearing appropriate PPE.

• Containing the spill with an inert absorbent material.[13]

• Carefully sweeping or vacuuming the material into a suitable disposal container.[14]

• Cleaning the affected area.[13]

• Labeling the spill cleanup materials as hazardous waste for proper disposal.

Final Disposal

Under no circumstances should 1-(2-Phenylethenyl)-1H-pyrazole be disposed of down the drain or in the regular trash.[1][4] This can lead to environmental contamination and may be a violation of federal and local regulations.[4][8]

The final step is to arrange for the removal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[1][4] They are equipped to handle and transport hazardous materials in compliance with all regulatory requirements.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure the protection of our ecosystem.

References

• SAFETY DATA SHEET. (2026, January 6). MilliporeSigma.
• Navigating the Disposal of Pyrazolone Compounds: A Guide for Labor
• SAFETY DATA SHEET 1-(2-tetrahydropyranyl)-1h-pyrazole. (2019, March 12).
• Safety Data Sheet. (2024, December 19). CymitQuimica.
• SAFETY DATA SHEET. (2025, December 18). Fisher Scientific.
• Safety Data Sheet. (2023, February 2). ChemScene.
• Navigating the Safe Disposal of 1-ethyl-4-iodo-5-methyl-1H-pyrazole: A Comprehensive Guide for Labor
• Safety Data Sheet: 1-(2-hydroxyethyl)
• The Laboratory Standard | Office of Clinical and Research Safety.
• How to Ensure Safe Chemical Waste Disposal in Labor
• How to Dispose of Chemical Waste in a Lab Correctly. (2022, April 11). GAIACA.
• Material Safety Data Sheet - 3-(Trifluoromethyl)-1H-pyrazole, 97%. (2005, October 3). Cole-Parmer.
• Laboratory Waste Disposal Safety Protocols. (2024, August 16). NSTA.
• Regulation of Laboratory Waste. American Chemical Society - ACS.org.
• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Labor Security System.
• Hazardous Chemical Waste Management Guidelines. Columbia | Research.
• How to Dispose of Chemical Waste | Environmental Health and Safety.
• KEY ELEMENTS OF A OSHA COMPLIANT LABOR
• OSHA Chemical Storage Requirements [2025 Guide].

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 6. research.columbia.edu [research.columbia.edu]
• 7. The Laboratory Standard | Office of Clinical and Research Safety [vumc.org]
• 8. danielshealth.com [danielshealth.com]
• 9. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 10. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 11. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 12. connmaciel.com [connmaciel.com]
• 13. leap.epa.ie [leap.epa.ie]
• 14. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

A Researcher's Guide to the Safe Handling of 1-(2-Phenylethenyl)-1H-pyrazole

An In-Depth Manual for Laboratory Professionals

As a novel compound, 1-(2-Phenylethenyl)-1H-pyrazole presents both opportunities for scientific advancement and potential hazards for the unprepared researcher. This guide provides a comprehensive overview of the essential personal protective equipment (PPE), handling protocols, and disposal procedures necessary to ensure a safe and compliant laboratory environment. The information herein is synthesized from safety data sheets (SDS) of structurally similar pyrazole derivatives and general best practices for handling chemical reagents in a research and development setting.

Understanding the Hazard: A Data-Driven Approach

Hazard Statement	Associated Risk	Primary Exposure Route
Harmful if swallowed[3]	Acute oral toxicity	Ingestion
Toxic in contact with skin[1]	Acute dermal toxicity	Dermal
Causes skin irritation[2][3]	Skin damage	Dermal
Causes serious eye damage/irritation[1][2][3]	Severe eye injury	Ocular
May cause respiratory irritation[2][3]	Respiratory tract irritation	Inhalation
May cause damage to organs through prolonged or repeated exposure	Organ toxicity	Inhalation, Dermal, Ingestion
Harmful to aquatic life with long lasting effects	Environmental hazard	Environmental Release

This table summarizes potential hazards based on data from analogous pyrazole compounds.

Core Directive: Your Personal Protective Equipment (PPE) Protocol

A multi-layered PPE strategy is essential to mitigate the risks associated with handling 1-(2-Phenylethenyl)-1H-pyrazole. The following protocol is designed to provide robust protection against all potential routes of exposure.

1. Eye and Face Protection: The First Line of Defense

• Mandatory: Wear tightly fitting safety goggles with side-shields that conform to EN 166 (EU) or NIOSH (US) standards.[2][4]

• Best Practice: When there is a risk of splashing or aerosol generation, a full-face shield should be worn in addition to safety goggles.[2][5] This provides a critical extra layer of protection for the entire face.

2. Hand Protection: Preventing Dermal Absorption

• Required: Use chemically-impermeable gloves.[4] Nitrile gloves are a common and effective choice for many laboratory chemicals.[1]

• Critical Procedure: Always inspect gloves for tears or punctures before use. Remove and replace gloves immediately if they become contaminated. Wash your hands thoroughly with soap and water after removing gloves.[2][6]

3. Body Protection: Shielding Against Accidental Contact

• Essential: A standard laboratory coat is the minimum requirement.[2]

• Enhanced Precaution: For procedures with a higher risk of splashes or spills, consider wearing additional protective clothing, such as chemically resistant aprons or sleeves.[4][7]

4. Respiratory Protection: Safeguarding Against Inhalation

• Standard Operations: Handle 1-(2-Phenylethenyl)-1H-pyrazole in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the inhalation of any dust or vapors.[4][6][7]

• In Case of Aerosolization: If procedures are likely to generate dust or aerosols, a NIOSH- or CEN-certified respirator may be necessary.[2][7] Consult with your institution's Environmental Health and Safety (EHS) office for specific respirator recommendations.

Caption: Workflow for PPE Selection and Use.

Operational Plan: Step-by-Step Handling and Disposal

Adherence to a strict operational protocol is crucial for minimizing risk and ensuring a safe laboratory environment.

Handling Protocol:

• Preparation: Before handling the compound, ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[7][8] Designate a specific area for handling, preferably within a chemical fume hood.[7]

• Personal Protective Equipment: Don the appropriate PPE as outlined in the previous section.

• Weighing and Transfer: When weighing or transferring the solid compound, take care to minimize the generation of dust.[7] Use a spatula and a weighing boat to handle the material.

• In Solution: When working with solutions of 1-(2-Phenylethenyl)-1H-pyrazole, be mindful of the potential for splashing.

• Post-Handling: After completing your work, decontaminate all surfaces and equipment that may have come into contact with the compound.[4] Wash your hands thoroughly before leaving the laboratory.[2]

Spill Response:

In the event of a spill, evacuate the immediate area. If the spill is small, and you are trained to do so, contain the spill with an inert absorbent material (e.g., vermiculite, sand).[4] Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.[9] For larger spills, or if you are unsure how to proceed, contact your institution's EHS office immediately.

Disposal Plan:

The disposal of 1-(2-Phenylethenyl)-1H-pyrazole and any contaminated materials must be handled with the utmost care to prevent environmental contamination.[9][10]

• Waste Segregation: All waste containing 1-(2-Phenylethenyl)-1H-pyrazole, including contaminated gloves, pipette tips, and absorbent materials, must be collected in a designated hazardous waste container.[4][9][10] This waste should be kept separate from other waste streams.[4]

• Containerization: Use a leak-proof, sealable container that is compatible with the chemical.[9]

• Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "1-(2-Phenylethenyl)-1H-pyrazole".[4][9][10]

• Storage: Store the sealed waste container in a designated, secure, and well-ventilated hazardous waste accumulation area.[9][10]

• Final Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS office or a licensed chemical waste disposal contractor.[4][10] Do not dispose of this chemical down the drain or in the regular trash.[9][10]

Caption: Disposal Workflow for 1-(2-Phenylethenyl)-1H-pyrazole.

By adhering to these rigorous safety protocols, researchers can confidently work with 1-(2-Phenylethenyl)-1H-pyrazole while minimizing personal and environmental risks.

References

• Navigating the Disposal of Pyrazolone Compounds: A Guide for Laboratory Professionals. Benchchem.
• Proper Disposal of 5-Bromo-1-butyl-1H-pyrazole: A Comprehensive Guide for Laboratory Professionals. Benchchem.
• Navigating the Safe Disposal of 1-ethyl-4-iodo-5-methyl-1H-pyrazole: A Comprehensive Guide for Laboratory Professionals. Benchchem.
• HAZARDOUS CHEMICAL USED IN ANIMALS. Campus Operations.
• SAFETY DATA SHEET. MilliporeSigma.
• Pyrazole. AK Scientific, Inc.
• SAFETY DATA SHEET. Fisher Scientific.
• Material Safety Data Sheet - 3-Methyl-1H-pyrazole-1-carboxamide. Cole-Parmer.
• SAFETY DATA SHEET. TCI EUROPE N.V.
• safety data sheet - 1. PRODUCT AND COMPANY IDENTIFICATION 2. HAZARDS IDENTIFICATION. Enamine.
• Safety Data Sheet. ChemScene.
• Material Safety Data Sheet - 3-(Trifluoromethyl)-1H-pyrazole, 97%. Cole-Parmer.
• SAFETY DATA SHEET. Fisher Scientific.
• SAFETY DATA SHEET. MilliporeSigma.
• SAFETY DATA SHEET. Fisher Scientific.
• 1-[(E)-2-phenylethenyl]pyrazole | C11H10N2. PubChem.
• 1H-Pyrazole, 3-nitro-1-[(E)-2-phenylethenyl]- | C11H9N3O2. PubChem.
• Safety Data Sheet. CymitQuimica.
• Pyrazole - Safety Data Sheet. ChemicalBook.
• SAFETY DATA SHEET. Fisher Scientific.
• SAFETY DATA SHEET 1-(2-tetrahydropyranyl)-1h-pyrazole.
• 1-(2-phenylethyl)-1h-pyrazole (C11H12N2). PubChemLite.

Sources

• 1. campusoperations.temple.edu [campusoperations.temple.edu]
• 2. aksci.com [aksci.com]
• 3. fishersci.com [fishersci.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. enamine.enamine.net [enamine.enamine.net]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. chemscene.com [chemscene.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]